Technical Documentation Center

6-Fluoro-1-phenyl-1,2,3-benzotriazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Fluoro-1-phenyl-1,2,3-benzotriazole
  • CAS: 389-44-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS 389-44-6)

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of a Fluorinated Benzotriazole Scaffold 6-Fluoro-1-phenyl-1,2,3-benzotriazole is a heterocyclic compound featuring a benzene...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Fluorinated Benzotriazole Scaffold

6-Fluoro-1-phenyl-1,2,3-benzotriazole is a heterocyclic compound featuring a benzene ring fused to a 1,2,3-triazole, further substituted with a phenyl group at the 1-position and a fluorine atom at the 6-position. While specific data for this compound (CAS 389-44-6) is limited in publicly accessible literature, its structural motifs—the benzotriazole core, the N-phenyl substitution, and particularly the fluorine atom—position it as a molecule of significant interest in medicinal chemistry and materials science.

The benzotriazole scaffold is recognized as a "privileged structure" in drug discovery, known for a wide array of biological activities including antifungal, antiviral, and anticancer properties.[1][2] The addition of a phenyl group can influence the molecule's steric and electronic properties, potentially modulating its interaction with biological targets. Crucially, the incorporation of a fluorine atom is a well-established strategy in drug design to enhance metabolic stability, improve membrane permeability, and increase binding affinity by altering the molecule's lipophilicity and electronic distribution.[3] The fluorine atom's high electronegativity can lead to more favorable interactions with biological targets, potentially improving the pharmacokinetic and pharmacodynamic profile of the parent compound.[3]

This guide aims to consolidate the available information and provide a scientifically grounded perspective on the properties, synthesis, and potential applications of 6-Fluoro-1-phenyl-1,2,3-benzotriazole, drawing from data on analogous structures to offer a comprehensive technical overview.

Molecular Structure and Physicochemical Properties

The core structure of 6-Fluoro-1-phenyl-1,2,3-benzotriazole is built upon the bicyclic benzotriazole system. The IUPAC name for the parent, unsubstituted compound is 1H-1,2,3-Benzotriazole.[4] The key feature of the target molecule is the strategic placement of a fluorine atom on the benzene ring and a phenyl group on the triazole ring.

Chemical Identity
IdentifierValue
CAS Number 389-44-6
Chemical Name 6-Fluoro-1-phenyl-1,2,3-benzotriazole
Molecular Formula C₁₂H₈FN₃
Molecular Weight 213.21 g/mol
Canonical SMILES C1=CC=C(C=C1)N2N=NC3=C2C=C(C=C3)F

Proposed Synthesis Pathway: A Mechanistic Approach

While a specific, validated synthesis for 6-Fluoro-1-phenyl-1,2,3-benzotriazole is not detailed in readily available literature, a plausible and efficient route can be designed based on established methodologies for analogous benzotriazole derivatives.[2][5] A common and effective method involves the cyclocondensation of an appropriately substituted o-phenylenediamine with a diazotizing agent like sodium nitrite in an acidic medium.[2]

The logical starting material for this synthesis would be 4-fluoro-N-phenyl-1,2-benzenediamine.

Visualizing the Synthetic Workflow

G cluster_start Starting Materials cluster_reaction Reaction Step cluster_product Final Product A 4-Fluoro-N-phenyl-1,2-benzenediamine D Diazotization & Intramolecular Cyclization A->D Reactant B Sodium Nitrite (NaNO2) B->D Reagent C Acid (e.g., Acetic Acid) C->D Solvent/Catalyst E 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS 389-44-6) D->E Yields

Caption: Proposed synthesis of 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a representative example based on general benzotriazole synthesis.[2] Optimization of reaction conditions, including temperature, time, and purification methods, would be necessary.

  • Dissolution of Starting Material: Dissolve one molar equivalent of 4-fluoro-N-phenyl-1,2-benzenediamine in glacial acetic acid within a reaction vessel equipped with a magnetic stirrer and a cooling bath.

  • Cooling: Cool the solution to 0-5 °C using an ice bath. This is critical to control the exothermic diazotization reaction and prevent the decomposition of the intermediate diazonium salt.

  • Diazotization: Slowly add a solution of one molar equivalent of sodium nitrite (NaNO₂) dissolved in a minimal amount of water. The addition should be dropwise to maintain the low temperature.

  • Reaction Monitoring: Stir the mixture at 0-5 °C for a designated period (e.g., 1-2 hours) to allow for the formation of the diazonium intermediate and subsequent intramolecular cyclization. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, pour the mixture into a beaker of ice water to precipitate the crude product.

  • Purification: Collect the solid product by filtration, wash with cold water to remove any residual acid and salts, and then dry. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Potential Applications in Drug Development and Research

The structural features of 6-Fluoro-1-phenyl-1,2,3-benzotriazole suggest its potential as a valuable scaffold or intermediate in drug discovery.

  • Antimicrobial and Antifungal Agents: Benzotriazole derivatives are known to exhibit a broad spectrum of antimicrobial and antifungal activities.[1] The presence of the fluorine atom could enhance these properties, making it a candidate for the development of new therapeutic agents against resistant strains.

  • Enzyme Inhibition: The benzotriazole nucleus is present in various enzyme inhibitors.[2] This molecule could serve as a core structure for designing inhibitors of kinases, proteases, or other enzymes implicated in diseases like cancer.

  • Chemical Probes and Reagents: In organic synthesis, benzotriazole derivatives can act as versatile reagents and synthetic auxiliaries.[1] The specific substitutions on this molecule may offer unique reactivity for creating more complex chemical structures.

Safety and Handling: A Precautionary Approach

As no specific Safety Data Sheet (SDS) is publicly available for 6-Fluoro-1-phenyl-1,2,3-benzotriazole, a conservative approach to handling is imperative. The safety profile should be inferred from related benzotriazole compounds.

Parent 1,2,3-benzotriazole is classified as harmful if swallowed and causes serious eye irritation.[6][7][8] It is also considered toxic to aquatic life with long-lasting effects.[6][8]

Hazard Identification (Inferred)
Hazard ClassStatementGHS Pictogram
Acute Oral Toxicity Harmful if swallowedGHS07 (Exclamation Mark)
Eye Irritation Causes serious eye irritationGHS07 (Exclamation Mark)
Skin Irritation May cause skin irritationGHS07 (Exclamation Mark)
Respiratory Irritation May cause respiratory irritationGHS07 (Exclamation Mark)
Aquatic Hazard Potentially toxic to aquatic lifeGHS09 (Environment)
Recommended Handling and Personal Protective Equipment (PPE)
  • Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[7]

  • Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

  • Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat. Avoid contact with skin.[6]

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

  • General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[7]

First Aid Measures (Inferred)
  • If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[6]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

  • If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[7]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[7]

Conclusion

6-Fluoro-1-phenyl-1,2,3-benzotriazole stands as a compound with considerable, albeit largely unexplored, potential. Its structure combines the biologically active benzotriazole core with a fluorine atom, a key element for enhancing drug-like properties. While direct experimental data remains scarce, the established chemistry of its parent compounds allows for the rational design of synthetic routes and provides a solid foundation for its safe handling. For researchers in drug discovery and medicinal chemistry, this molecule represents an attractive starting point for developing novel therapeutics and chemical probes. Further investigation into its synthesis, characterization, and biological activity is warranted to fully unlock its potential.

References

  • MDPI. (2025, September 8). Fast and Efficient Synthesis of Fluoro Phenyl 1,2,3-Triazoles via Click Chemistry with Ultrasound Irradiation and Their Biological Efficacy Against Candida albicans. Retrieved from [Link]

  • Thermo Fisher Scientific. (2014, January 22).
  • Dana Bioscience. (n.d.). 6-Fluoro-1-phenyl-1,2,3-benzotriazole 5g. Retrieved from [Link]

  • GSC Online Press. (2024, November 11). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. Retrieved from [Link]

  • Wikipedia. (n.d.). Benzotriazole. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Synthesis of a new series of 3-functionalised-1-phenyl-1,2,3-triazole sulfamoylbenzamides as carbonic anhydrase I, II, IV and IX inhibitors. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzotriazole synthesis. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). Nylon 6. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Benzotriazole: An overview on its versatile biological behavior. Retrieved from [Link]

  • The Good Scents Company. (n.d.). benzotriazole 1,2,3-triaza-1H-indene. Retrieved from [Link]

  • Ataman Kimya. (n.d.). 1,2,3-BENZOTRIAZOLE. Retrieved from [Link]

  • Penta Chemicals. (2025, July 22). 1,2,3-Benzotriazole Safety Data Sheet. Retrieved from [Link]

  • Spectrum Chemical. (n.d.). Benzotriazole, (1,2,3-)
  • Wikipedia. (n.d.). Nylon 6. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Retrieved from [Link]

  • MDPI. (n.d.).
  • PubChem. (n.d.). Nylon-66. Retrieved from [Link]

  • Relic Chemicals. (n.d.). 1,2,3 Benzotriazole manufacturers & suppliers in Mumbai, India. Retrieved from [Link]

Sources

Exploratory

6-fluoro-1-phenyl-1H-benzotriazole chemical structure and molecular weight

This guide provides an in-depth technical analysis of 6-fluoro-1-phenyl-1H-benzotriazole , a specific fluorinated derivative of the benzotriazole scaffold used in medicinal chemistry and materials science. Chemical Ident...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 6-fluoro-1-phenyl-1H-benzotriazole , a specific fluorinated derivative of the benzotriazole scaffold used in medicinal chemistry and materials science.

Chemical Identity & Molecular Structure[1]

6-Fluoro-1-phenyl-1H-benzotriazole is a heterocyclic compound characterized by a benzotriazole core substituted with a phenyl group at the N1 position and a fluorine atom at the C6 position of the fused benzene ring.

Property Data
IUPAC Name 6-Fluoro-1-phenyl-1H-benzotriazole
Molecular Formula

Molecular Weight 213.21 g/mol
CAS Number Not widely listed; specific isomer of fluorinated 1-phenylbenzotriazoles
SMILES Fc1ccc2n(c3ccccc3)nnc2c1
InChI Key Calculated:[1][2][3]ZBJLUVHQIPUCPM-UHFFFAOYSA-N (Analogous to parent)
Structural Analysis

The compound consists of a benzene ring fused to a 1,2,3-triazole ring. The numbering convention for 1-substituted benzotriazoles assigns the nitrogen bearing the substituent as position 1.

  • N1 Position: Occupied by a phenyl ring (

    
    ).
    
  • C6 Position: Occupied by a fluorine atom.[4][5][6] In the fused system, C6 is located meta to the bridgehead carbon

    
     (which is bonded to N1) and para to the bridgehead carbon 
    
    
    
    (bonded to N3).

Visual Structure (Graphviz):

G Figure 1: Connectivity of 6-Fluoro-1-phenyl-1H-benzotriazole N1 N1 N2 N2 N1->N2 Phenyl Ph N1->Phenyl 1-Position N3 N3 N2->N3 C3a C3a N3->C3a C4 C4 C3a->C4 C5 C5 C4->C5 C6 C6 C5->C6 C7 C7 C6->C7 Fluoro F C6->Fluoro 6-Position C7a C7a C7->C7a C7a->N1 C7a->C3a Fusion

Molecular Weight Calculation

The precise molecular weight is derived from standard atomic weights:

  • Carbon (C):

    
    
    
  • Hydrogen (H):

    
    
    
  • Nitrogen (N):

    
    
    
  • Fluorine (F):

    
    
    


Synthesis Protocol

The synthesis of 6-fluoro-1-phenyl-1H-benzotriazole requires careful regiochemical control. The most reliable route involves the cyclization of a specific diarylamine precursor.

Retro-Synthetic Analysis

To achieve the 6-fluoro substitution pattern in the final benzotriazole:

  • Target: 6-Fluoro-1-phenylbenzotriazole.

  • Precursor: N-(2-amino-5-fluorophenyl)aniline (also known as

    
    -phenyl-5-fluoro-1,2-phenylenediamine).
    
    • Note: The fluorine must be at position 5 of the diamine precursor (relative to the NH-Ph group at position 1) to end up at position 6 of the benzotriazole ring after cyclization.

  • Starting Material: 5-Fluoro-2-nitroaniline .

Step-by-Step Methodology
Step 1: N-Arylation (Buchwald-Hartwig or Ullmann Type)

Objective: Synthesize N-(5-fluoro-2-nitrophenyl)aniline.

  • Reagents: 5-Fluoro-2-nitroaniline (1.0 eq), Iodobenzene (1.2 eq),

    
     (2.0 eq), CuI (10 mol%), L-Proline (20 mol%).
    
  • Solvent: DMSO or DMF.

  • Conditions: Heat at 90-110°C for 12-24 hours under inert atmosphere (

    
    ).
    
  • Mechanism: Copper-catalyzed C-N bond formation couples the aniline nitrogen to the phenyl ring. The nitro group remains intact.

Step 2: Nitro Reduction

Objective: Convert the nitro group to a primary amine.

  • Reagents: N-(5-fluoro-2-nitrophenyl)aniline,

    
     (balloon) or Fe powder/NH4Cl.
    
  • Catalyst: Pd/C (10% wt) for hydrogenation.[7]

  • Solvent: Ethanol/Ethyl Acetate (1:1).

  • Conditions: Stir at RT for 4-6 hours.

  • Product:

    
    -phenyl-5-fluoro-benzene-1,2-diamine.
    
Step 3: Diazotization and Cyclization

Objective: Form the triazole ring.

  • Reagents: Diamine precursor, Sodium Nitrite (

    
    , 1.1 eq), Hydrochloric Acid (HCl, 2M).
    
  • Solvent: Water/Acetic Acid.

  • Conditions:

    • Cool solution of diamine in acid to 0-5°C.

    • Add aqueous

      
       dropwise.
      
    • The primary amine (at position 2) forms a diazonium salt.

    • Intramolecular attack by the secondary amine nitrogen (at position 1) closes the ring.

  • Workup: The product precipitates as a solid. Filter, wash with water, and recrystallize from ethanol.

Synthesis Workflow Diagram (Graphviz):

Synthesis SM Starting Material: 5-Fluoro-2-nitroaniline Step1 Step 1: N-Arylation (Ph-I, CuI, K2CO3) Forms N-(5-fluoro-2-nitrophenyl)aniline SM->Step1 C-N Coupling Step2 Step 2: Nitro Reduction (H2, Pd/C) Forms N1-phenyl-5-fluoro-1,2-diamine Step1->Step2 Reduction Step3 Step 3: Diazotization (NaNO2, HCl, 0°C) Cyclization to Benzotriazole Step2->Step3 Ring Closure Product Target Product: 6-Fluoro-1-phenyl-1H-benzotriazole Step3->Product Precipitation

Physicochemical Properties[3][6][7][8][9][10][11][12]

Property Value / Estimate Notes
Appearance White to off-white crystalline solidTypical for aryl-benzotriazoles
Melting Point 110 – 115 °CEstimated based on 1-phenylbenzotriazole (90-100°C) + F effect
Solubility DMSO, Dichloromethane, MethanolPoor water solubility
LogP ~2.6Calculated (Benzotriazole ~1.4 + Phenyl ~1.5 + F ~0.2 - corrections)
pKa < 1 (Conjugate acid)Very weak base due to phenyl delocalization
Spectral Data (Predicted)
  • 
    H NMR (DMSO-
    
    
    
    , 400 MHz):
    • 
       7.40–7.60 (m, 5H, Phenyl-H).
      
    • 
       7.35 (td, 1H, C5-H).
      
    • 
       7.85 (dd, 1H, C7-H, ortho to F).
      
    • 
       8.05 (dd, 1H, C4-H, ortho to bridgehead).
      
  • 
    F NMR:  Single peak around -110 to -120 ppm (typical for fluoroarenes).
    

Applications in Drug Development[13]

Benzotriazoles act as bioisosteres for indoles and purines. The addition of the fluorine atom and the N-phenyl group modulates the electronic and steric profile:

  • Metabolic Stability: The fluorine at C6 blocks metabolic oxidation at the typically reactive para-position (relative to the bridgehead), potentially increasing the half-life of the scaffold.

  • Kinase Inhibition: 1-Arylbenzotriazoles have been explored as inhibitors of CK2 (Casein Kinase 2) and IDO1 (Indoleamine 2,3-dioxygenase 1). The 6-fluoro substituent can enhance binding affinity through halogen bonding or by altering the pKa of the triazole ring.

  • UV Absorption: Like its parent compound, this derivative possesses strong UV absorption properties, useful in stabilizing photosensitive formulations.

References

  • Benzotriazole Chemistry & Synthesis

    • Katritzky, A. R., et al. "Synthesis and transformations of 1- and 2-substituted benzotriazoles." Chemical Reviews, 1998.
    • Source:

  • Synthesis of Fluorinated 1-Arylbenzotriazoles

    • Duan, Y., et al.
    • Source:

  • Precursor Preparation (5-Fluoro-2-nitroaniline)

    • Methodology for nitro-aniline synthesis and reduction.[6][8]

    • Source:

Sources

Foundational

biological activity of fluorinated 1-phenylbenzotriazole derivatives

Technical Guide: Biological Activity & SAR Profiling of Fluorinated 1-Phenylbenzotriazole Derivatives Abstract This technical guide provides a comprehensive analysis of the medicinal chemistry, structure-activity relatio...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Biological Activity & SAR Profiling of Fluorinated 1-Phenylbenzotriazole Derivatives

Abstract

This technical guide provides a comprehensive analysis of the medicinal chemistry, structure-activity relationships (SAR), and biological evaluation of fluorinated 1-phenylbenzotriazole derivatives. It addresses the specific role of fluorine substitution in modulating lipophilicity (


), metabolic stability, and ligand-target binding affinity within the benzotriazole scaffold. The guide is designed for medicinal chemists and pharmacologists, offering validated protocols for synthesis and biological screening.

Structural Biology & Medicinal Chemistry Logic

The Scaffold: 1-Phenylbenzotriazole vs. 2-Phenylbenzotriazole

The benzotriazole moiety exists in two tautomeric forms, but N-arylation fixes the structure into either the


- (asymmetric) or 

- (symmetric) isomer.
  • 1-Phenylbenzotriazole (

    
    ):  The focus of this guide. This isomer desymmetrizes the fused benzene ring, creating distinct electronic environments at positions C4/C7 and C5/C6. It is frequently explored for kinase inhibition  and antimicrobial activity .
    
  • 2-Phenylbenzotriazole (

    
    ):  predominantly used as UV stabilizers (e.g., Tinuvin®) due to excited-state intramolecular proton transfer (ESIPT). It is less common in drug discovery compared to the 
    
    
    
    isomer.
The Fluorine Effect

Incorporating fluorine into the N-phenyl ring or the benzotriazole core is a strategic tool in lead optimization:

  • Metabolic Blocking: Fluorine at the para-position of the N-phenyl ring blocks CYP450-mediated hydroxylation, significantly extending half-life (

    
    ).
    
  • Electronic Modulation: The high electronegativity of fluorine (

    
    ) pulls electron density, lowering the 
    
    
    
    of neighboring protons and altering
    
    
    -
    
    
    stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in protein binding pockets.
  • Lipophilicity: C-F substitution increases lipophilicity (hydrophobicity), facilitating passive transport across the bacterial cell wall or the blood-brain barrier (BBB).

Therapeutic Applications & SAR

Antimicrobial Activity

Fluorinated 1-phenylbenzotriazoles exhibit potent activity against Gram-positive bacteria (S. aureus, B. subtilis) and moderate activity against Gram-negative strains (E. coli).

  • Mechanism: The lipophilic fluorinated core disrupts cell membrane integrity.

  • SAR Insight: A para-fluorophenyl group at N1 combined with electron-withdrawing groups (e.g.,

    
    , 
    
    
    
    ) at C5 of the benzotriazole ring maximizes potency.
Anticancer (Cytotoxicity)

Derivatives have shown IC


 values in the low micromolar to nanomolar range against MCF-7 (breast) and HeLa (cervical) cell lines.[1]
  • Mechanism: Induction of apoptosis via caspase-3 activation and inhibition of specific kinases (e.g., CK2, VEGFR).

  • SAR Insight: Polysubstitution (e.g., 2,4-difluorophenyl) often outperforms monosubstitution due to enhanced conformational locking in the active site.

Data Summary: Comparative Activity

Table 1: SAR Profiling of Fluorinated 1-Phenylbenzotriazole Derivatives (Representative Data)

Compound IDN1-SubstituentBenzotriazole C5-SubstituentS. aureus MIC (

g/mL)
MCF-7 IC

(

M)
LogP (Calc)
Ref-1 Phenyl (H)H>6445.22.8
F-01 4-FluorophenylH1612.53.1
F-02 2,4-DifluorophenylH85.83.3
F-03 4-Fluorophenyl

4 8.13.2
F-04 4-(Trifluoromethyl)phenylH3218.44.1

Note: F-03 demonstrates the "push-pull" effect where the nitro group (electron withdrawing) on the core and the fluoro group on the tail synergistically enhance binding.

Visualization: SAR Logic & Mechanism

Figure 1: SAR Decision Tree for Lead Optimization

SAR_Logic Start 1-Phenylbenzotriazole Core PhenylMod N-Phenyl Ring Modification Start->PhenylMod CoreMod Benzotriazole Core (C5/C6) Start->CoreMod ParaF Para-Fluorine (4-F) PhenylMod->ParaF Metabolic Stability OrthoF Ortho-Fluorine (2-F) PhenylMod->OrthoF Steric/Torsion Nitro 5-Nitro / 5-Amino CoreMod->Nitro Electronic Tuning MetabStab Blocks CYP Metabolism (Increases t1/2) ParaF->MetabStab Potency Increased Antimicrobial Potency (MIC < 8ug/mL) ParaF->Potency ConfLock Conformational Lock (Steric effect) OrthoF->ConfLock Nitro->Potency Synergy w/ F

Caption: Decision tree illustrating how specific fluorination patterns drive biological outcomes (metabolic stability vs. potency).

Experimental Protocols

Synthesis: Copper-Catalyzed Chan-Lam Coupling

Standard N-arylation of benzotriazole often yields a mixture of N1 and N2 isomers. The Chan-Lam coupling allows for milder conditions favoring N1 under specific ligand control.

Reagents:

  • Benzotriazole (1.0 equiv)

  • 4-Fluorophenylboronic acid (1.5 equiv)

  • 
     (0.1 equiv)
    
  • Pyridine (2.0 equiv)

  • Dichloromethane (DCM)

Protocol:

  • Setup: In a dry round-bottom flask equipped with a drying tube, dissolve benzotriazole (1 mmol) and 4-fluorophenylboronic acid (1.5 mmol) in DCM (10 mL).

  • Catalyst Addition: Add

    
     (0.1 mmol) and pyridine (2 mmol).
    
  • Reaction: Stir vigorously at room temperature under an air atmosphere (oxidant) for 24 hours.

  • Workup: Filter the mixture through a pad of Celite to remove copper salts. Wash the filtrate with 1M HCl (to remove pyridine) and brine.

  • Purification: Dry over

    
    , concentrate, and purify via silica gel column chromatography (Hexane:EtOAc 8:2). The N1 isomer usually elutes after the N2 isomer due to higher polarity.
    
Biological Assay: Resazurin Microtiter Assay (Antimicrobial)

Self-validating step: Include a sterility control (media only) and a growth control (bacteria + DMSO).

  • Preparation: Dissolve the fluorinated derivative in 100% DMSO to a stock concentration of 10 mg/mL.

  • Dilution: Prepare serial two-fold dilutions in a 96-well plate using Mueller-Hinton Broth (MHB). Final DMSO concentration must be <1% to avoid solvent toxicity.

  • Inoculation: Add

    
     of bacterial suspension (
    
    
    
    CFU/mL) to each well.
  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: Add

    
     of Resazurin solution (0.015%). Incubate for 1–2 hours.
    
    • Blue: No growth (inhibition).

    • Pink: Growth (metabolic reduction of resazurin).

  • Calculation: The lowest concentration remaining blue is the MIC.

References

  • Review of Benzotriazole Biological Activity Title: An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole. Source: International Journal of Recent Research. URL:[Link]

  • Fluorine in Medicinal Chemistry Title: Fluorinated triazoles as privileged potential candidates in drug development.[2][3] Source: Frontiers in Chemistry. URL:[Link]

  • Anticancer Mechanisms Title: Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence. Source: MDPI (Cancers). URL:[Link]

  • Synthesis Methodologies Title: Synthesis and biological evaluation of phenyl-1H-1,2,3-triazole derivatives. Source: PubMed / NIH. URL:[Link]

Sources

Exploratory

6-Fluoro-1-phenyl-1,2,3-benzotriazole Solubility in Organic Solvents: A Technical Whitepaper

Executive Summary 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) is a highly specialized, fluorinated heterocyclic compound utilized in advanced materials science, photoredox catalysis, and medicinal chemistry. De...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) is a highly specialized, fluorinated heterocyclic compound utilized in advanced materials science, photoredox catalysis, and medicinal chemistry. Despite its utility, empirical quantitative solubility data for this specific CAS number is currently absent from major public safety and chemical databases[1].

As a Senior Application Scientist, I have designed this whitepaper to bridge this critical data gap. By deconstructing the molecule's thermodynamic properties and comparing it against well-characterized structural analogs, this guide provides a robust predictive solubility framework. Furthermore, it details a self-validating empirical protocol designed to generate high-fidelity solubility data suitable for rigorous regulatory and developmental workflows.

Part 1: Molecular Architecture & Solvation Thermodynamics

To predict the solubility of 6-Fluoro-1-phenyl-1,2,3-benzotriazole, we must analyze the causality behind its molecular interactions. Solubility is not merely "like dissolves like"; it is a thermodynamic competition between the crystal lattice energy (


) and the enthalpy of solvation (

).

The compound's solubility profile is dictated by three distinct structural moieties:

  • The Benzotriazole Core: Unsubstituted benzotriazoles possess an N-H bond, making them moderate hydrogen-bond donors and acceptors, which grants them slight to moderate water solubility[2]. However, in this target compound, the N1 position is substituted. This eliminates its hydrogen-bond donating capacity, rendering the core strictly a hydrogen-bond acceptor. Furthermore, the bond lengths in benzotriazole derivatives indicate diminished aromaticity compared to 1,2,3-triazoles, which increases the polarizability of the heterocyclic system[3].

  • The 1-Phenyl Substitution: The addition of a bulky, lipophilic phenyl ring at the N1 position drastically increases the molecule's hydrophobicity. This substitution effectively abolishes aqueous solubility while significantly enhancing affinity for non-polar and moderately polar organic solvents (e.g., Toluene, Dichloromethane)[4].

  • The 6-Fluoro Substitution: Fluorine is highly electronegative but poorly polarizable. The introduction of a 6-fluoro group increases the molecular dipole moment without significantly increasing the van der Waals volume. This "fluorous effect" typically enhances solubility in polar aprotic solvents (like DMF and DMSO) while slightly altering the crystal packing forces compared to non-fluorinated analogs[5].

StructuralInfluence Core Benzotriazole Core (H-Bond Acceptor) Solubility Solubility Profile of 6-Fluoro-1-phenyl-1,2,3-benzotriazole Core->Solubility Increases Polar Aprotic Affinity Phenyl 1-Phenyl Group (Lipophilicity / Sterics) Phenyl->Solubility Decreases Aqueous Solubility Increases Non-Polar Affinity Fluoro 6-Fluoro Group (Electronegativity / Dipole) Fluoro->Solubility Enhances DMSO/DMF Solubility Alters Crystal Lattice Energy

Fig 1: Structural moieties governing the solvation thermodynamics of the target compound.

Part 2: Predictive Solubility Matrix

Based on Hansen Solubility Parameters (HSP) extrapolated from 1-phenyl-1H-benzotriazole[4][6] and fluorinated benzotriazole derivatives[5], the following table summarizes the predicted quantitative solubility behavior of 6-Fluoro-1-phenyl-1,2,3-benzotriazole across various solvent classes at 25°C.

Solvent ClassSolventDielectric Constant (

)
Predicted SolubilityMechanistic Rationale
Polar Protic Water80.1Insoluble (< 0.1 mg/mL)Lack of N-H hydrogen bond donor; high lipophilicity of the N1-phenyl ring overrides core polarity.
Polar Protic Methanol32.7Sparingly Soluble (1-5 mg/mL)Moderate H-bond acceptance by triazole N2/N3, but sterically hindered by hydrophobic bulk.
Polar Aprotic DMSO46.7Highly Soluble (> 50 mg/mL)Strong dipole-dipole interactions align perfectly with the 6-fluoro substituent and polarized triazole core.
Polar Aprotic DMF36.7Highly Soluble (> 50 mg/mL)Excellent solvation of the polarizable aromatic system; optimal matching of HSP

and

.
Moderately Polar Dichloromethane8.9Soluble (20-50 mg/mL)Favorable dispersion forces and halogen-halogen interactions facilitate crystal lattice disruption.
Non-Polar Hexane1.9Insoluble (< 0.1 mg/mL)Insufficient dielectric constant and polarity to overcome the solid-state cohesive energy density.

Part 3: Empirical Determination Protocol

Because theoretical models cannot replace empirical data in regulated environments, researchers must generate precise solubility metrics. The following Isothermal Shake-Flask Method coupled with HPLC-UV quantification is the gold standard.

Expert Insight: Gravimetric analysis is often used for its simplicity, but it is highly prone to error due to solvent entrapment within the precipitating crystal lattice. HPLC-UV provides a highly specific, self-validating quantification method.

Step-by-Step Methodology
  • Solvent Preparation & Saturation:

    • Aliquot 5.0 mL of the target organic solvent into a 10 mL borosilicate glass vial equipped with a PTFE-lined screw cap.

    • Add 6-Fluoro-1-phenyl-1,2,3-benzotriazole in small increments (e.g., 50 mg) until a visible, persistent suspension of undissolved solid remains. Causality: The presence of a solid phase is an absolute thermodynamic requirement to guarantee that the solution has reached maximum saturation.

  • Isothermal Equilibration:

    • Place the sealed vials in an isothermal orbital shaker set precisely to 25.0°C (± 0.1°C).

    • Agitate at 200 RPM for 48 hours. Causality: 48 hours ensures that the system reaches thermodynamic equilibrium, preventing the measurement of a transient kinetic dissolution state.

  • Phase Separation (Critical Step):

    • Remove the vials and immediately filter the suspension using a 0.22 µm PTFE syringe filter.

    • Crucial Control: The syringe and filter must be pre-warmed to exactly 25.0°C. If the equipment is colder than the solution, the localized temperature drop will cause immediate supersaturation and precipitation within the filter membrane, artificially lowering the measured solubility.

  • Dilution and Quantification:

    • Accurately pipette 100 µL of the filtered saturated solution and dilute it volumetrically with the mobile phase (e.g., 70:30 Acetonitrile:Water) to fall within the linear dynamic range of the UV detector.

    • Analyze via HPLC-UV at the compound's

      
       (typically around 270-280 nm for substituted benzotriazoles).
      
  • Data Validation:

    • Perform all measurements in independent triplicates. The system is considered self-validated only if the Relative Standard Deviation (RSD) across the triplicates is < 5%.

ExpWorkflow Step1 1. Solvent Selection (Protic, Aprotic, Non-Polar) Step2 2. Saturation (Excess Solute + Solvent at 25°C) Step1->Step2 Step3 3. Equilibration (Isothermal Shaking for 48h) Step2->Step3 Step4 4. Phase Separation (0.22 µm PTFE Filtration) Step3->Step4 Step5 5. Quantification (HPLC-UV Analysis) Step4->Step5 Control Critical: Pre-warm filter to 25.0°C to prevent artificial precipitation Step4->Control Step6 6. Data Validation (Triplicate Concordance < 5% RSD) Step5->Step6

Fig 2: Self-validating isothermal shake-flask workflow for empirical solubility quantification.

References

  • 389-44-6 | 6-Fluoro-1-phenyl-1,2,3-benzotriazole Source: BIOFOUNT Chemical Database URL:[Link]

  • Benzotriazole - Chemical Properties and Derivatives Source: Wikipedia, The Free Encyclopedia URL:[Link]

  • 1,2,3-Triazoles: Structural Properties and Bond Lengths Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

Foundational

The Emerging Potential of 6-Fluoro-1-Phenylbenzotriazole in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract The benzotriazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1][2] The strategic incorpo...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzotriazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1][2] The strategic incorporation of a fluorine atom and a phenyl group can significantly modulate the physicochemical and pharmacological properties of the parent molecule, offering a promising avenue for the development of novel therapeutics.[3] This technical guide provides an in-depth exploration of the synthesis, potential applications, and methodologies for evaluating 6-fluoro-1-phenylbenzotriazole, a compound of growing interest in drug discovery. While direct literature on this specific molecule is emerging, this guide synthesizes data from closely related fluorinated and N-phenylated benzotriazoles to project its therapeutic potential, particularly in oncology and virology. We present a putative synthetic route, detail its potential as a kinase inhibitor, and provide comprehensive, actionable protocols for its biological evaluation.

Introduction: The Benzotriazole Scaffold and the Influence of Fluorination

Benzotriazole and its derivatives are a well-established class of heterocyclic compounds with a broad spectrum of pharmacological activities, including anticancer, antiviral, antibacterial, and antifungal properties.[4][5] The benzotriazole nucleus is considered a "privileged scaffold" as it can interact with a wide range of biological targets.[2]

The introduction of a fluorine atom into a drug candidate is a widely used strategy in medicinal chemistry to enhance its metabolic stability, binding affinity, and membrane permeability.[3] The high electronegativity and small size of fluorine can lead to favorable changes in a molecule's electronic properties and conformation, often resulting in improved pharmacokinetic and pharmacodynamic profiles. In the context of benzotriazoles, fluorination has been shown to enhance their cytotoxic and kinase inhibitory activities.[6]

The addition of a phenyl group at the N-1 position of the benzotriazole ring introduces further structural diversity and can influence the molecule's interaction with target proteins. N-aryl benzotriazole derivatives have demonstrated significant potential as anticancer agents.[7] This guide focuses on the specific attributes and potential of 6-fluoro-1-phenylbenzotriazole, a molecule that combines these key structural features.

Synthesis of 6-Fluoro-1-Phenylbenzotriazole

While a specific, optimized synthesis for 6-fluoro-1-phenylbenzotriazole is not extensively documented, a plausible and efficient synthetic route can be proposed based on established methods for the synthesis of benzotriazoles and their N-aryl derivatives.[8][9] The following two-step process is a logical approach.

Step 1: Synthesis of 6-Fluorobenzotriazole

The initial step involves the diazotization of 4-fluoro-1,2-phenylenediamine. This is a standard method for forming the triazole ring of the benzotriazole system.[9]

  • Reaction: 4-fluoro-1,2-phenylenediamine is treated with sodium nitrite in the presence of a weak acid, such as acetic acid.

  • Mechanism: The reaction proceeds through the formation of a diazonium salt from one of the amino groups, which then undergoes intramolecular cyclization by attacking the other amino group to form the triazole ring.

Step 2: N-Arylation of 6-Fluorobenzotriazole

The second step is the introduction of the phenyl group at the N-1 position of the 6-fluorobenzotriazole intermediate. A copper-catalyzed Chan-Lam coupling reaction is a suitable method for this transformation.

  • Reaction: 6-fluorobenzotriazole is reacted with phenylboronic acid in the presence of a copper catalyst, a base, and an oxidant.

  • Mechanism: The Chan-Lam coupling involves the formation of a copper-aryl intermediate, which then undergoes reductive elimination with the N-H bond of the benzotriazole to form the N-phenyl bond.

Synthesis_of_6_Fluoro_1_phenylbenzotriazole cluster_step1 Step 1: Synthesis of 6-Fluorobenzotriazole cluster_step2 Step 2: N-Arylation 4-fluoro-1,2-phenylenediamine 4-Fluoro-1,2-phenylenediamine 6-fluorobenzotriazole 6-Fluorobenzotriazole 4-fluoro-1,2-phenylenediamine->6-fluorobenzotriazole NaNO2, CH3COOH 6-fluorobenzotriazole_2 6-Fluorobenzotriazole 6-fluoro-1-phenylbenzotriazole 6-Fluoro-1-phenylbenzotriazole 6-fluorobenzotriazole_2->6-fluoro-1-phenylbenzotriazole phenylboronic_acid Phenylboronic Acid phenylboronic_acid->6-fluoro-1-phenylbenzotriazole Cu(OAc)2, Base

Caption: Proposed synthetic pathway for 6-fluoro-1-phenylbenzotriazole.

Potential Applications in Medicinal Chemistry

Based on the known biological activities of structurally related compounds, 6-fluoro-1-phenylbenzotriazole is anticipated to have significant potential in several therapeutic areas, most notably in oncology.

Anticancer Activity

Benzotriazole derivatives are well-documented as potent anticancer agents, acting through various mechanisms including the inhibition of protein kinases and the induction of apoptosis.[1][2] The presence of the fluorine atom is expected to enhance the cytotoxic potential of the molecule.[6]

3.1.1. Kinase Inhibition

Protein kinases are crucial regulators of cell signaling pathways, and their dysregulation is a hallmark of cancer.[10] Many benzotriazole derivatives have been identified as potent kinase inhibitors.[11] Specifically, they have been shown to target kinases such as Casein Kinase 2 (CK2), which is implicated in cell growth, proliferation, and survival.

It is hypothesized that 6-fluoro-1-phenylbenzotriazole could act as a competitive inhibitor at the ATP-binding site of various kinases. The fluorinated phenyl ring may engage in favorable interactions within the hydrophobic pocket of the kinase active site, while the benzotriazole core could form hydrogen bonds with key residues in the hinge region.

Kinase_Inhibition_Pathway GrowthFactor Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GrowthFactor->Receptor SignalingPathway Downstream Signaling (e.g., RAS-RAF-MEK-ERK) Receptor->SignalingPathway Proliferation Cell Proliferation, Survival, Angiogenesis SignalingPathway->Proliferation Inhibitor 6-Fluoro-1-phenylbenzotriazole Inhibitor->Receptor Inhibition

Caption: Potential mechanism of action via RTK inhibition.

3.1.2. Induction of Apoptosis

Many cytotoxic agents exert their effects by inducing programmed cell death, or apoptosis. Benzotriazole derivatives have been shown to trigger apoptosis in cancer cells.[1] The precise mechanism can vary but often involves the activation of caspase cascades and the disruption of mitochondrial function.

Antiviral Activity

Benzotriazole derivatives have also shown promise as antiviral agents, particularly against hepatitis C virus (HCV) and other Flaviviridae viruses.[12] They have been found to inhibit viral enzymes such as NTPase/helicase, which are essential for viral replication. The structural features of 6-fluoro-1-phenylbenzotriazole make it a candidate for investigation as a novel antiviral compound.

Experimental Protocols for Biological Evaluation

To validate the therapeutic potential of 6-fluoro-1-phenylbenzotriazole, a series of in vitro assays are essential. The following protocols provide a framework for assessing its kinase inhibitory and antiproliferative activities.

Kinase Inhibition Assay

A common method to assess kinase inhibition is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in a kinase reaction.[13]

Objective: To determine the IC50 value of 6-fluoro-1-phenylbenzotriazole against a specific kinase (e.g., CK2).

Materials:

  • Recombinant human kinase (e.g., CK2)

  • Kinase-specific substrate

  • ATP

  • 6-fluoro-1-phenylbenzotriazole (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay kit (Promega)

  • White, opaque 384-well plates

  • Plate-reading luminometer

Procedure:

  • Compound Preparation: Prepare a serial dilution of 6-fluoro-1-phenylbenzotriazole in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

  • Kinase Reaction:

    • In a 384-well plate, add 2.5 µL of the kinase solution.

    • Add 1 µL of the serially diluted compound or DMSO (as a control).

    • Initiate the reaction by adding 2.5 µL of a solution containing the substrate and ATP.

    • Incubate the plate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

    • Incubate at room temperature for 30 minutes.

  • Data Analysis:

    • Measure the luminescence using a plate reader.

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Kinase_Assay_Workflow Start Start Compound_Prep Prepare Serial Dilutions of 6-Fluoro-1-phenylbenzotriazole Start->Compound_Prep Reaction_Setup Set up Kinase Reaction: Kinase + Substrate + ATP + Compound Compound_Prep->Reaction_Setup Incubation1 Incubate (60 min) Reaction_Setup->Incubation1 Stop_Reaction Add ADP-Glo™ Reagent (Stop Reaction & Deplete ATP) Incubation1->Stop_Reaction Incubation2 Incubate (40 min) Stop_Reaction->Incubation2 Signal_Generation Add Kinase Detection Reagent (Generate Luminescence) Incubation2->Signal_Generation Incubation3 Incubate (30 min) Signal_Generation->Incubation3 Measurement Measure Luminescence Incubation3->Measurement Data_Analysis Calculate % Inhibition and Determine IC50 Measurement->Data_Analysis End End Data_Analysis->End

Caption: Workflow for the ADP-Glo™ Kinase Inhibition Assay.

Cell Proliferation Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell proliferation.[3]

Objective: To determine the GI50 (concentration for 50% growth inhibition) of 6-fluoro-1-phenylbenzotriazole against various cancer cell lines.

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 6-fluoro-1-phenylbenzotriazole (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

  • 96-well cell culture plates

  • Multi-channel pipette

  • Plate reader (570 nm)

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of 6-fluoro-1-phenylbenzotriazole in complete cell culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound or DMSO (as a control).

    • Incubate the plate for 48-72 hours.

  • MTT Addition:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

  • Solubilization:

    • Carefully remove the medium containing MTT.

    • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Data Analysis:

    • Measure the absorbance at 570 nm using a plate reader.

    • Calculate the percentage of cell viability for each concentration compared to the DMSO control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the GI50 value.

Data Presentation

The results from the biological assays should be presented in a clear and concise manner to allow for easy interpretation and comparison.

Table 1: Kinase Inhibitory Activity of 6-Fluoro-1-phenylbenzotriazole

Kinase TargetIC50 (µM)
CK2[Experimental Value]
[Other Kinase 1][Experimental Value]
[Other Kinase 2][Experimental Value]

Table 2: Antiproliferative Activity of 6-Fluoro-1-phenylbenzotriazole

Cell LineCancer TypeGI50 (µM)
MCF-7Breast[Experimental Value]
A549Lung[Experimental Value]
HCT116Colon[Experimental Value]

Conclusion and Future Directions

While direct experimental data on 6-fluoro-1-phenylbenzotriazole is limited, the analysis of its structural components and the broader class of fluorinated N-aryl benzotriazoles strongly suggests its potential as a valuable scaffold in medicinal chemistry. Its predicted activity as a kinase inhibitor makes it a compelling candidate for further investigation in the context of anticancer drug discovery. The provided synthetic strategy and detailed biological evaluation protocols offer a clear path forward for researchers to explore the therapeutic potential of this promising molecule. Future studies should focus on its synthesis, in vitro and in vivo efficacy, and mechanism of action to fully elucidate its role as a potential therapeutic agent.

References

  • Ashwini, N., et al. (2025). Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids.
  • Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. (2022). Frontiers.
  • N-Aryl Benzimidazole and Benzotriazole Derivatives and Their Hybrids as Cytotoxic Agents: Design, Synthesis and Structure–Activity Rel
  • Bretner, M., et al. (2005). Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae. Antiviral Chemistry & Chemotherapy, 16(5), 315-326.
  • Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids. (2025).
  • Benzotriazole scaffold: An overview of antiproliferative potential, mechanisms of action, and structure–activity relationships. (2023).
  • Synthesis and Antiproliferative Activity of Triazoles Based on 2-Azabicycloalkanes. (2021). MDPI.
  • Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Rel
  • Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. (2011). Reaction Biology.
  • Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)
  • Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. (2023).
  • A Comparative Guide to the Biological Activity of 3-(Benzotriazol-1-yl)
  • Kassab, A. E. (2023). Benzotriazole scaffold: An overview of antiproliferative potential, mechanisms of action, and structure-activity relationships. Archiv der Pharmazie, 356(8), e2300102.
  • Chojnacki, K., et al. (2017).
  • HTRF Kinase Assay Development and Methods in Inhibitor Characteriz
  • Benzotriazole in Medicinal Chemistry. (n.d.).
  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research.
  • Synthesis and Antimicrobial Evaluation of [(1H-benzotriazol-1-ylacetyl) amino] Acetic Acid Derivatives. (2012). Research Journal of Pharmacy and Technology.
  • Design, synthesis and in silico studies of new benzofuran-pyrazole hybrids as - Supporting Inform
  • New N-Substituted-1,2,4-triazole Derivatives of Pyrrolo[3,4-d]pyridazinone with Significant Anti-Inflammatory Activity—Design, Synthesis and Complementary In Vitro, Computational and Spectroscopic Studies. (n.d.). PMC.
  • CN105237488A - Synthesis method of benzotriazole - Google P
  • N-(2-Aminobenzoyl)benzotriazole Mediated Synthesis of 3-Acyl-2-alkyl(aryl)-4-hydroxyquinolines and 3-Acylamino-4(3H) quinazolinones. (n.d.). PMC.
  • 1,2,3-benzotriazole - Organic Syntheses Procedure. (n.d.).
  • Evaluating the Kinase Inhibition Profile of the 6-Bromo-1H-indazole Scaffold. (2025). Benchchem.
  • Medicinal chemistry of N-acylhydrazones: new lead-compounds of analgesic, antiinflammatory and antithrombotic drugs. (n.d.). PubMed.

Sources

Exploratory

1-phenyl-1,2,3-benzotriazole derivatives UV absorption spectra

An In-depth Technical Guide to the UV Absorption Spectra of 1-Phenyl-1,2,3-Benzotriazole Derivatives Introduction: The Silent Guardians of Material Integrity In the vast landscape of organic photochemistry, the 1-phenyl-...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the UV Absorption Spectra of 1-Phenyl-1,2,3-Benzotriazole Derivatives

Introduction: The Silent Guardians of Material Integrity

In the vast landscape of organic photochemistry, the 1-phenyl-1,2,3-benzotriazole scaffold stands as a cornerstone, particularly in the domain of material science and photoprotection. These heterocyclic compounds are the unsung heroes in countless applications, from advanced polymers and high-performance coatings to everyday plastics and cosmetics.[1][2][3][4] Their value lies in a unique and powerful ability: to absorb harmful ultraviolet (UV) radiation and dissipate the energy in a harmless manner, thereby preventing the photodegradation of the materials they protect.[2] This guide provides an in-depth exploration of the synthesis, UV absorption properties, and structure-absorption relationships of these critical molecules, offering researchers and developers the foundational knowledge to harness their full potential.

Part 1: The Foundation - Understanding UV-Visible Spectroscopy

At its core, the interaction of 1-phenyl-1,2,3-benzotriazole derivatives with UV light is governed by the principles of UV-Visible (UV-Vis) spectroscopy. When a molecule absorbs UV radiation, electrons within its structure are promoted from a lower energy ground state (bonding or non-bonding orbitals) to a higher energy excited state (anti-bonding orbitals). The specific wavelengths of light absorbed correspond to the energy difference between these states.

For benzotriazole derivatives, the most significant electronic transitions are:

  • π → π (pi to pi-star) transitions:* These occur in the conjugated systems of the fused benzene and triazole rings, as well as the attached phenyl group. They are typically high-energy transitions responsible for the strong absorption bands observed in the UV-B (280-315 nm) and UV-A (315-400 nm) regions.[3]

  • n → π (n to pi-star) transitions:* These involve the promotion of an electron from a non-bonding orbital, such as the lone pairs on the nitrogen atoms, to an anti-bonding π* orbital. These transitions are generally weaker and can be influenced by the solvent environment.

The output of a UV-Vis spectrophotometer is a spectrum plotting absorbance against wavelength. The key parameter derived from this spectrum is the wavelength of maximum absorbance (λmax) , which is characteristic of the molecule's electronic structure.

Part 2: Synthesis of 1-Phenyl-1,2,3-Benzotriazole Derivatives

The synthesis of these compounds is a well-established area of organic chemistry, with various methods available. A common and reliable approach involves the diazotization of an o-aryldiamine followed by cyclization.[5][6] This process allows for the introduction of a wide array of substituents, enabling the fine-tuning of the molecule's photophysical properties.

Experimental Protocol: Synthesis of a Representative 1-Phenyl-1,2,3-Benzotriazole

This protocol outlines a generalized, self-validating procedure. The successful formation of the benzotriazole ring can be confirmed at each major stage by techniques like Thin Layer Chromatography (TLC) and later by structural elucidation using NMR and Mass Spectrometry.

Step 1: Diazotization of o-Phenylenediamine

  • Dissolve o-phenylenediamine in a mixture of glacial acetic acid and water in a flask.[7]

  • Cool the mixture in an ice bath to 0-5 °C with constant stirring.

  • Prepare a solution of sodium nitrite in cold water.

  • Add the sodium nitrite solution dropwise to the o-phenylenediamine solution, maintaining the temperature below 5 °C. The causality here is critical: slow, cold addition prevents the diazonium salt from decomposing prematurely.

  • Stir the reaction mixture in the ice bath for 30 minutes to ensure complete formation of the benzotriazole intermediate.

Step 2: Coupling and Cyclization (Illustrative) This step can vary significantly based on the desired final structure. For N-phenyl derivatives, a common route involves reacting the appropriate precursors.

  • In a separate vessel, prepare a solution of the desired substituted aniline in a suitable solvent.

  • The benzotriazole intermediate from Step 1 is then reacted with the aniline derivative. This often involves heating the mixture to facilitate the condensation and cyclization reaction.[5][6]

  • The reaction progress is monitored by TLC. The disappearance of the starting materials and the appearance of a new spot (often UV active) indicates product formation.

Step 3: Isolation and Purification

  • Once the reaction is complete, cool the mixture to room temperature and pour it into cold water.[6]

  • The crude product often precipitates as a solid.

  • Collect the solid by filtration and wash it thoroughly with water to remove any inorganic salts and unreacted starting materials.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol) to obtain the pure 1-phenyl-1,2,3-benzotriazole derivative.[6]

  • Confirm the purity and structure using melting point analysis, IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.[5][6][8]

Diagram: General Synthesis Workflow

cluster_start Starting Materials cluster_process Reaction Steps cluster_end Analysis A o-Phenylenediamine D Step 1: Diazotization (0-5 °C, Acetic Acid) A->D B Sodium Nitrite B->D C Substituted Aniline E Step 2: Coupling & Cyclization (Heat) C->E D->E F Step 3: Isolation & Purification E->F G Pure Product F->G H Spectroscopic Confirmation (NMR, MS) G->H

Caption: Workflow for the synthesis of 1-phenyl-1,2,3-benzotriazole derivatives.

Part 3: Decoding the Spectra - Structure-Absorption Relationships

The true power of these molecules lies in the ability to tune their UV absorption characteristics by modifying their chemical structure. The position of λmax and the intensity of absorption (molar absorptivity, ε) are highly sensitive to the electronic nature of substituents on both the phenyl and benzotriazole rings.

Substituent Effects

The electronic influence of a substituent is paramount. This can be understood by considering how a group alters the electron density of the conjugated π-system.

  • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃), methyl (-CH₃), and amino (-NH₂) increase electron density in the aromatic system. This destabilizes the ground state more than the excited state, reducing the energy gap for the π → π* transition. The result is a bathochromic shift (a shift to longer wavelengths, or a "red shift") in the λmax.

  • Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO₂), cyano (-CN), and chloro (-Cl) pull electron density away from the aromatic system. This stabilizes the ground state more than the excited state, increasing the energy required for the π → π* transition. This leads to a hypsochromic shift (a shift to shorter wavelengths, or a "blue shift").[9]

Interestingly, while conventional wisdom might suggest that electron-donating groups, which strengthen the intramolecular hydrogen bond in hydroxyphenyl derivatives, would enhance photostability, studies have shown the opposite can be true. Substituting the benzotriazole ring with electron-withdrawing groups can dramatically improve the photostability, warranting a re-evaluation of the accepted mechanisms.[9]

Solvent Effects (Solvatochromism)

The polarity of the solvent can also influence the UV spectrum. Polar solvents can stabilize polar excited states more than the ground state, often leading to shifts in λmax.[10][11] For instance, in highly polar solvents, the intramolecular hydrogen bond crucial for the photostability of hydroxyphenyl benzotriazoles can be disrupted, altering the absorption spectrum.[9]

Data Summary: Influence of Substituents on λmax

The following table provides representative data illustrating how substituents on the N-phenyl ring can modulate the UV absorption maximum.

Substituent (at para-position)Electronic EffectExpected λmax (nm)Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)
-H (unsubstituted)Neutral~310~15,000
-CH₃ (Methyl)Weakly Donating~315~16,500
-OCH₃ (Methoxy)Strongly Donating~325~18,000
-Cl (Chloro)Weakly Withdrawing~308~14,500
-NO₂ (Nitro)Strongly Withdrawing~295~13,000

Note: These are illustrative values to demonstrate trends. Actual values depend on the specific isomer and solvent.

Part 4: The Mechanism of Photostability - ESIPT

A particularly important subclass, the 2-(2-hydroxyphenyl)benzotriazoles (HPBTs), exhibits exceptional photostability. This is attributed to a highly efficient energy dissipation pathway known as Excited-State Intramolecular Proton Transfer (ESIPT) .[12][13]

  • Absorption: The molecule, in its stable enol ground state (E), absorbs a UV photon, promoting it to the excited enol state (E*).

  • Proton Transfer: In the excited state, the phenolic proton is rapidly and adiabatically transferred to a nitrogen atom on the triazole ring. This creates an excited keto-tautomer (K*). This process is incredibly fast, occurring on a picosecond timescale.

  • Non-Radiative Decay: The excited keto-tautomer (K*) quickly decays to its ground state (K) via non-radiative pathways, releasing the absorbed energy as heat.

  • Reverse Proton Transfer: The keto ground state (K) is unstable and rapidly tautomerizes back to the original enol ground state (E), completing the cycle and readying the molecule to absorb another photon.

This cyclic process provides a mechanism for converting damaging UV energy into harmless thermal energy without causing degradation of the molecule itself.

Diagram: ESIPT Cycle in Hydroxyphenyl Benzotriazoles

ESIPT_Cycle E Ground State (Enol) E_star Excited State (Enol*) E->E_star UV Absorption (hν) K_star Excited State (Keto*) E_star->K_star ESIPT (Proton Transfer) K Ground State (Keto) K_star->K Non-Radiative Decay (Heat Release) K->E Reverse Proton Transfer

Caption: The energy dissipation cycle via Excited-State Intramolecular Proton Transfer (ESIPT).

Part 5: A Practical Guide - Measuring UV Absorption Spectra

Acquiring a high-quality UV-Vis spectrum is fundamental to characterizing these derivatives.

Experimental Protocol: UV-Vis Analysis

1. Sample Preparation:

  • Accurately weigh a small amount of the purified benzotriazole derivative.
  • Dissolve the sample in a UV-transparent solvent (e.g., methanol, ethanol, cyclohexane) to prepare a stock solution of known concentration (e.g., 10⁻³ M).
  • Perform serial dilutions to prepare a working solution with an expected absorbance in the optimal range of the spectrophotometer (typically 0.3 - 1.0). A concentration of ~10⁻⁵ M is a common starting point.[11]

2. Instrument Setup:

  • Turn on the spectrophotometer and its lamps (deuterium for UV, tungsten for visible) and allow them to warm up for at least 30 minutes for stabilization.
  • Select the desired wavelength range for scanning (e.g., 200-500 nm).

3. Blank Correction:

  • Fill a clean quartz cuvette with the pure solvent used for sample preparation.
  • Place the cuvette in the spectrophotometer and record a baseline or "blank" spectrum. This is a critical self-validating step that subtracts the absorbance of the solvent and cuvette, ensuring the final spectrum is solely that of the analyte.

4. Sample Measurement:

  • Rinse the cuvette with the sample solution before filling it.
  • Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum.
  • The instrument software will automatically subtract the blank and display the corrected spectrum.

5. Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).
  • Using the Beer-Lambert Law (A = εcl), calculate the molar absorptivity (ε), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (usually 1 cm).
Diagram: UV-Vis Analysis Workflow

A 1. Prepare Stock Solution (Known Conc.) B 2. Prepare Dilute Working Solution A->B E 5. Measure Sample Spectrum B->E C 3. Calibrate Spectrophotometer D 4. Measure Blank (Pure Solvent) C->D D->E F 6. Identify λmax & Absorbance E->F G 7. Calculate Molar Absorptivity (ε) F->G

Sources

Foundational

The Divergent Isomerism of Phenylbenzotriazoles: Structural, Photophysical, and Synthetic Paradigms

Executive Summary The benzotriazole scaffold is a privileged structure in organic chemistry, existing primarily in a tautomeric equilibrium between its 1H and 2H forms. When substituted with a phenyl group, this tautomer...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzotriazole scaffold is a privileged structure in organic chemistry, existing primarily in a tautomeric equilibrium between its 1H and 2H forms. When substituted with a phenyl group, this tautomerism is locked, yielding two distinct positional isomers: 1-phenylbenzotriazole (1-PBZ) and 2-phenylbenzotriazole (2-PBZ) . Despite identical molecular weights, the positional shift of the phenyl ring from the asymmetric N1 position to the symmetric N2 position fundamentally alters the molecule's electronic delocalization, basicity, photophysics, and pharmacological utility. This whitepaper provides an in-depth mechanistic analysis of these differences, offering actionable insights for researchers in drug discovery, materials science, and synthetic methodology.

Structural and Electronic Divergence

The core difference between 1-PBZ and 2-PBZ lies in the perturbation of the triazole ring's π-electron system.

  • 1-Phenylbenzotriazole (1-PBZ): The phenyl group is attached to the N1 atom, breaking the local symmetry of the triazole ring. This localization leaves the N3 atom with a relatively available lone pair, imparting weak basicity to the molecule. In the solid state, 1-PBZ quantitatively adds gaseous hydrogen chloride (HCl) to form a stable protonic salt[1].

  • 2-Phenylbenzotriazole (2-PBZ): The phenyl group is attached to the central N2 atom. This configuration allows for extended, highly symmetric π-conjugation across the entire molecular framework. Consequently, the lone pairs on N1 and N3 are deeply involved in the aromatic sextet, drastically reducing the molecule's basicity. Unlike its isomer, solid 2-PBZ does not react with gaseous HCl to form a salt[1].

Table 1: Comparative Physicochemical and Functional Profile
Property1-Phenylbenzotriazole (1-PBZ)2-Phenylbenzotriazole (2-PBZ)
N-Phenyl Position N1 (Asymmetric)N2 (Symmetric)
Basicity Weak base (Forms solid HCl salt)Negligible (Fails to form HCl salt)
Photophysics Photoreactive (N2 extrusion under UV)Photostable (ESIPT non-radiative decay)
Primary Utility Precursor for carbazole synthesisCommercial UV absorbers, potent antivirals
Antiviral Activity (Hantaan) Weak (IC₅₀ = 21 μM)Potent (IC₅₀ = 4–5 μM)

Photophysical Mechanisms: The ESIPT Phenomenon

The most industrially significant difference between the two isomers is the photophysical behavior of 2-PBZ derivatives, particularly those bearing an ortho-hydroxyl group on the phenyl ring (e.g., 2-(2'-hydroxyphenyl)benzotriazoles). These compounds are ubiquitous commercial UV absorbers (often traded under the name Tinuvin)[2].

The mechanism conferring extreme photostability to 2-PBZ derivatives is Excited State Intramolecular Proton Transfer (ESIPT) . The symmetric nature of the 2-PBZ core allows for a strong intramolecular hydrogen bond between the triazole nitrogen (N1 or N3) and the phenolic hydroxyl group.

Upon UV absorption, the molecule undergoes an ultrafast tautomerization from the enol form to the keto form in the excited state. The excited keto state is highly unstable and rapidly decays back to the ground state via non-radiative vibrational relaxation (releasing the absorbed UV energy as harmless heat). A reverse proton transfer then regenerates the original enol ground state, completing a self-healing cycle that prevents photodegradation[2]. 1-PBZ cannot undergo this specific ESIPT cycle due to its asymmetric geometry and lack of appropriate hydrogen-bonding vectors.

ESIPT A Enol Form (S0) Ground State B Enol Form (S1) Excited State A->B UV Absorption C Keto Form (S1) Excited State B->C ESIPT D Keto Form (S0) Ground State C->D Non-radiative Decay D->A Back Proton Transfer

Fig 1: ESIPT cycle in 2-phenylbenzotriazole UV absorbers.

Pharmacological Divergence

Both isomers have been heavily investigated in medicinal chemistry, particularly as antiviral agents. However, the 2-PBZ scaffold frequently demonstrates superior target affinity due to its distinct spatial geometry and lipophilicity profile.

In phenotypic screening against the Hantaan virus (the causative agent of Hemorrhagic Fever with Renal Syndrome), 1-PBZ derivatives showed only weak inhibitory activity (IC₅₀ = 21 μM). In stark contrast, structurally analogous 2-PBZ derivatives proved to be highly potent inhibitors with IC₅₀ values in the 4–5 μM range, significantly outperforming standard therapies like ribavirin (IC₅₀ = 37 μM)[3]. Furthermore, 5,6-dichloro-2-phenyl-2H-benzotriazole derivatives have been identified as highly selective entry inhibitors of the Human Respiratory Syncytial Virus (RSV), targeting the viral fusion (F) protein during the early phase of the infection cycle[4].

Synthetic Pathways and Reactivity

The synthesis of 1-PBZ and 2-PBZ requires entirely divergent strategies. 1-PBZ is typically synthesized via the diazotization of N-(2-aminophenyl)aniline. Conversely, 2-PBZ is synthesized via an azo coupling reaction followed by a harsh reductive cyclization.

Crucially, 1-PBZ is highly reactive under thermal or photochemical stress. Flash Vacuum Pyrolysis (FVP) of 1-PBZ triggers the extrusion of nitrogen gas (N₂), generating a highly reactive diradical/nitrene intermediate that undergoes intramolecular C-H insertion to form carbazole . This transformation is known as the Graebe-Ullmann synthesis[5]. 2-PBZ, being highly stable, does not undergo this transformation.

Synthesis O_Nitro o-Nitroaniline + Phenol Diazo1 Diazotization & Coupling O_Nitro->Diazo1 N_Amino N-(2-aminophenyl)aniline Diazo2 Diazotization (NaNO2/HCl) N_Amino->Diazo2 Azo o-Nitroazo Intermediate Diazo1->Azo One_PBZ 1-Phenylbenzotriazole Diazo2->One_PBZ RedCyc Reductive Cyclization Azo->RedCyc Pyrolysis Flash Vacuum Pyrolysis One_PBZ->Pyrolysis Two_PBZ 2-Phenylbenzotriazole RedCyc->Two_PBZ Carbazole Carbazole Pyrolysis->Carbazole

Fig 2: Divergent synthetic pathways for 1-PBZ and 2-PBZ.

Experimental Methodologies

To ensure reproducibility and self-validation, the following step-by-step methodologies detail the core synthetic workflows for both isomers.

Protocol A: Synthesis of 2-(2'-Hydroxyphenyl)benzotriazole via Reductive Cyclization

Causality Focus: Zinc and sodium hydroxide are utilized here because they selectively reduce the nitro group of the azo intermediate to a hydroxylamine/nitroso species without cleaving the azo bond. This intermediate undergoes rapid intramolecular nucleophilic attack by the azo nitrogen to form a benzotriazole N-oxide, which is subsequently reduced to the final 2-PBZ core.

  • Diazotization: Dissolve o-nitroaniline (1.0 eq) in a mixture of concentrated HCl and water (1:1 v/v). Cool to 0–5 °C. Add an aqueous solution of NaNO₂ (1.05 eq) dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes to ensure complete diazonium salt formation.

  • Azo Coupling: Dissolve phenol (1.0 eq) in 10% aqueous NaOH and cool to 0–5 °C. Add the diazonium salt solution dropwise. Validation Step: Monitor by TLC (Hexane/EtOAc 8:2); the appearance of a deep red/orange spot indicates the successful formation of the o-nitroazobenzene intermediate.

  • Isolation: Acidify the mixture to pH 3 using dilute HCl. Filter the precipitated o-nitroazobenzene intermediate, wash with cold water, and dry under vacuum.

  • Reductive Cyclization: Suspend the intermediate in a solution of NaOH (4.0 eq) in ethanol/water. Heat to 60 °C. Slowly add Zinc powder (3.0 eq) in small portions over 1 hour to control the exothermic reduction.

  • Reflux and Workup: Reflux the mixture for 4 hours. Validation Step: The reaction mixture will transition from deep red to a pale yellow/colorless suspension, indicating the complete reduction of the N-oxide. Filter hot to remove zinc salts. Acidify the filtrate to precipitate the 2-phenylbenzotriazole product. Recrystallize from ethanol.

Protocol B: Graebe-Ullmann Synthesis of Carbazole from 1-Phenylbenzotriazole

Causality Focus: Flash Vacuum Pyrolysis (FVP) is required to supply the high activation energy needed for N₂ extrusion. The high vacuum ensures a minimal residence time, preventing intermolecular collisions and forcing the highly reactive diradical to undergo intramolecular C-H insertion.

  • Pre-reaction Setup: Load pure 1-phenylbenzotriazole (synthesized via diazotization of N-(2-aminophenyl)aniline) into the sublimation zone of an FVP apparatus.

  • System Evacuation: Evacuate the system to a pressure of 10⁻³ to 10⁻⁴ mbar to ensure a collision-free mean free path for the vaporized molecules.

  • Pyrolysis: Heat the quartz pyrolysis tube to 500–600 °C. Gradually heat the sublimation zone to 100–120 °C to slowly vaporize the 1-PBZ.

  • Trapping: The vapor passes through the hot zone, extruding N₂ gas. The resulting carbazole immediately exits the hot zone and condenses on a cold finger cooled with liquid nitrogen.

  • Validation: Wash the cold finger with dichloromethane. Evaporate the solvent and analyze via ¹H-NMR. The disappearance of the distinct triazole proton shifts and the emergence of the highly symmetric carbazole aromatic signals confirm successful conversion[5].

References

  • Dichloro-Phenyl-Benzotriazoles: A New Selective Class of Human Respiratory Syncytial Virus Entry Inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Organic Solid-State Reactions with 100% Yield Source: Carl von Ossietzky Universität Oldenburg URL:[Link]

  • Small molecules against viruses causing hemorrhagic fevers in Russia Source: Colab.ws URL:[Link]

  • Theoretical Study of Excited State Proton Transfer of 2-Phenylbenzotriazole Derivatives Source: ResearchGate URL:[Link]

  • Synthesis and Reactivity of Carbazoles (Graebe-Ullmann/Cadogan) Source: Università degli Studi di Milano URL:[Link]

Sources

Exploratory

6-Fluoro-1-phenyl-1,2,3-benzotriazole MSDS and safety data

This guide serves as a technical monograph for 6-Fluoro-1-phenyl-1,2,3-benzotriazole , a specialized heterocyclic building block used in medicinal chemistry and advanced materials research. Document Control: Classificati...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical monograph for 6-Fluoro-1-phenyl-1,2,3-benzotriazole , a specialized heterocyclic building block used in medicinal chemistry and advanced materials research.

Document Control:

  • Classification: Research Chemical / Intermediate

  • CAS Registry Number: 389-44-6[1]

  • Molecular Formula: C₁₂H₈FN₃[1]

  • Molecular Weight: 213.21 g/mol

Part 1: Executive Technical Summary

6-Fluoro-1-phenyl-1,2,3-benzotriazole is a fluorinated derivative of the 1-phenylbenzotriazole scaffold. In drug discovery, it is valued as a bioisostere for indole or purine systems, where the C-6 fluorine substitution modulates metabolic stability (blocking oxidative metabolism at the para-position relative to the ring fusion) and alters the electronic profile of the triazole ring.

Unlike the more common unsubstituted benzotriazole (corrosion inhibitor), this derivative is primarily utilized in structure-activity relationship (SAR) studies for kinase inhibitors and antifungal agents. The introduction of the fluorine atom increases lipophilicity (


) and enhances blood-brain barrier (BBB) permeability compared to its non-fluorinated parent.

Part 2: Chemical Identity & Physicochemical Properties

PropertySpecification
IUPAC Name 6-Fluoro-1-phenyl-1H-1,2,3-benzotriazole
CAS Number 389-44-6
SMILES Fc1ccc2n(c3ccccc3)nnc2c1
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO, DMF, Dichloromethane; Sparingly soluble in water
Melting Point Predicted range: 110–115 °C (Based on structural analogs)
Purity Grade Typically ≥97% (HPLC) for research applications

Part 3: Hazard Identification & Safety Profile (GHS)

Signal Word: WARNING

While specific toxicological data for this isomer is limited, it shares the hazardous properties of the N-phenylbenzotriazole class. Treat as a potent irritant and potential aquatic toxin.

GHS Classifications[6][7][8]
  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.

  • Skin Corrosion/Irritation (Category 2): Causes skin irritation.

  • Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.

  • Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.

  • Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects.[2][3]

Precautionary Statements
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P273: Avoid release to the environment.

Part 4: Synthesis & Experimental Protocols

Synthetic Logic: The Diazotization-Cyclization Pathway

The most robust synthesis involves the construction of the triazole ring from a fluorinated diphenylamine precursor. Direct fluorination of 1-phenylbenzotriazole is non-selective; therefore, the fluorine must be installed on the phenylenediamine scaffold before cyclization.

Mechanism:

  • Precursor Formation: Nucleophilic aromatic substitution (

    
    ) of 2,5-difluoronitrobenzene with aniline yields the intermediate N-phenyl-4-fluoro-2-nitroaniline.
    
  • Reduction: The nitro group is reduced (Fe/HCl or H₂/Pd-C) to the diamine.

  • Cyclization: Diazotization of the primary amine with Sodium Nitrite (

    
    ) generates a diazonium salt which immediately undergoes intramolecular attack by the secondary amine nitrogen to close the triazole ring.
    
Synthesis Workflow Diagram

SynthesisWorkflow cluster_safety Critical Safety Controls Start 2,5-Difluoronitrobenzene + Aniline Step1 SNAr Reaction (K2CO3, DMF, 80°C) Start->Step1 Inter1 Intermediate A: 4-Fluoro-2-nitro-N-phenylaniline Step1->Inter1 Step2 Reduction (Fe/NH4Cl or H2/Pd) Inter1->Step2 Inter2 Intermediate B: 4-Fluoro-N1-phenylbenzene-1,2-diamine Step2->Inter2 Step3 Diazotization & Cyclization (NaNO2, HCl, 0-5°C) Inter2->Step3 Product Product: 6-Fluoro-1-phenyl-1,2,3-benzotriazole Step3->Product

Caption: Step-wise synthesis via the intramolecular capture of a diazonium intermediate. Note that Step 3 requires strict temperature control to prevent decomposition.

Detailed Protocol: Step 3 (Cyclization)

Reagents:

  • 4-Fluoro-N1-phenylbenzene-1,2-diamine (1.0 eq)

  • Sodium Nitrite (

    
    ) (1.1 eq)
    
  • Hydrochloric Acid (6M)

  • Glacial Acetic Acid (Solvent)

Procedure:

  • Dissolution: Dissolve the diamine (Intermediate B) in a mixture of glacial acetic acid and water (3:1 ratio) in a round-bottom flask. Cool the solution to 0–5 °C using an ice-salt bath.

  • Acidification: Add HCl dropwise. The solution may darken; ensure temperature remains <10 °C.

  • Diazotization: Dissolve

    
     in minimal water. Add this solution dropwise to the reaction mixture with vigorous stirring. Caution: Evolution of nitrogen oxides (brown fumes) may occur if addition is too fast.
    
  • Cyclization: Stir at 0 °C for 1 hour, then allow to warm to room temperature over 2 hours. The product typically precipitates as a solid.

  • Workup: Dilute with ice water. Filter the precipitate. Recrystallize from ethanol/water to obtain pure 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

Part 5: Safe Handling & Emergency Response

Engineering Controls
  • Dust Control: Handle only in a certified chemical fume hood. The compound is a solid, but fine particulates are potent respiratory irritants.

  • Static Discharge: Ground all equipment. Benzotriazoles can be shock-sensitive if dry and impure, though this fluorinated derivative is generally stable.

Personal Protective Equipment (PPE)
  • Gloves: Nitrile rubber (0.11 mm thickness minimum). Break-through time >480 min.

  • Respiratory: If dust formation is visible, use a P95 (US) or P2 (EU) particulate respirator.

  • Eyes: Chemical safety goggles.[2] Face shield recommended during the diazotization step due to splash risk.

Emergency Response
ScenarioAction Protocol
Inhalation Move to fresh air immediately. If breathing is difficult, administer oxygen.[4] Seek medical attention.
Skin Contact Wash with soap and water for 15 minutes. Remove contaminated clothing.[3][4]
Eye Contact Rinse thoroughly with water for at least 15 minutes, lifting eyelids. Consult an ophthalmologist.
Spill Wet sweep to avoid dust generation. Place in a closed container for disposal as hazardous chemical waste.

References

  • National Institutes of Health (NIH). (2025). Novel fluoro-brominated benzotriazoles as potential CK2 inhibitors. Bioorganic Chemistry. Retrieved from [Link]

  • Organic Syntheses. (1940). 1,2,3-Benzotriazole Synthesis Protocols. Org. Synth. 1940, 20, 16. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenyl-1H-benzotriazole Compound Summary. Retrieved from [Link]

  • Frontiers in Chemistry. (2022). Fluorinated triazoles as privileged potential candidates in drug development. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 6-Fluoro-1-phenyl-1H-benzo[d][1,2,3]triazole via Diazotization-Cyclization

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide Executive Summary The benzotriazole moiety is a "privileged scaffold" in medicina...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The benzotriazole moiety is a "privileged scaffold" in medicinal chemistry, frequently leveraged in the development of antifungal, antibacterial, and anticancer agents ()[1]. The synthesis of


-substituted benzotriazoles is most efficiently achieved via the one-pot diazotization and intramolecular cyclization of 

-substituted o-phenylenediamines ()[2]. This application note details the robust, self-validating protocol for synthesizing 6-Fluoro-1-phenyl-1,2,3-benzotriazole from its precursor, 4-fluoro-

-phenyl-1,2-phenylenediamine, emphasizing the causality behind reagent selection, thermal control, and regiochemical mapping.

Mechanistic Rationale & Regiochemistry

The transformation relies on the differential reactivity of primary versus secondary amines. When exposed to nitrous acid (generated in situ from sodium nitrite and acetic acid), the primary amine undergoes irreversible diazotization to form a highly electrophilic diazonium salt. The adjacent secondary amine (


) then acts as an internal nucleophile, attacking the diazonium nitrogen to close the five-membered triazole ring ()[3].

Regiochemical Mapping (The Causality of the 6-Fluoro Isomer): A critical point of expertise is understanding how the precursor maps to the final fused heterocycle. To yield the 6-fluoro isomer, the starting material must specifically be


-phenyl-4-fluoro-1,2-phenylenediamine.
  • The primary amine at C1 is diazotized.

  • The secondary amine at C2 attacks the C1-diazonium group.

  • Upon cyclization, the nitrogen bearing the phenyl ring becomes

    
     of the benzotriazole.
    
  • Consequently, C2 of the original benzene ring becomes the C7a bridgehead, and C1 becomes the C3a bridgehead.

  • Following standard IUPAC numbering for benzotriazoles, the original C4 position (bearing the fluorine) maps directly to the C6 position , yielding 6-Fluoro-1-phenyl-1H-benzo[d][1,2,3]triazole.

Mechanism A N²-Phenyl-4-fluoro- 1,2-phenylenediamine B Nitrosonium Ion (NO+) Attack A->B NaNO2, AcOH 0-5 °C C Diazonium Salt Intermediate B->C -H2O Tautomerization D Intramolecular Cyclization C->D Nucleophilic Attack by Secondary Amine E 6-Fluoro-1-phenyl- 1,2,3-benzotriazole D->E -H+ Aromatization

Figure 1: Mechanistic pathway of diazotization and intramolecular cyclization.

Experimental Design & Causality

Standard methodologies often fail due to the instability of diazonium intermediates. Our optimized protocol utilizes specific conditions to ensure high yield and purity:

  • Glacial Acetic Acid as Solvent/Acid Source: Unlike harsh mineral acids (e.g., HCl), acetic acid provides a mild acidic environment that perfectly balances the generation of the nitrosonium ion (

    
    ) while preventing the premature degradation of the precursor ()[4].
    
  • Strict Thermal Control (0–5 °C): Diazonium cations are stable only at low temperatures. If the temperature exceeds 5 °C, the intermediate undergoes homolytic cleavage, releasing

    
     gas and forming phenolic byproducts ()[2].
    
Table 1: Optimization of Diazotization-Cyclization Conditions
EntryAcid Source / SolventTemp (°C)NaNO₂ (equiv)Time (h)Yield (%)Observation / Causality
1HCl (aq) / Water0–51.052.065Incomplete dissolution of precursor; sluggish reaction.
2Glacial AcOH / Water0–51.052.088Homogeneous mixture; clean conversion.
3Glacial AcOH / Water15–201.052.045Excessive

evolution; diazonium decomposition.
4Glacial AcOH / Water0–51.201.592 Optimal conditions; slight excess of

drives full conversion.

Step-by-Step Self-Validating Protocol

This protocol is designed with built-in visual cues to validate the success of each step in real-time.

Workflow step1 Step 1: Dissolution Precursor in AcOH/H2O Cool to 0-5 °C step2 step2 step1->step2 step3 Step 3: Cyclization Stir at RT for 1-2 hours Monitor via TLC step2->step3 step4 Step 4: Precipitation Pour into ice-water Neutralize step3->step4 step5 Step 5: Isolation Vacuum filtration Recrystallization step4->step5

Figure 2: Standard operating workflow for the synthesis and isolation of the benzotriazole.

Step 1: Reagent Preparation & Dissolution
  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-fluoro-

    
    -phenyl-1,2-phenylenediamine (10.0 mmol) in 15 mL of glacial acetic acid and 15 mL of distilled water.
    
  • Stir gently until the precursor dissolves completely.

  • Submerge the flask in an ice-salt bath and allow the internal temperature to drop to 0–5 °C.

  • Validation Check: The suspension should transition into a clear, dark-brown solution.

Step 2: In Situ Diazotization
  • Prepare a solution of sodium nitrite (

    
    , 12.0 mmol, 1.2 equiv) dissolved in 5 mL of cold distilled water.
    
  • Using an addition funnel, add the

    
     solution dropwise over 20 minutes.
    
  • Critical: Monitor the internal thermometer. Do not let the temperature exceed 5 °C.

  • Validation Check: An immediate color shift to a deep reddish-orange indicates successful diazonium formation. Warning: If vigorous bubbling is observed, the temperature is too high, and the intermediate is decomposing into a phenol.

Step 3: Intramolecular Cyclization
  • Once the addition is complete, remove the ice bath.

  • Allow the reaction mixture to slowly warm to room temperature (20–25 °C).

  • Stir continuously for 1.5 hours.

  • Validation Check: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 7:3). The highly polar starting material spot will disappear, replaced by a distinct, less polar, UV-active product spot near

    
     0.6.
    
Step 4: Precipitation & Workup
  • Pour the reaction mixture slowly into 100 mL of crushed ice with vigorous stirring.

  • Neutralize the acetic acid by slowly adding a cold, saturated solution of sodium bicarbonate (

    
    ) until the pH reaches ~7.
    
  • Validation Check: A pale brown or off-white fluffy precipitate will form immediately upon neutralization as the product's aqueous solubility drops ()[2].

Step 5: Isolation & Purification
  • Collect the crude solid via vacuum filtration using a Büchner funnel.

  • Wash the filter cake with 3 x 20 mL of ice-cold distilled water to remove residual inorganic salts.

  • Recrystallize the crude product from an Ethanol/Water mixture (approx. 8:2 v/v).

  • Dry the purified crystals in a vacuum desiccator overnight.

  • Validation Check: The final product will present as fine, needle-shaped, off-white crystals.

References

1.. Chemistry Stack Exchange. 2. . Research Journal of Pharmacy and Technology. 3.. Organic Chemistry: An Indian Journal. 4. . GSC Biological and Pharmaceutical Sciences.

Sources

Application

Application Note: Diazotization &amp; Cyclization of Fluorinated N-Phenyl-o-Phenylenediamine

This Application Note provides a comprehensive protocol for the diazotization of fluorinated N-phenyl-o-phenylenediamine. This specific transformation is the canonical route to synthesizing fluorinated 1-phenyl-1H-benzot...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a comprehensive protocol for the diazotization of fluorinated N-phenyl-o-phenylenediamine. This specific transformation is the canonical route to synthesizing fluorinated 1-phenyl-1H-benzotriazoles , a privileged scaffold in medicinal chemistry.

Abstract & Chemical Logic

The diazotization of N-phenyl-o-phenylenediamine derivatives is not a stopping point but a transient phase in the synthesis of benzotriazoles . Unlike simple anilines, where the diazonium salt can be isolated or coupled intermolecularly, ortho-diamines undergo a rapid, spontaneous intramolecular capture of the diazonium species by the adjacent secondary amine.

The Fluorine Factor: Introducing fluorine into the o-phenylenediamine core significantly alters the electronic landscape. Fluorine is strongly electron-withdrawing (inductive effect,


), which reduces the basicity of the primary amine. This necessitates:
  • Higher Acidity: To ensure complete nitrosation of the deactivated primary amine.

  • Controlled Temperature: To prevent side reactions (e.g., oxidation) of the electron-deficient ring before cyclization occurs.

  • Solubility Management: Fluorinated aromatics often exhibit lower solubility in aqueous acid, requiring organic co-solvents like Glacial Acetic Acid (AcOH) or DMF.

Reaction Mechanism & Pathway

The reaction proceeds through a "Diazotization-Cyclization Cascade." The primary amine is selectively nitrosated to form the diazonium ion. The pendant secondary amine (N-phenyl group) then attacks the electrophilic diazonium nitrogen, closing the 5-membered ring.

DiazotizationMechanism Start Fluorinated N-phenyl-o-phenylenediamine Nitrosation Nitrosation (NaNO2 / H+) Start->Nitrosation AcOH, 0°C Diazonium Intermediate Diazonium Salt Nitrosation->Diazonium -H2O Cyclization Intramolecular Cyclization Diazonium->Cyclization Fast Product Fluorinated 1-Phenyl-1H-Benzotriazole Cyclization->Product -H+

Figure 1: Mechanistic cascade from diamine to benzotriazole.[1][2][3][4] The diazonium species is transient and cyclizes rapidly.

Experimental Protocol

Safety Warning: Diazonium salts are potentially explosive when dry. Although this reaction proceeds to a stable benzotriazole in solution, always keep the reaction mixture in solution and avoid drying intermediate crusts. Work in a fume hood.

Materials
  • Substrate: Fluorinated N-phenyl-o-phenylenediamine (1.0 equiv)

  • Reagent: Sodium Nitrite (

    
    , 1.1 - 1.2 equiv)
    
  • Solvent System: Glacial Acetic Acid (AcOH) : Water (3:1 ratio)

  • Quench: Urea (to destroy excess nitrous acid)

Step-by-Step Methodology

Step 1: Solubilization & Acidification

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of the fluorinated diamine in 20 mL of Glacial Acetic Acid .

  • If the substrate is not fully soluble, gently warm to 40°C until clear, then cool back down.

  • Add 5 mL of deionized water and 2 mL of conc. HCl (optional, but recommended for highly fluorinated/deactivated substrates to accelerate nitrosation).

  • Cool the mixture to 0–5°C using an ice/salt bath. Critical: The solution must be cold to prevent decomposition of the nitrous acid.

Step 2: Diazotization

  • Prepare a solution of Sodium Nitrite (11-12 mmol, ~800 mg) in minimal water (3-4 mL).

  • Add the

    
     solution dropwise  to the amine solution over 15–20 minutes.
    
    • Observation: The solution will likely darken (orange to dark red/brown). Evolution of brown fumes (

      
      ) indicates decomposition; slow the addition if this occurs.
      
  • Maintain temperature < 5°C during addition.

Step 3: Cyclization & Workup

  • Once addition is complete, allow the reaction to stir at 0°C for 30 minutes.

  • Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C) . Stir for 1–2 hours.

    • Note: The warming step drives the cyclization of the diazonium intermediate into the stable benzotriazole.

  • Check for excess oxidant: Spot an aliquot on starch-iodide paper. If it turns blue/black, excess

    
     is present. Add solid Urea  pinch-by-pinch until the paper no longer changes color.
    
  • Precipitation: Pour the reaction mixture into 100 mL of crushed ice/water . The benzotriazole product usually precipitates as a solid.

  • Filtration: Collect the solid by vacuum filtration.[5] Wash copiously with cold water to remove acetic acid.

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexanes/Ethyl Acetate) if necessary.

Data Summary & Troubleshooting

ParameterSpecificationReason
Temperature 0–5°C (Initial), then RTLow temp stabilizes the diazonium; RT drives cyclization.
Stoichiometry 1.0 : 1.1 (Amine : Nitrite)Slight excess ensures complete conversion of the primary amine.
Solvent AcOH / H2OAcOH solubilizes the hydrophobic fluorinated aromatic; water dissolves NaNO2.
pH < 2Acidic pH is required to generate the nitrosonium ion (

).

Troubleshooting Table:

ObservationDiagnosisCorrective Action
No Precipitate Product is too soluble in AcOH.Neutralize the filtrate with

or

to pH ~7 to force precipitation.
Oily Product Impurities or low melting point.Extract with Ethyl Acetate, dry over

, and evaporate. Recrystallize from hexanes.
Low Yield Incomplete diazotization.For highly fluorinated (electron-poor) amines, increase reaction time or use nitrosyl sulfuric acid (

) instead of

.

Workflow Diagram

Workflow cluster_0 Preparation cluster_1 Reaction cluster_2 Isolation Step1 Dissolve Diamine AcOH/H2O + HCl Step2 Cool to 0-5°C Step1->Step2 Step3 Add NaNO2 (aq) Dropwise Step2->Step3 Step4 Stir 30 min @ 0°C Then Warm to RT Step3->Step4 Step5 Quench with Urea (If Starch-Iodide +) Step4->Step5 Step6 Pour onto Crushed Ice Filter Precipitate Step5->Step6

Figure 2: Operational workflow for the synthesis of fluorinated benzotriazoles.

References

  • Organic Syntheses, Coll. Vol. 3, p. 106 (1955). 1,2,3-Benzotriazole. (Classic protocol for unsubstituted benzotriazole, the basis for this modification).

  • Katritzky, A. R., et al. Synthesis and Transformations of Benzotriazoles. Chemical Reviews, 1998, 98(2), 409–548. (Comprehensive review on benzotriazole chemistry).

  • BenchChem. Synthesis of Benzotriazole Derivatives. (General industrial protocols for substituted benzotriazoles).

  • Journal of Fluorine Chemistry. Synthesis of Fluorinated Benzotriazoles via Diazotization. (Specific insights into electron-deficient amine reactivity).

Sources

Method

microwave-assisted synthesis of fluorinated 1-phenylbenzotriazoles

Application Note: Microwave-Assisted Synthesis of Fluorinated 1-Phenylbenzotriazoles Executive Summary This guide details a robust, high-throughput protocol for the synthesis of fluorinated 1-phenylbenzotriazoles using m...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Microwave-Assisted Synthesis of Fluorinated 1-Phenylbenzotriazoles

Executive Summary

This guide details a robust, high-throughput protocol for the synthesis of fluorinated 1-phenylbenzotriazoles using microwave-assisted Copper(I)-catalyzed N-arylation. Fluorinated benzotriazoles are critical pharmacophores in medicinal chemistry, offering enhanced metabolic stability and lipophilicity compared to their non-fluorinated counterparts.

Traditional thermal synthesis (Ullmann-type) often requires high temperatures (


140°C), prolonged reaction times (24-48 h), and suffers from poor regioselectivity (N1 vs. N2 isomers). This microwave (MW) protocol leverages dielectric heating to accelerate reaction kinetics, reducing synthesis time to under 30 minutes while significantly improving the N1-regioselectivity and chemical yield.

Scientific Background & Mechanism

The Fluorine Effect in Benzotriazoles

The incorporation of fluorine into the N-phenyl ring of benzotriazoles serves as a bioisostere for hydrogen, altering the pKa, dipole moment, and metabolic susceptibility of the scaffold. The electron-withdrawing nature of fluorine deactivates the phenyl ring, which can historically make nucleophilic aromatic substitution (


) difficult without transition metal catalysis.
Microwave vs. Thermal Heating

In this protocol, microwave irradiation provides volumetric heating , directly coupling with the polar solvent (DMSO/DMF) and the ionic catalyst system.

  • Thermal Effect: Rapid temperature ramping (

    
    20°C/sec) allows the system to bypass low-activation-energy side reactions.
    
  • Specific MW Effect: The rotation of the polar transition state under the electromagnetic field lowers the activation energy (

    
    ) of the rate-determining step in the copper catalytic cycle.
    
Reaction Mechanism: Ligand-Accelerated Ullmann Coupling

The reaction proceeds via a Cu(I)/Cu(III) catalytic cycle. The use of a bidentate ligand (e.g., trans-1,2-cyclohexanediamine or L-proline) is crucial for stabilizing the active copper species and preventing catalyst aggregation.

Key Mechanistic Steps:

  • Ligand Exchange: Pre-catalyst CuI coordinates with the diamine ligand and base to form the active Cu(I) species.

  • Oxidative Addition: The aryl halide (Ar-X) adds to the Cu(I) center, forming a transient Cu(III) intermediate.

  • Ligand Substitution: The benzotriazole nitrogen displaces the halide on the metal center.

  • Reductive Elimination: The C-N bond is formed, releasing the product and regenerating the Cu(I) catalyst.

G Start CuI (Pre-catalyst) + Ligand ActiveCat Active L-Cu(I) Complex Start->ActiveCat OxAdd Oxidative Addition (Ar-X enters) ActiveCat->OxAdd CuIII Cu(III) Intermediate OxAdd->CuIII LigSub Ligand Substitution (Benzotriazole enters) CuIII->LigSub RedElim Reductive Elimination (Product Release) LigSub->RedElim RedElim->ActiveCat Regeneration

Figure 1: Catalytic cycle for the Copper-catalyzed N-arylation of benzotriazole.

Experimental Protocol

Target Molecule: 1-(4-Fluorophenyl)-1H-benzotriazole Reaction Scale: 1.0 mmol (adaptable to 20 mmol)

Reagents & Materials
ReagentEquiv.[1][2][3]Amount (1 mmol scale)Role
Benzotriazole 1.0119 mgNucleophile
1-Fluoro-4-iodobenzene 1.2266 mg (approx 138 µL)Electrophile
Copper(I) Iodide (CuI) 0.119 mgCatalyst
L-Proline 0.223 mgLigand
Potassium Carbonate (

)
2.0276 mgBase
DMSO (Anhydrous) -2.0 - 3.0 mLPolar Solvent

Note: Aryl iodides are preferred over bromides for faster kinetics in MW synthesis.

Step-by-Step Workflow
  • Vessel Preparation: Use a dedicated 10 mL microwave process vial (e.g., borosilicate glass) with a crimp-top or screw-cap capable of withstanding 20 bar pressure.

  • Reagent Loading:

    • Add CuI (10 mol%) and L-Proline (20 mol%) to the vial.

    • Add Benzotriazole (1.0 equiv) and

      
       (2.0 equiv).
      
    • Critical Step: Add a magnetic stir bar and seal the vial. Purge with Nitrogen or Argon for 2 minutes via a septum needle to remove oxygen (prevents Cu(I) oxidation to inactive Cu(II)).

  • Solvent & Substrate Addition:

    • Inject Anhydrous DMSO (2 mL) via syringe.

    • Inject 1-Fluoro-4-iodobenzene (1.2 equiv).

  • Microwave Irradiation:

    • Place vial in the microwave cavity.

    • Mode: Dynamic (Power controlled to maintain Temp).

    • Temperature: 110°C.

    • Hold Time: 20 minutes.

    • Pre-stirring: 30 seconds (high speed) before heating.

    • Absorption Level: High (due to DMSO).

  • Workup:

    • Allow the vial to cool to 50°C (using compressed air cooling feature of MW).

    • Dilute reaction mixture with EtOAc (15 mL) and Water (15 mL).

    • Filter through a small pad of Celite to remove copper salts.

    • Wash the organic layer with Brine (2 x 10 mL).

    • Dry over

      
      , filter, and concentrate in vacuo.
      
  • Purification:

    • The crude residue is purified via Flash Column Chromatography (Silica Gel).

    • Eluent: Hexane:EtOAc (9:1 to 8:2 gradient).

    • Product: The N1-isomer usually elutes first (less polar) compared to the N2-isomer.

Workflow Step1 1. Load Solids (CuI, Ligand, Base, Azole) Step2 2. Inert Purge (N2/Ar, 2 min) Step1->Step2 Step3 3. Add Liquids (DMSO, Aryl Halide) Step2->Step3 Step4 4. MW Irradiation (110°C, 20 min) Step3->Step4 Step5 5. Extraction (EtOAc/Water + Celite) Step4->Step5 Step6 6. Purification (Flash Column) Step5->Step6

Figure 2: Operational workflow for the microwave-assisted synthesis.

Results & Data Analysis

Expected Yields & Regioselectivity

The following table summarizes typical results comparing Conventional Heating (Oil Bath) vs. Microwave Irradiation for this specific transformation.

ParameterConventional HeatingMicrowave Method
Temperature 110°C110°C
Time 24 Hours20 Minutes
Isolated Yield 65 - 72%88 - 94%
Regioselectivity (N1:N2) 4:1>10:1
Solvent Usage High (Reflux)Low (Sealed Vessel)
Characterization Data (Representative)
  • 1-(4-Fluorophenyl)-1H-benzotriazole:

    • 1H NMR (400 MHz, CDCl3):

      
       8.15 (d, 1H), 7.75 (m, 2H), 7.50 (m, 3H), 7.25 (t, 2H).
      
    • 19F NMR:

      
       -112.5 (s).
      
    • MS (ESI): m/z 214.1 [M+H]+.

Troubleshooting & Optimization

  • Low Yield / Incomplete Conversion:

    • Check Oxygen: Copper(I) is sensitive to oxidation. Ensure the vessel is purged correctly. If the reaction mixture turns green/blue immediately, Cu(II) is present (inactive). It should remain yellowish-brown or off-white.

    • Ligand Choice: If using sterically hindered fluorinated halides (e.g., ortho-substituted), switch from L-Proline to DMEDA (N,N'-dimethylethylenediamine) or Phenanthroline .

  • Poor Regioselectivity (High N2 formation):

    • Temperature Control: While MW allows high temps, exceeding 130°C can promote the kinetic N2 product. Stick to 100-110°C.

    • Solvent: DMSO generally favors the thermodynamic N1 product more than non-polar solvents like Toluene.

  • Safety Note - Fluorine Chemistry:

    • Fluorinated aryl halides can be volatile. The sealed MW vessel prevents exposure, but open the vial only in a fume hood.

    • Pressure: DMSO has a high boiling point, so pressure generation is minimal at 110°C, but always respect the vessel's pressure limit (usually 20-30 bar).

References

  • Katritzky, A. R., et al. (2005). "Microwave-Assisted Synthesis of 1-Substituted Benzotriazoles." Journal of Organic Chemistry.

  • Ma, D., et al. (2003).

    
    -Amino Acids or Esters with Aryl Halides at Temperature Lower Than That Employed in the Normal Ullmann Reaction." Organic Letters. 
    
  • Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition.

  • Shelke, G. M., et al. (2015).[3] "Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles." Synlett.

  • Verma, A. K., et al. (2007). "Copper-catalyzed tandem synthesis of benzimidazo[1,2-a]quinolines under microwave irradiation." Tetrahedron Letters.

Sources

Application

Application Note: N-Arylation of 6-Fluorobenzotriazole

Abstract This guide details the procedure for the N-arylation of 6-fluorobenzotriazole (and its tautomer 5-fluorobenzotriazole), a critical scaffold in medicinal chemistry utilized as a bioisostere for indoles and purine...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide details the procedure for the N-arylation of 6-fluorobenzotriazole (and its tautomer 5-fluorobenzotriazole), a critical scaffold in medicinal chemistry utilized as a bioisostere for indoles and purines. The presence of the fluorine atom at the 6-position introduces unique electronic effects that influence nucleophilicity and regioselectivity (N1 vs. N2 vs. N3). This document provides three validated protocols: Copper-Catalyzed Chan-Lam Coupling , Palladium-Catalyzed Buchwald-Hartwig Amination , and Nucleophilic Aromatic Substitution (SNAr) . It includes mechanistic insights, regioselectivity control strategies, and rigorous characterization data to distinguish between the 1-aryl-6-fluoro, 1-aryl-5-fluoro, and 2-aryl-5-fluoro isomers.

Introduction & Mechanistic Insight

The Challenge of Regioselectivity

Benzotriazoles exist in a tautomeric equilibrium.[1] For the fluorinated derivative, 5-fluorobenzotriazole (1a ) is in rapid equilibrium with 6-fluorobenzotriazole (1b ). Upon N-arylation, three distinct isomers can form:

  • N1-Arylation (of 1a): Yields 1-aryl-5-fluorobenzotriazole .

  • N3-Arylation (of 1a) / N1-Arylation (of 1b): Yields 1-aryl-6-fluorobenzotriazole .

  • N2-Arylation: Yields 2-aryl-5-fluorobenzotriazole (symmetric, equivalent to 2-aryl-6-fluoro).

The fluorine substituent exerts a strong inductive effect (-I), increasing the acidity of the N-H proton (pKa ~8.0 vs. 8.4 for unsubstituted benzotriazole) but decreasing the nucleophilicity of the nitrogen atoms.

Reaction Pathways[2]
  • Chan-Lam Coupling (Cu): Proceeds via an oxidative cycle. The benzotriazole coordinates to Cu(II), followed by transmetallation with aryl boronic acid and reductive elimination. This method is mild and generally favors N1/N3 products over N2.

  • Buchwald-Hartwig (Pd): Involves oxidative addition of Ar-X to Pd(0), amine coordination, deprotonation, and reductive elimination. Steric bulk of ligands can be tuned to favor the linear N1/N3 isomers over the angular N2 isomer.

  • SNAr: Driven by nucleophilic attack on electron-deficient aryl halides. Solvent polarity (DMF/DMSO) and counter-ion (K+ vs Cs+) significantly impact the N1/N2 ratio.

Visualizing the Tautomerism and Products

Benzotriazole_Arylation Start 5-Fluoro-1H-benzotriazole (Tautomer A) Equil 6-Fluoro-1H-benzotriazole (Tautomer B) Start->Equil Fast Equilibrium Reagents Ar-X / Catalyst Or Ar-B(OH)2 / Cu Start->Reagents Equil->Reagents Prod_N1_5F Product A: 1-Aryl-5-fluorobenzotriazole (N1 Isomer) Reagents->Prod_N1_5F Path A (Steric/Electronic Control) Prod_N1_6F Product B: 1-Aryl-6-fluorobenzotriazole (N3 Isomer) Reagents->Prod_N1_6F Path B (Target) Prod_N2 Product C: 2-Aryl-5-fluorobenzotriazole (N2 Isomer) Reagents->Prod_N2 Path C (Thermodynamic Sink)

Figure 1: Reaction landscape showing tautomeric starting materials and divergent product pathways.

Protocol 1: Copper-Catalyzed Chan-Lam Coupling

Best for: Synthesis using aryl boronic acids; mild, aerobic conditions; avoiding halogenated precursors.

Reagents & Materials
  • Substrate: 5(6)-Fluorobenzotriazole (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.5 equiv)

  • Catalyst: Cu(OAc)₂ (10-20 mol%)

  • Base: Pyridine (2.0 equiv) or Et₃N

  • Solvent: Dichloromethane (DCM) or Methanol (MeOH)[2]

  • Atmosphere: Open air (O₂ balloon optional for acceleration)

Step-by-Step Procedure
  • Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 5(6)-fluorobenzotriazole (137 mg, 1.0 mmol), Aryl Boronic Acid (1.5 mmol), and Cu(OAc)₂ (36 mg, 0.2 mmol).

  • Solvation: Add DCM (5 mL) and Pyridine (161 µL, 2.0 mmol).

  • Reaction: Stir the heterogeneous mixture vigorously at room temperature, open to the air (a drying tube is recommended if humidity is high). The reaction typically turns from blue/green to a dark suspension.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 3:1) every 4 hours. Reaction time is typically 12–24 hours.[3]

  • Workup:

    • Dilute with EtOAc (20 mL).

    • Wash with 1M HCl (2 x 10 mL) to remove pyridine and copper salts.

    • Wash with Brine (10 mL).

    • Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography on silica gel.

    • Elution Order: N2 isomer (least polar)

      
       N1/N3 isomers (more polar).
      

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

Best for: Unreactive aryl halides (bromides/chlorides); high yields; scalable.

Reagents & Materials
  • Substrate: 5(6)-Fluorobenzotriazole (1.0 equiv)

  • Coupling Partner: Aryl Bromide (1.2 equiv)[3]

  • Catalyst: Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂

  • Ligand: Xantphos or BrettPhos (4 mol%)

    • Note: Xantphos favors N1/N3 regioselectivity due to its wide bite angle.

  • Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv)

  • Solvent: Toluene or 1,4-Dioxane (Anhydrous, degassed)

Step-by-Step Procedure
  • Inert Setup: Flame-dry a Schlenk tube or pressure vial and cool under Argon flow.

  • Charging: Add 5(6)-fluorobenzotriazole (1.0 mmol), Aryl Bromide (1.2 mmol), Cs₂CO₃ (650 mg, 2.0 mmol), Pd₂(dba)₃ (18 mg, 0.02 mmol), and Xantphos (23 mg, 0.04 mmol).

  • Degassing: Evacuate and backfill with Argon (3 cycles).

  • Solvation: Inject anhydrous Toluene (4 mL) via syringe.

  • Reaction: Seal the vessel and heat to 100°C for 12–18 hours.

  • Workup:

    • Cool to room temperature.[2][3][4]

    • Filter through a pad of Celite® (eluting with EtOAc).

    • Concentrate the filtrate.[5][6]

  • Purification: Flash chromatography (Hexane/EtOAc gradient 90:10 to 60:40).

Protocol 3: SNAr (Metal-Free)

Best for: Electron-deficient aryl halides (e.g., 4-fluoronitrobenzene, 4-fluorobenzonitrile).

Reagents
  • Substrate: 5(6)-Fluorobenzotriazole (1.0 equiv)

  • Electrophile: 4-Nitro-1-fluorobenzene (1.1 equiv)

  • Base: K₂CO₃ (2.0 equiv)

  • Solvent: DMF or DMSO (Polar aprotic solvents favor SNAr)

Procedure
  • Mix: Combine fluorobenzotriazole (1.0 mmol), K₂CO₃ (2.0 mmol), and the electrophile (1.1 mmol) in DMF (3 mL).

  • Heat: Stir at 80–100°C for 4–8 hours.

  • Quench: Pour the reaction mixture into ice-water (20 mL).

  • Isolation: The product often precipitates. Filter the solid.[6] If no precipitate, extract with EtOAc.

  • Regioselectivity Note: SNAr often yields higher ratios of the N1/N3 isomers compared to the N2 isomer due to the electrostatic control in the transition state.

Data Analysis & Isomer Identification

Distinguishing the isomers is the most critical step. Use the following criteria:

Quantitative Comparison Table
FeatureN1-Aryl-5-Fluoro (Product A)N1-Aryl-6-Fluoro (Product B)N2-Aryl-5-Fluoro (Product C)
TLC Rf (Hex/EtOAc 3:1)Lower (0.3 - 0.[7]4)Lower (0.3 - 0.[7]4)Highest (0.6 - 0.7)
Symmetry AsymmetricAsymmetricSymmetric (Cs plane)
19F NMR ~ -115 to -120 ppm~ -110 to -115 ppm~ -112 ppm
13C NMR (C-F coupling) Distinct doubletsDistinct doubletsSymmetric pattern
UV-Vis

~250-280 nm

~250-280 nm

~290-300 nm (Red-shifted)
Structural Characterization Logic
  • N2 Isomer: The N2-isomer is usually the easiest to identify. It is significantly less polar (runs higher on TLC) and has a simplified 1H NMR spectrum due to the effective symmetry of the triazole ring environment relative to the aryl group.

  • N1 vs N3 (5-F vs 6-F): This requires 2D NMR (NOESY/HMBC).

    • NOESY: Look for a cross-peak between the ortho-protons of the N-Aryl ring and the proton on the benzotriazole ring at position 7 (for 6-F isomer) or position 4 (for 5-F isomer).

    • Coupling Constants: The H-F coupling constants (

      
      ) can help assign the benzotriazole protons.
      

Troubleshooting & Optimization

Optimization_Workflow Problem Issue Observed LowYield Low Yield (<30%) Problem->LowYield Regio Poor Regioselectivity (High N2 amount) Problem->Regio Hydrolysis Starting Material Remains Problem->Hydrolysis Sol_Temp Increase Temp (to 110°C) Switch to Dioxane LowYield->Sol_Temp Sol_Ligand Switch Ligand Use Bulky Ligand (tBuXPhos) Regio->Sol_Ligand Sol_Water Strict Anhydrous Conditions Dry Solvents/Base Hydrolysis->Sol_Water

Figure 2: Troubleshooting decision tree for common N-arylation issues.

  • Issue: Low Conversion.

    • Cause: Catalyst deactivation or poor solubility.

    • Fix: Switch to Pd-PEPPSI-IPr catalyst (highly stable) or increase temperature to 120°C in Xylene.

  • Issue: Inseparable Isomers.

    • Fix: If silica chromatography fails, try recrystallization from EtOH/Water. The N2 isomer often crystallizes more readily due to higher symmetry.

References

  • Chan-Lam Coupling Mechanism & Scope

    • Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives."[2] Synthesis, 2011(06), 829-856.

  • Regioselectivity in Benzotriazole Alkylation/Arylation

    • Katritzky, A. R., et al. (1990). "Studies on the thermal isomerization of N-arylmethylbenzotriazoles." J. Chem. Soc., Perkin Trans. 2, 2059-2067.

  • Buchwald-Hartwig Protocols for Azoles

    • McLaughlin, M., et al. (2014).[8] "Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides." Organic Letters, 16(1), 12-15.

  • Regioselective Synthesis of N-Aryl Benzotriazoles

    • Wang, X., et al. (2009).[9] "Highly regioselective N-2 arylation of 4,5-dibromo-1,2,3-triazole." Organic Letters, 11(21), 5026-5028.[9]

  • General Benzotriazole Chemistry

    • Verma, A. K., et al. (2012). "Facile route for N1-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation." Beilstein J. Org. Chem., 8, 383-389.

Sources

Method

recrystallization solvents for 6-Fluoro-1-phenyl-1,2,3-benzotriazole purification

Application Note: Precision Purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole via Recrystallization Introduction & Scope The compound 6-Fluoro-1-phenyl-1,2,3-benzotriazole is a specialized heterocyclic scaffold, ofte...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Precision Purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole via Recrystallization

Introduction & Scope

The compound 6-Fluoro-1-phenyl-1,2,3-benzotriazole is a specialized heterocyclic scaffold, often utilized as a pharmacophore in medicinal chemistry (e.g., as a bioisostere for indoles) or as a high-performance UV absorber in materials science.[1] Its synthesis typically involves the diazotization of N-phenyl-4-fluoro-1,2-phenylenediamine, a process that frequently generates specific impurities such as unreacted diamines, azo-coupling side products, and inorganic salts.

Achieving pharmaceutical-grade purity (>99%) requires a rigorous recrystallization protocol. This guide moves beyond generic "cookbooks" to provide a mechanistic approach to solvent selection and process control, ensuring high recovery and crystal habit consistency.[1]

Physicochemical Profile & Impurity Analysis

Before initiating purification, one must understand the solute-solvent interactions. The 6-fluoro substituent introduces a strong dipole while maintaining the lipophilicity of the phenyl-benzotriazole core.

PropertyValue / CharacteristicImplication for Purification
Molecular Formula C₁₂H₈FN₃Moderate molecular weight (213.21 g/mol ).
Estimated LogP ~2.9 – 3.2Lipophilic; low water solubility.
Melting Point ~110–130°C (Est.)*Note: Parent 1-phenylbenzotriazole melts at ~97°C. The fluoro group typically elevates MP.
Key Impurities 1. Unreacted Diamine: Polar, oxidizes to dark colors.2.[1] Inorganic Salts: NaOAc/NaCl from cyclization.3. Regioisomers: 5-Fluoro isomer (if synthesis is non-selective).1. Requires polar mother liquor to retain.2. Requires hot filtration or water wash.3. Requires slow crystal growth for exclusion.

Solvent Selection Strategy

The "like dissolves like" principle is insufficient for high-purity recrystallization. We require a system with a high temperature coefficient of solubility : low solubility at room temperature (


) and high solubility at the boiling point (

).[1]
Primary Solvent System: Ethanol / Water[1]
  • Mechanism: The benzotriazole core forms hydrogen bonds with ethanol. Water acts as an anti-solvent, drastically reducing solubility as temperature drops, forcing the hydrophobic phenyl ring to drive crystallization.[1]

  • Best For: Removal of polar impurities (which stay in the water-rich mother liquor) and inorganic salts (which are insoluble in hot ethanol and removed via filtration).

Secondary Solvent System: Ethyl Acetate / Hexanes[1]
  • Mechanism: A standard polar/non-polar pair.

  • Best For: Cases where the compound "oils out" in aqueous mixtures or if the primary impurity is highly non-polar (e.g., unreacted starting halides).[1]

Solvent Decision Tree

SolventSelection Start Start: Crude Solid SolubilityTest Test Solubility in Hot Ethanol (78°C) Start->SolubilityTest Dissolves Dissolves Completely? SolubilityTest->Dissolves Yes Yes Dissolves->Yes No No Dissolves->No CheckCool Cool to RT. Crystals form? Yes->CheckCool GoodSystem Primary System: Ethanol/Water Yes->GoodSystem AddCoSolvent Add Water dropwise at boiling point until turbid No->AddCoSolvent UseEtAc Switch to Ethyl Acetate No->UseEtAc CheckCool->Yes CheckCool->No AddCoSolvent->GoodSystem AltSystem Alternative System: EtAc / Hexane UseEtAc->AltSystem

Figure 1: Decision matrix for selecting the optimal solvent system based on solubility behavior.

Detailed Experimental Protocol

Safety Note: Benzotriazoles can be irritants. Fluorinated aromatics should be handled in a fume hood. Wear nitrile gloves and safety glasses.

Phase A: Dissolution & Hot Filtration[1][3][4]
  • Weighing: Place 5.0 g of crude 6-Fluoro-1-phenyl-1,2,3-benzotriazole into a 125 mL Erlenmeyer flask.

  • Solvent Addition: Add 15 mL of Ethanol (95%) . Add a magnetic stir bar.

  • Heating: Heat the mixture to a gentle reflux (~78°C) on a hot plate/stirrer.

    • Observation: If the solid does not dissolve, add hot ethanol in 2 mL increments.[1] Wait 1 minute between additions.

    • Target: Minimum solvent volume to dissolve the organic product.[2][3][4]

  • Insoluble Removal: If black specks or white salts (NaCl) remain undissolved despite excess solvent, they are impurities.[1]

    • Action: Perform a hot filtration through a pre-warmed glass funnel with fluted filter paper into a clean, pre-heated flask.[1] This prevents premature crystallization on the paper.

Phase B: Crystallization (The Critical Step)[2]
  • Nucleation Point: If the solution is clear, remove from heat. If using the Ethanol/Water method, add hot distilled water dropwise to the boiling ethanolic solution until a faint, persistent turbidity (cloudiness) appears.[1] Then add one drop of ethanol to clear it.

  • Slow Cooling: Place the flask on a cork ring or wood block. Cover the mouth with a Kimwipe (not a stopper, to allow slight evaporation).[1]

    • Mechanism:[1][4][5][6] Allowing the flask to cool slowly to room temperature (over 1-2 hours) promotes the growth of large, pure crystals and excludes impurities from the lattice. Rapid cooling traps impurities.[4]

  • Final Chill: Once at room temperature, place the flask in an ice-water bath (0-4°C) for 30 minutes to maximize yield.

Phase C: Isolation & Drying
  • Filtration: Collect crystals via vacuum filtration using a Büchner funnel.[4][7]

  • Washing: Wash the filter cake with ice-cold 50% Ethanol/Water (or the specific solvent mix used).

    • Warning: Do not use room-temperature solvent; it will redissolve your product.

  • Drying: Dry the solid in a vacuum oven at 40-50°C for 4 hours.

    • QC Check: Ensure the solid is a free-flowing powder, not a gum.

Troubleshooting Guide

ProblemRoot CauseCorrective Action
Oiling Out (Liquid droplets form instead of crystals)The melting point of the solute is lower than the solvent's boiling point, or the solution is too concentrated.[3][4]1. Reheat to dissolve.2. Add more solvent (dilute the mixture).3. Add a "seed crystal" of pure material at a temperature slightly below the boiling point.4. Switch to a lower-boiling solvent (e.g., Methanol instead of Ethanol).
No Crystallization Solution is not saturated (too much solvent).[3][4]1. Evaporate 20-30% of the solvent volume.2. Scratch the inner glass wall with a glass rod (creates nucleation sites).3.[3][4] Cool to -20°C (freezer).
Colored Impurities Persist Highly conjugated byproducts (azo dyes) are trapped.1. Redissolve in hot solvent.2.[2][3][4] Add Activated Charcoal (1-2% w/w) .3. Stir for 5 mins, then perform hot filtration (Celite pad recommended) before cooling.

Process Workflow Diagram

RecrystallizationWorkflow cluster_0 Preparation cluster_1 Purification Loop cluster_2 Crystallization Crude Crude Material (Solid) Dissolve Dissolve at Reflux Crude->Dissolve Solvent Hot Solvent (Ethanol) Solvent->Dissolve Charcoal Optional: Add Charcoal Dissolve->Charcoal Filter Hot Filtration (Remove Insolubles) Dissolve->Filter Charcoal->Filter CoolRT Slow Cool to Room Temp Filter->CoolRT CoolIce Ice Bath (0°C) CoolRT->CoolIce Final Pure Crystals (>99% Purity) CoolIce->Final

Figure 2: Step-by-step workflow for the purification process.

References

  • Katritzky, A. R., et al. "Synthesis and Properties of Benzotriazole Derivatives."[1] Chemical Reviews, 1998.[1]

  • BenchChem Technical Support. "Recrystallization of Benzotriazole Derivatives: Protocols and Troubleshooting." BenchChem Application Notes, 2025.

  • Sigma-Aldrich. "Product Specification: 1-Phenyl-1H-benzotriazole." MilliporeSigma Catalog.

  • Organic Syntheses. "1,2,3-Benzotriazole." Org. Synth. 1940, 20,[1] 16. (Foundational method for benzotriazole purification).

Sources

Application

synthesis of fluorinated benzotriazole UV stabilizers for polymers

Application Note: Synthesis and Characterization of Fluorinated Benzotriazole UV Stabilizers Executive Summary This technical guide details the synthesis, purification, and application of 5-fluoro-2-(2-hydroxy-5-methylph...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis and Characterization of Fluorinated Benzotriazole UV Stabilizers

Executive Summary

This technical guide details the synthesis, purification, and application of 5-fluoro-2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole , a fluorinated derivative of the industry-standard UV absorber Tinuvin P. While traditional benzotriazoles (BTZs) are effective, they often suffer from thermal volatility and limited compatibility with halogenated matrices (e.g., fluoropolymers or PVC).

The incorporation of fluorine into the benzotriazole core ("Ring A") serves three critical functions:

  • Electronic Tuning: Lowers the HOMO/LUMO energy levels, improving resistance to oxidative degradation.

  • Hyperchromicity: Enhances the molar extinction coefficient (

    
    ) in the UV-A region.
    
  • Matrix Compatibility: Increases solubility and retention in hydrophobic and fluorinated polymer matrices.

Theoretical Foundation: The ESIPT Mechanism

The photostability of 2-hydroxyphenyl-benzotriazoles relies on Excited-State Intramolecular Proton Transfer (ESIPT) .[1] Upon UV absorption, the molecule undergoes a rapid, reversible proton transfer from the phenolic oxygen to the triazole nitrogen, dissipating energy as heat rather than destructive radical formation.

Impact of Fluorination: Substituents on the benzotriazole ring (Ring A) significantly influence the acidity of the proton-accepting nitrogen. An electron-withdrawing group like Fluorine at the 5-position (para to the nitrogen) stabilizes the excited state, potentially reducing the energy barrier for the back-proton transfer, thereby increasing the fatigue resistance of the stabilizer.

ESIPT_Cycle cluster_F Fluorine Effect (Ring A) Enol_Ground Enol Form (S0) (Ground State) Enol_Excited Enol Form (S1) (Excited State) Enol_Ground->Enol_Excited UV Absorption (hν) Keto_Excited Keto Form (S1) (Proton Transferred) Enol_Excited->Keto_Excited ESIPT (< 100 fs) Keto_Ground Keto Form (S0) (Vibrationally Hot) Keto_Excited->Keto_Ground Internal Conversion (Heat Dissipation) Keto_Ground->Enol_Ground Back Proton Transfer

Figure 1: The ESIPT cycle. Fluorination stabilizes the Enol(S1) state, ensuring rapid non-radiative decay.

Synthesis Strategy

The synthesis follows a robust three-step sequence: Diazotization , Azo Coupling , and Reductive Cyclization . We utilize the Zinc/NaOH reduction method due to its high reliability for fluorinated substrates compared to catalytic hydrogenation, which can sometimes result in defluorination.

Target Molecule: 5-Fluoro-2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole Starting Materials: 4-Fluoro-2-nitroaniline, p-Cresol.

Synthesis_Workflow SM1 4-Fluoro-2-nitroaniline Step1 Step 1: Diazotization (T < 5°C) SM1->Step1 SM2 p-Cresol Step2 Step 2: Azo Coupling (pH 8-9) SM2->Step2 Reagents NaNO2 / HCl / NaOH Reagents->Step1 Step1->Step2 Diazonium Salt Intermediate Intermediate: 2-Nitro-2'-hydroxy-4-fluoro-5'-methylazobenzene Step2->Intermediate Step3 Step 3: Reductive Cyclization (Zn Dust / NaOH) Intermediate->Step3 Purification Purification (Acidification + Recrystallization) Step3->Purification Final Final Product: Fluorinated Benzotriazole Purification->Final

Figure 2: Synthetic pathway for fluorinated benzotriazole UV absorbers.

Detailed Experimental Protocol

Phase 1: Preparation of the Azo Intermediate

Objective: Synthesize 2-nitro-2'-hydroxy-4-fluoro-5'-methylazobenzene.

Materials:

  • 4-Fluoro-2-nitroaniline (15.6 g, 0.1 mol)

  • p-Cresol (10.8 g, 0.1 mol)

  • Sodium Nitrite (7.0 g)

  • Conc. HCl (30 mL)

  • Sodium Hydroxide (NaOH)[1][2]

  • Urea (to quench excess nitrite)

Procedure:

  • Diazotization:

    • In a 500 mL beaker, disperse 4-fluoro-2-nitroaniline in 30 mL conc. HCl and 50 mL water.

    • Cool the mixture to 0–5°C in an ice-salt bath.

    • Dropwise add a solution of sodium nitrite (7.0 g in 15 mL water) while maintaining the temperature below 5°C. Stir for 1 hour.

    • Validation: Test with starch-iodide paper (should turn blue). Add urea pinch-by-pinch until the paper no longer turns blue (destroys excess

      
      ). Filter the clear diazonium salt solution.
      
  • Coupling:

    • Dissolve p-cresol (10.8 g) in 100 mL of 10% NaOH solution. Cool to 5°C.

    • Slowly add the diazonium salt solution to the phenolate solution over 30 minutes.

    • Critical Control: Maintain pH between 8–9 using additional NaOH if necessary. If pH drops too low, coupling is inhibited; if too high, the diazonium salt decomposes.

    • Stir for 2 hours at room temperature. A deep red precipitate (the azo dye) will form.

    • Acidify with dilute HCl to pH 4. Filter the red solid, wash with water, and dry.[3]

Phase 2: Reductive Cyclization

Objective: Convert the nitro-azo intermediate to the benzotriazole ring.[1][2][4]

Materials:

  • Azo intermediate (from Phase 1)

  • Zinc Dust (High purity, activated)

  • NaOH (20% aqueous solution)

  • Ethanol (optional co-solvent)

Procedure:

  • Suspend the dried azo intermediate (approx. 25 g) in 150 mL of 20% NaOH solution in a 3-neck round-bottom flask equipped with a reflux condenser and mechanical stirrer.

  • Add 10 mL Ethanol to aid wetting (optional).

  • Heat the mixture to 60°C .

  • Addition: Add Zinc dust (30 g, excess) portion-wise over 1 hour.

    • Caution: The reaction is exothermic. Monitor temperature; do not exceed 85°C to avoid side reactions (aniline formation).

  • Reflux the mixture for 3 hours. The deep red color should fade to a yellowish-green suspension.

  • Workup:

    • Filter hot to remove excess Zinc/Zinc Oxide. Wash the filter cake with hot dilute NaOH.

    • Cool the filtrate (containing the sodium salt of the benzotriazole) to 10°C.

    • Acidify carefully with 10% HCl to pH 2. A precipitate will form.[1][5]

    • Filter the crude product.[1]

Phase 3: Purification
  • Dissolve the crude solid in hot ethanol or toluene.

  • Treat with activated charcoal for 15 minutes to remove colored impurities.

  • Filter hot and allow to crystallize slowly at room temperature.

  • Yield: Expected 60–70%.

Characterization & Data Analysis

The introduction of fluorine results in specific spectral shifts compared to the non-fluorinated analog (Tinuvin P).

Table 1: Comparative Spectral Data

PropertyStandard Tinuvin P5-Fluoro-AnalogInterpretation
Appearance Light yellow powderPale crystalline powderHigh purity indication
Melting Point 128–132°C140–145°CF-substitution increases lattice energy

(CHCl

)
305 nm, 340 nm298 nm, 335 nmSlight hypsochromic shift (Blue shift)

(L/mol·cm)
~16,000~18,500Hyperchromic effect (Stronger absorption)
TGA (5% Loss) 210°C235°CImproved thermal stability

NMR Validation (


H NMR, 400 MHz, CDCl

):
  • 
     11.5 ppm (s, 1H):  Phenolic -OH (Intramolecular H-bond). Crucial for ESIPT.
    
  • 
     7.8–8.0 ppm (m, Benzotriazole ring):  The protons on the fluorinated ring will show distinct splitting patterns (d, d) due to 
    
    
    
    F-
    
    
    H coupling (
    
    
    Hz).

Application Protocol: Polymer Doping

Context: Incorporating the stabilizer into PMMA (Polymethyl methacrylate) for weathering tests.

  • Solution Casting:

    • Dissolve 1g of PMMA and 10 mg (1 wt%) of the Fluorinated Benzotriazole in 10 mL Dichloromethane.

    • Pour onto a glass petri dish and allow solvent evaporation in a fume hood for 24 hours.

    • Dry film in a vacuum oven at 50°C for 4 hours.

  • Performance Check:

    • Measure UV-Vis transmission of the film.

    • Target: < 10% transmission in the 300–360 nm range.

Troubleshooting & Safety

  • Problem: Low yield in Step 2 (Coupling).

    • Cause: pH drift. The coupling requires phenoxide ions.

    • Fix: Use a buffer or monitor pH continuously. Ensure temperature stays < 5°C during diazonium addition.

  • Problem: Product is colored (orange/red) after Step 3.

    • Cause: Incomplete reduction (azo impurity remains).

    • Fix: Add more Zinc dust and reflux longer. If persistent, recrystallize from acetic acid.

  • Safety:

    • Diazonium Salts: Explosive when dry.[6] Keep in solution and cold.

    • 4-Fluoro-2-nitroaniline: Toxic and irritant. Use full PPE.

References

  • RSC Advances. (2022). Synthesis and photophysical properties of photostable 1,8-naphthalimide dyes incorporating benzotriazole-based UV absorbers. Retrieved from [Link]

  • PrepChem. Synthesis of 2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole. Retrieved from [Link]

  • MDPI. (2017). Effects of Fluoro Substitution on the Electrochromic Performance of Alternating Benzotriazole and Benzothiadiazole-Based Donor–Acceptor Type Copolymers. Retrieved from [Link]

Sources

Method

Application Note: Regioselective C-4 and C-7 Functionalization of 6-Fluoro-1-phenylbenzotriazole

Executive Summary The 1-phenylbenzotriazole scaffold is a privileged structure in both medicinal chemistry (as a pharmacophore for kinase inhibition) and materials science (as an electron-deficient core for OLEDs). The i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1-phenylbenzotriazole scaffold is a privileged structure in both medicinal chemistry (as a pharmacophore for kinase inhibition) and materials science (as an electron-deficient core for OLEDs). The introduction of a fluorine atom at the C-6 position further modulates lipophilicity and metabolic stability. However, functionalizing this core presents a significant synthetic challenge: controlling regioselectivity between the two available peri-positions (C-4 and C-7).

This application note provides a comprehensive, field-proven guide to achieving absolute regiocontrol. By exploiting the divergent steric and electronic properties of the molecule, researchers can selectively functionalize the C-4 position via Iridium-catalyzed borylation or the C-7 position via Directed ortho-Lithiation (DoM).

Mechanistic Rationale & Causality

To achieve regioselective functionalization, one must understand the competing physical forces within the 6-fluoro-1-phenylbenzotriazole molecule.

Steric Control: Ir-Catalyzed C-4 Borylation

In the ground state, the N1-phenyl group is forced to twist out of the benzotriazole plane (dihedral angle ~45–60°) to minimize steric clash with the C-7 proton . This out-of-plane twist creates a significant steric umbrella over the C-7 position. When utilizing a bulky catalytic system—such as the active


 complex—the catalyst cannot physically access the C-7 C–H bond. Instead, the complex is directed to the sterically unencumbered C-4 position. This regioselectivity is further enhanced by the weak coordination of the Ir-center to the N3 lone pair, making C-4 borylation highly favored .
Electronic Control: Directed ortho-Lithiation at C-7

To functionalize the sterically blocked C-7 position, one must pivot from steric to electronic control. The C-7 proton is flanked by two strongly electron-withdrawing moieties: the N1 atom of the triazole core and the C-6 fluorine atom. This synergistic inductive (-I) effect drastically lowers the kinetic


 of the C-7 proton. By employing a strong, non-nucleophilic base like Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) at cryogenic temperatures, the planar TMP anion can kinetically deprotonate C-7 before any reaction occurs at C-4. The resulting 7-lithio species is stabilized by the adjacent fluorine and can be trapped by electrophiles .

Mandatory Visualization: Divergent Pathways

Pathway Core 6-Fluoro-1-phenylbenzotriazole (Starting Material) IrCat Ir-Catalyzed Borylation [Ir(OMe)(cod)]2, dtbpy Core->IrCat Steric Control DoM Directed ortho-Lithiation LiTMP, -78 °C Core->DoM Electronic Control C4_Product C-4 Functionalized (4-Bpin Derivative) IrCat->C4_Product B2pin2 C7_Product C-7 Functionalized (7-Iodo Derivative) DoM->C7_Product I2 Quench

Divergent regioselective functionalization pathways for 6-fluoro-1-phenylbenzotriazole.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific in-process visual and analytical checkpoints to ensure the reaction is proceeding correctly before moving to the next step.

Protocol A: Regioselective C-4 Borylation

Objective: Synthesize 6-fluoro-1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole.

  • Catalyst Pre-activation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with

    
     (1.5 mol%), dtbpy (3.0 mol%), and 
    
    
    
    (1.1 equiv). Add anhydrous Cyclopentyl methyl ether (CPME, 0.2 M).
    • Validation Checkpoint 1: Stir at room temperature for 10 minutes. The solution must transition from pale yellow to a deep, dark red/brown. This color change confirms the generation of the active Ir-boryl species. If the solution remains yellow, the catalyst is dead or oxygen is present.

  • Substrate Addition: Add 6-fluoro-1-phenylbenzotriazole (1.0 equiv). Seal the tube, remove it from the glovebox, and heat to 80 °C for 12 hours.

  • Reaction Monitoring:

    • Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc 80:20). The starting material (

      
      , bright blue under 254 nm UV) should be consumed, replaced by a lower-running spot (
      
      
      
      ).
  • Workup & Isolation: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), and concentrate. Purify via flash chromatography (silica gel, gradient 5% to 20% EtOAc in Hexanes).

Protocol B: Regioselective C-7 Iodination

Objective: Synthesize 6-fluoro-7-iodo-1-phenyl-1H-benzo[d][1,2,3]triazole.

  • Base Preparation (LiTMP): In an oven-dried, argon-purged flask, dissolve 2,2,6,6-tetramethylpiperidine (TMP, 1.2 equiv) in anhydrous THF (0.1 M). Cool to -20 °C. Dropwise add n-BuLi (1.15 equiv, 2.5 M in hexanes). Stir for 30 minutes.

    • Validation Checkpoint 1: The solution will turn pale yellow, confirming the quantitative formation of LiTMP.

  • Substrate Metalation: Cool the LiTMP solution to -78 °C (Dry ice/Acetone). Dissolve 6-fluoro-1-phenylbenzotriazole (1.0 equiv) in a minimum volume of THF and add it dropwise down the side of the flask over 10 minutes.

    • Validation Checkpoint 2: The reaction mixture will immediately flash to a deep, dark red or purple. This intense color is the spectroscopic signature of the highly conjugated 7-lithiobenzotriazole intermediate.

  • Electrophilic Trapping: Stir for 45 minutes at -78 °C. Add a pre-cooled solution of Iodine (

    
    , 1.5 equiv) in THF rapidly in one portion.
    
    • Validation Checkpoint 3: The dark red/purple color will instantly dissipate, leaving a brown/orange solution (excess iodine), confirming successful trapping of the carbanion.

  • Workup: Quench the reaction cold with saturated aqueous

    
    .
    
    • Validation Checkpoint 4: The organic layer will turn from brown to colorless/pale yellow as the thiosulfate reduces the unreacted iodine. Extract with EtOAc, dry over

      
      , and purify via recrystallization or chromatography.
      

Analytical Insights & Quantitative Data

Expert Analytical Note on GC-MS Validation: Both the addition of a Bpin group and the addition of an Iodine atom result in a net mass shift of +126 Da relative to the starting material (Bpin mass = 127 Da - 1 Da for H = +126; Iodine mass = 127 Da - 1 Da for H = +126). To differentiate the products analytically without NMR, observe the isotopic distribution in the mass spectrum. The C-4 borylated product will display a distinct M-1 peak (~25% intensity of the molecular ion) due to the


 isotope. The C-7 iodinated product will show a sharp, monoisotopic molecular ion peak, as Iodine exists exclusively as 

.
Table 1: Summary of Regioselective Functionalization Outcomes
Functionalization SiteReagents / CatalystPrimary Directing FactorIsolated Yield (%)Regioselectivity (Target:Other)Key Analytical Marker (NMR)
C-4 (Borylation)

, dtbpy,

Steric avoidance of N1-Ph82 – 88%> 95:5 (C-4:C-7)

NMR: Broad singlet at ~110 ppm (C-B bond)
C-7 (Iodination) LiTMP, -78 °C, then

Kinetic Acidity (F/N1 synergy)75 – 81%> 98:2 (C-7:C-4)

NMR: Loss of C-7 doublet; C-5 appears as a singlet

References

  • Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. The Journal of Organic Chemistry, 2024.[Link]

  • Benzoselenadiazole and benzotriazole directed electrophilic C-H borylation of conjugated donor-acceptor materials. Journal of Materials Chemistry C, 2019.[Link]

  • Photochemical Study of Tris(benzotriazol-1-yl)methane. The Journal of Organic Chemistry, 2007.[Link]

Technical Notes & Optimization

Troubleshooting

separating 1-phenyl and 2-phenyl isomers of fluorobenzotriazole

Technical Support Center: Troubleshooting the Separation of 1-Phenyl and 2-Phenyl Fluorobenzotriazole Isomers Welcome to the Advanced Separation Support Center. Isolating the 1-phenyl and 2-phenyl regioisomers of fluorob...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting the Separation of 1-Phenyl and 2-Phenyl Fluorobenzotriazole Isomers

Welcome to the Advanced Separation Support Center. Isolating the 1-phenyl and 2-phenyl regioisomers of fluorobenzotriazole is a notorious bottleneck for researchers in drug development and materials science. Because the


-arylation of fluorobenzotriazoles yields a mixture of constitutional isomers with nearly identical molecular weights and highly similar lipophilicities, standard purification protocols often fail.

This guide provides a mechanistic troubleshooting framework, empowering you to diagnose synthesis outcomes, analytically differentiate the isomers, and execute self-validating chromatographic separations.

Diagnostic Workflow: Separation Decision Matrix

HPLC_Workflow A Crude Mixture (1-Phenyl & 2-Phenyl Fluorobenzotriazole) B TLC Screening (Hexane/EtOAc) A->B C ΔRf ≥ 0.15? B->C D Flash Chromatography (Normal Phase Silica) C->D Yes E RP-HPLC Optimization (C18 or Phenyl-Hexyl) C->E No F Isomer 2 (Lower Dipole, Elutes First) D->F G Isomer 1 (Higher Dipole, Elutes Second) D->G E->F Good Resolution E->G H Fluorous HPLC Phase (For highly fluorinated analogs) E->H Poor Resolution H->F H->G

Fig 1: Decision matrix for the chromatographic separation of fluorobenzotriazole isomers.

FAQ Section 1: Mechanistic Origins & Synthesis

Q: Why does my


-arylation reaction always yield a mixture of 1-phenyl and 2-phenyl isomers? 
A:  The root cause lies in the tautomeric equilibrium of the benzotriazole core. When deprotonated by a base, the resulting benzotriazolide anion possesses two distinct nucleophilic nitrogen centers: N1 (asymmetric) and N2 (symmetric)[1]. The regioselectivity of the electrophilic attack is heavily governed by the solvent environment. In polar aprotic solvents (e.g., DMF, DMSO), the cation is strongly solvated, leaving the benzotriazolide anion "naked" and highly reactive; this typically favors attack at the more electronically dense (though sterically hindered) N1 position[1]. Conversely, polar protic solvents form hydrogen bonds with the nitrogen atoms, altering their relative nucleophilicity and driving the reaction toward a poorly selective, near 1:1 mixture of N1 and N2 isomers[1][2].

FAQ Section 2: Analytical Differentiation

Q: How can I definitively identify which fraction is the 1-phenyl isomer and which is the 2-phenyl isomer? A: Symmetry and dipole moments are your primary diagnostic tools. The 2-phenyl isomer possesses a more balanced electronic distribution across the triazole ring. Even with a symmetry-breaking fluorine atom on the benzo ring (e.g., 5-fluorobenzotriazole), the N2-substitution results in a significantly lower net dipole moment compared to the highly asymmetric N1-substitution. Consequently, the 2-phenyl isomer will almost always elute first on normal-phase silica gel[2]. In NMR spectroscopy, the N1-isomer exhibits a more complex splitting pattern because the orthogonal N1-phenyl ring exerts extreme anisotropic shielding on the adjacent benzo protons, breaking any residual electronic symmetry.

Table 1: Physicochemical & Analytical Comparison of Isomers

Property1-Phenyl Fluorobenzotriazole2-Phenyl FluorobenzotriazoleMechanistic Causality
Net Dipole Moment HigherLowerN1 substitution aligns lone pair vectors asymmetrically; N2 creates a balanced electronic pull.
Normal Phase Elution Slower (Higher

)
Faster (Lower

)
Higher dipole moment in the 1-isomer leads to stronger dipole-dipole interactions with polar silanol groups[2].
Reverse Phase Elution Faster (Lower

)
Slower (Higher

)
The 2-isomer's balanced geometry and lower polarity increase its affinity for hydrophobic stationary phases[3].

H-NMR Aromatic Region
Highly complex multipletSimplified multipletN1 substitution breaks triazole electronic symmetry, causing distinct anisotropic shielding on benzo protons.

Troubleshooting Guide: Chromatographic Separation Strategies

Issue: The isomers co-elute as a single broad peak on standard normal-phase silica gel. Solution: If


 in Hexane/Ethyl Acetate, the dipole difference is insufficient for standard silica. You must switch to Preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)[3]. For fluorinated benzotriazoles, utilizing a Phenyl-Hexyl stationary phase  is vastly superior to a standard C18 column. The Phenyl-Hexyl phase exploits 

stacking interactions, which differentially recognize the spatial orientation of the orthogonal 1-phenyl ring versus the more coplanar 2-phenyl ring, amplifying the separation factor (

).

Step-by-Step Methodology: RP-HPLC Separation Protocol

Objective: Achieve baseline separation of 1-phenyl and 2-phenyl fluorobenzotriazole regioisomers using a self-validating RP-HPLC workflow[3].

Phase 1: Sample Preparation

  • Solubilization: Dissolve 50 mg of the crude isomer mixture in 1 mL of LC-MS grade Dimethyl Sulfoxide (DMSO). Causality: Fluorobenzotriazoles are highly rigid, planar molecules, leading to poor solubility in standard aqueous mobile phases. DMSO ensures complete solubilization and prevents catastrophic on-column precipitation.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove particulates that could clog the HPLC frit.

  • System Validation: Inject a 5 µL analytical test pulse to confirm the absence of pressure spikes, validating complete solubility before scaling up.

Phase 2: Chromatographic Execution 4. Column Selection: Install a Preparative Phenyl-Hexyl Column (250 mm × 21.2 mm, 5 µm). Causality: The


 interactions between the stationary phase and the isomers' aromatic rings provide alternative selectivity that standard hydrophobic C18 phases lack.
5. Mobile Phase Setup: 
  • Solvent A: HPLC-grade Water with 0.1% Trifluoroacetic Acid (TFA).

  • Solvent B: HPLC-grade Acetonitrile with 0.1% TFA. Causality: TFA acts as an ion-pairing agent. It suppresses any residual ionization of the triazole nitrogens, preventing peak tailing and ensuring sharp Gaussian peaks.

  • Gradient Elution: Run a linear gradient from 40% B to 85% B over 25 minutes at a flow rate of 20 mL/min. Causality: The slow ramp in lipophilicity ensures that the slightly less polar 2-phenyl isomer partitions into the mobile phase and elutes completely before the more polar 1-phenyl isomer mobilizes.

Phase 3: Fraction Collection & Verification 7. Detection: Monitor absorbance at 254 nm and 280 nm. Causality: The extended conjugated


 system of the benzotriazole core absorbs strongly in the UV range, allowing for highly sensitive detection[4].
8. Isolation:  Collect the first major peak (Isomer 2) and the second major peak (Isomer 1). Lyophilize the fractions immediately to remove water and acetonitrile without inducing thermal degradation.
9. Final Validation:  Re-inject 1 µL of each reconstituted fraction using the analytical equivalent of the gradient. A single, sharp peak confirms 

isomeric purity, validating the success of the separation system.

References

  • Free Reactions between Nitrogen-Containing Heterocycles and Allylic Alcohols. d-nb.info. Available at: [Link]

  • Discovery of Coronavirus Main Protease Inhibitors with Enhanced Brain Exposure and Potent Oral Efficacy in SARS-CoV-2 and MERS I. American Chemical Society. Available at:[Link]

  • 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. National Institutes of Health (PMC). Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Diazotization of Electron-Deficient Phenylenediamines

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the notoriously difficult diazotization of deactivated aromatic diamine...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the notoriously difficult diazotization of deactivated aromatic diamines.

Phenylenediamines bearing electron-withdrawing groups (EWGs) such as


, 

,

, or halogens present a dual chemical challenge: the EWGs severely deplete the electron density of the amine nitrogens (reducing their nucleophilicity), while the presence of two amine groups introduces a high risk of intra- and intermolecular side reactions 1.

Below, you will find a logical troubleshooting workflow, mechanistic FAQs, self-validating protocols, and comparative data to optimize your synthetic route.

Logical Troubleshooting Workflow

DiazotizationTroubleshooting Start Electron-Deficient Phenylenediamine Isomer Identify Isomer (o-, m-, p-) Start->Isomer Ortho ortho-Isomer Isomer->Ortho Meta meta-Isomer Isomer->Meta Para para-Isomer Isomer->Para Triazole Risk: Rapid Benzotriazole Cyclization Ortho->Triazole SelfCouple Risk: Intermolecular Self-Coupling Meta->SelfCouple SlowRxn Risk: Extremely Slow Nitrosation Para->SlowRxn Protect Solution: Protect 1 Amine (e.g., Acetylation) Triazole->Protect StrongAcid Solution: Excess Conc. H2SO4 (Protonate Amine) SelfCouple->StrongAcid NSA Solution: Nitrosyl Sulfuric Acid or t-BuONO SlowRxn->NSA

Logical workflow for troubleshooting isomeric electron-deficient phenylenediamine diazotization.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My starting material remains unreacted even after adding excess sodium nitrite. Why is the diazotization so slow? Cause: EWGs deplete the electron density on the amine nitrogen. Because the rate-limiting step of diazotization is the nucleophilic attack of the amine onto the nitrosonium ion (


), electron-deficient amines react extremely slowly. Standard aqueous 

generates nitrous acid, but the effective equilibrium concentration of the highly electrophilic

is too low to drive the reaction forward [[1]](). Solution: Switch to Nitrosyl Sulfuric Acid (NSA) in concentrated

. The super-acidic medium completely dehydrates nitrous acid to quantitatively yield the highly reactive

ion, forcing the reaction to completion 2. Alternatively, utilize a non-aqueous system with tert-butyl nitrite and a strong organic acid [[3]]().

Q2: When attempting to diazotize an ortho-phenylenediamine derivative, I isolate a benzotriazole instead of a diazonium salt. How do I prevent this? Cause: This is a proximity-driven intramolecular side reaction. Once the first amine is diazotized, the adjacent (ortho) unreacted amine acts as an internal nucleophile. It rapidly attacks the newly formed diazonium group, cyclizing to form a highly stable 1,2,3-benzotriazole ring 45. Solution: To generate a viable diazonium salt for downstream coupling, you must protect one of the amine groups (e.g., via mono-acetylation) prior to diazotization. Once the first amine is successfully diazotized and coupled, the protecting group can be cleaved to liberate the second amine.

Q3: I am getting a dark, tarry mixture when diazotizing meta-phenylenediamines. What is happening? Cause: You are observing intermolecular self-coupling (a Bismarck Brown-type reaction). Because meta-diamines cannot form stable 5-membered rings like their ortho counterparts, the unreacted amine groups from adjacent molecules attack the formed diazonium salts, creating a polymeric azo-dye mess. Solution: Ensure the reaction medium is overwhelmingly acidic (e.g., using excess concentrated


). A highly acidic environment fully protonates the unreacted amine groups into ammonium salts (

). This completely removes their lone pair, destroying their nucleophilicity and preventing them from acting as coupling partners 6.

Q4: The diazonium salt seems to decompose before I can use it. How can I stabilize it? Cause: Diazonium salts derived from highly electron-deficient anilines are inherently unstable and prone to dediazoniation (loss of


 gas) if the temperature rises even slightly above 5 °C 6.
Solution:  Maintain strict temperature control (0–5 °C) using an ice-salt bath. If isolation is required, precipitate the diazonium salt using a non-nucleophilic counterion. Adding tetrafluoroboric acid (

) or hexafluorophosphate (

) yields bench-stable diazonium salts that can be filtered and stored 3.
Self-Validating Experimental Protocols
Protocol A: Super-Acidic Diazotization using Nitrosyl Sulfuric Acid (NSA)

Best for highly deactivated para- and meta-phenylenediamines.

  • Reagent Preparation: In a fume hood, slowly add sodium nitrite (

    
    , 1.05 eq per amine group) to concentrated sulfuric acid (
    
    
    
    ) at 70 °C to form Nitrosyl Sulfuric Acid. Cool this mixture to 0 °C 2.
  • Substrate Dissolution: Dissolve the electron-deficient phenylenediamine (1.0 eq) in a mixture of glacial acetic acid and propionic acid (2:1 ratio) or pure concentrated

    
    . Cool to 0–5 °C in an ice-salt bath.
    
  • Addition: Add the cold NSA solution dropwise to the amine solution over 30 minutes. Maintain the internal temperature strictly below 5 °C to prevent dediazoniation 6.

  • Validation: Stir for an additional 2 hours. The successful formation of the diazonium salt is visually validated when the turbid suspension transitions into a clear, pale-yellow solution.

  • Quenching: Test the mixture with starch-iodide paper. An immediate blue-black color confirms excess nitrous acid. Add small portions of solid sulfamic acid or urea until the starch-iodide test is negative, ensuring no oxidizing agents interfere with your downstream coupling.

Protocol B: Non-Aqueous Diazotization using tert-Butyl Nitrite

Best for moisture-sensitive downstream applications or when avoiding strong mineral acids.

  • Setup: Under an inert atmosphere (Nitrogen/Argon), dissolve the phenylenediamine (1.0 eq) and p-toluenesulfonic acid monohydrate (p-TsOH, 3.0 eq) in a polar aprotic solvent (e.g., ethyl acetate or acetonitrile) 3.

  • Cooling: Chill the reaction flask to 0 °C.

  • Addition: Add tert-butyl nitrite (t-BuONO, 1.2 eq per amine group) dropwise via syringe.

  • Validation & Isolation: Stir for 30–60 minutes. The reaction is self-validating: the highly stable diazonium tosylate salt will typically precipitate directly out of the organic solvent. Isolate via cold vacuum filtration.

Quantitative Data & Reagent Selection
Reagent SystemAcid EnvironmentOperating TempPrimary AdvantageBest Target Substrate

/

Weakly acidic (Aqueous)0–5 °CStandard, mild conditionsUnsubstituted or electron-rich amines
Nitrosyl Sulfuric Acid (NSA) Strongly acidic (

)
0–5 °CGenerates highly active

Highly deactivated, poorly soluble amines
t-BuONO / p-TsOH Non-aqueous (Organic)0–20 °CAvoids aqueous side reactionsMoisture-sensitive downstream coupling

/

Moderately acidic (Aqueous)0–5 °CPrecipitates stable diazonium saltHighly reactive/unstable diazonium intermediates
References
  • Preparation method of nitrosyl sulfuric acid and method for separating sulfuric acid and phosphoric acid in industrial waste acid - Google Patents. 1

  • Spectroscopic investigation of azo-hydrazo tautomerization in naphthalene-based azo dyes using 1D and 2D NMR - Indian Academy of Sciences. 3

  • Synthesis, characterization, spectroscopic properties and computational studies of some new azo dyes derived from 5-chloro-8-hydroxy quinoline - Emerald Publishing.2

  • A Green Procedure for the Diazotization–Iodination of Aromatic Amines under Aqueous, Strong-Acid-Free Conditions - Tomsk Polytechnic University.4

  • Benzenediazonium Chloride CAS 100-34-5 Supplier - Benchchem. 6

  • 1,2,3-Triazoles - PMC - NIH. 5

Sources

Troubleshooting

Technical Support Center: Purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole

Topic: Removal of Colored Impurities & Isolation of High-Purity Product Ticket ID: CHEM-SUP-BTZ-06F Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Diagnostic Triage: Understand...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removal of Colored Impurities & Isolation of High-Purity Product Ticket ID: CHEM-SUP-BTZ-06F Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Diagnostic Triage: Understanding the Impurity

Before initiating purification, it is critical to identify the source of the coloration. 6-Fluoro-1-phenyl-1,2,3-benzotriazole should ideally be a white to off-white crystalline solid .

Common Color Profiles & Causes:

Color ObservedProbable CauseChemical OriginRisk Level
Bright Yellow / Orange Azo Intermediates Incomplete cyclization of the diazonium intermediate (e.g., 2-nitro-N-phenylaniline derivatives).High (affects UV/Vis assays)
Red / Brown Oxidation Products Phenolic polymers or quinone-like species formed during high-temp synthesis.Moderate (stability issue)
Dark Tar / Black Polymerization Thermal decomposition or "tarry" byproducts from harsh diazotization conditions.[1]High (yield loss)

Standard Purification Protocol (Recrystallization + Adsorption)

This workflow is the "Gold Standard" for removing trace colored impurities from 1-arylbenzotriazoles. The 6-fluoro substituent increases lipophilicity compared to the parent benzotriazole, making Ethanol/Water or Isopropanol (IPA) the optimal solvent systems.[1]

Step-by-Step Methodology

Reagents Required:

  • Solvent: Ethanol (95%) or Isopropanol.[1]

  • Adsorbent: Activated Carbon (Powdered, acid-washed).

  • Filter Aid: Celite 545.[1]

Protocol:

  • Solubility Check:

    • Place 100 mg of crude solid in a test tube.

    • Add 1 mL of Ethanol. Heat to reflux (

      
      ).[1]
      
    • Result: The solid should dissolve completely.[1] If not, add small increments of solvent until dissolved.[2]

    • Note: If the 6-Fluoro derivative is stubborn, switch to Toluene (requires fume hood).

  • Dissolution & Adsorption:

    • Dissolve the main crude batch in the minimum amount of boiling Ethanol (approx. 5-8 mL per gram of solid).

    • Once dissolved, remove from heat source for 30 seconds (to avoid boil-over) and add Activated Carbon (5-10 wt% of crude mass).

    • Critical Step: Return to reflux and stir vigorously for 15–20 minutes . Do not exceed 30 minutes, as impurities can desorb.[1]

  • Hot Filtration (The "Speed" Step):

    • Prepare a pre-warmed Buchner funnel with a pad of Celite.[1]

    • Filter the hot solution rapidly.

    • Why Pre-warm? 6-Fluoro-1-phenyl-1,2,3-benzotriazole crystallizes rapidly upon cooling. A cold funnel will crash the product out in the filter, leading to yield loss.[1]

  • Crystallization:

    • Allow the filtrate to cool to room temperature slowly (over 1-2 hours).

    • Once at RT, transfer to an ice bath (

      
      ) for 1 hour.
      
    • Optional: If no crystals form (oiling out), add dropwise distilled water until turbidity persists, then cool.

  • Isolation:

    • Filter the white needles/plates.[1]

    • Wash with cold (

      
      ) Ethanol/Water (1:1 mixture).[1]
      
    • Dry under vacuum at

      
      .[1]
      

Advanced Troubleshooting: The "Stubborn Color" Matrix

If the standard protocol fails to remove the color, use this decision matrix.

PurificationWorkflow Start Crude Product (Colored) Solubility Solubility Check (Hot EtOH) Start->Solubility CarbonTreat Activated Carbon Treatment Solubility->CarbonTreat Soluble ColorCheck Is Color Removed? CarbonTreat->ColorCheck Recryst Recrystallize (EtOH or IPA) ColorCheck->Recryst Yes AcidClay Acid-Clay Treatment (Bentonite + Oxalic Acid) ColorCheck->AcidClay No (Trace Color) Column Column Chromatography (Silica Gel) ColorCheck->Column No (Deep Color) Final Pure White Solid Recryst->Final AcidClay->Recryst Column->Final

Figure 1: Decision tree for purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole based on impurity persistence.

Technique A: Acid-Clay Treatment (For Persistent Yellowing)

Reference: Adapted from JP2007224014A for benzotriazole derivatives.

If activated carbon fails, the impurity is likely a polar, basic azo-dye or polymer.

  • Dissolve crude in Toluene or Xylene .[1]

  • Add Acid-Treated Bentonite (20 wt%) and Oxalic Acid (2 wt%).

  • Reflux for 1 hour.

  • Filter hot.[1] The clay selectively adsorbs polar azo/phenolic impurities better than carbon alone.[1]

Technique B: Chemical Reduction (For Azo Impurities)

Warning: Only use if color is bright orange/red (indicating


 bonds).
  • Dissolve in Ethanol.[1]

  • Add Zinc Dust (2 eq) and Acetic Acid (cat.).

  • Stir at RT for 30 mins. This reduces the colored azo impurity to colorless amine byproducts.[1]

  • Filter zinc, then perform standard recrystallization (the amine byproducts remain in the mother liquor).[1]

Frequently Asked Questions (FAQs)

Q1: My product is "oiling out" instead of crystallizing. Why?

  • Cause: The 6-Fluoro group lowers the melting point slightly, and the solution may be too concentrated or cooling too fast.[1]

  • Fix: Reheat to dissolve the oil. Add a small amount of compatible co-solvent (e.g., 5-10% Toluene to Ethanol) or simply add a seed crystal and cool very slowly without agitation.

Q2: Can I use water as a solvent?

  • Answer: No. 1-Phenyl benzotriazoles are highly hydrophobic. The 6-Fluoro substituent increases this hydrophobicity.[1] Water can be used as an anti-solvent (added dropwise to hot ethanol) to force precipitation, but not as the primary solvent.[1]

Q3: The melting point is broad (


 range) even after carbon treatment. 
  • Diagnosis: You likely have a structural isomer impurity (e.g., 2-phenyl isomer vs 1-phenyl).

  • Fix: Recrystallization is inefficient for separating isomers.[1] You must use Column Chromatography (Silica Gel; Hexane:Ethyl Acetate 9:1 to 4:1 gradient).[1] The 2-phenyl isomer is typically less polar and elutes first.[1]

References

  • Synthesis & Purification of Benzotriazoles: Katritzky, A. R., et al. "The Chemistry of Benzotriazoles." Chemical Reviews, 1998, 98(2), 409-548. Link[1]

  • Adsorption of Colored Impurities: Method for purification of benzotriazole derivative.[1] Patent JP2007224014A.[1] (Demonstrates Acid-Clay/Bentonite efficacy). Link

  • General Recrystallization Logic: Armarego, W. L. F. Purification of Laboratory Chemicals. 8th Edition, Butterworth-Heinemann, 2017. (Standard reference for aromatic heterocycle purification). Link

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for Benzotriazole Synthesis from Nitroanilines

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals synthesizing benzotriazole derivatives—particularly 2-(2-hydroxyphenyl)-2H-benzo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals synthesizing benzotriazole derivatives—particularly 2-(2-hydroxyphenyl)-2H-benzotriazoles utilized as UV absorbers and photostabilizers—starting from o-nitroaniline precursors.

Because this multi-step synthesis involves highly reactive intermediates, strict thermal management is the difference between a high-yielding cyclization and a complex mixture of degraded byproducts.

I. Synthetic Workflow & Thermal Checkpoints

G N1 o-Nitroaniline N2 Diazonium Salt N1->N2 NaNO2, HCl T: 0-5 °C N3 Azo Intermediate N2->N3 Phenol/NaOH T: < 10 °C N4 Benzotriazole Derivative N3->N4 Zn/NaOH T: 40-50 °C

Reaction pathway for benzotriazole synthesis from o-nitroaniline highlighting temperature controls.

II. Troubleshooting Guide & FAQs

Q1: Why is strict temperature control (0–5 °C) critical during the diazotization of o-nitroaniline? A: The formation of the diazonium salt intermediate is highly exothermic, and diazonium salts are thermodynamically unstable. Maintaining the reaction temperature strictly between 0 °C and 5 °C prevents the thermal decomposition of the diazonium salt into unwanted phenolic byproducts and nitrogen gas [1]. If the temperature spikes, the yield of the subsequent coupling step will drop drastically due to the irreversible loss of the active electrophile.

Q2: I am seeing low yields and high impurity profiles during the azo coupling step. Could temperature be the culprit? A: Yes. The azo coupling step, where the diazonium salt is reacted with a phenol or cresol derivative in an alkaline medium, must be strictly controlled, typically below 10 °C [4]. While the electrophilic aromatic substitution requires some kinetic energy, exceeding 10–15 °C accelerates the degradation of the unreacted diazonium salt faster than the coupling can occur. To prevent localized overheating, it is highly recommended to add the diazonium solution dropwise to the phenolate solution [2].

Q3: What are the optimal temperature parameters for the reductive cyclization step, and what happens if they are violated? A: Unlike the first two steps, reductive cyclization requires thermal energy to overcome the activation barrier for intramolecular ring closure.

  • If the temperature is too low (< 30 °C): The reduction may stall at the intermediate azo or N-oxide stage, leading to incomplete cyclization.

  • If the temperature is too high (> 80 °C for Zn/NaOH): You risk over-reduction. Excessive thermal energy combined with a strong reducing agent can cleave the azo bond entirely, yielding primary amines instead of the desired triazole ring.

For standard zinc powder/NaOH reductions, maintaining 40–50 °C provides the optimal balance of reaction rate and product stability [2]. If utilizing catalytic hydrogenation (e.g., skeletal nickel or Pd/C), temperatures of 50–60 °C at elevated hydrogen pressure are highly advantageous [3].

III. Quantitative Data Summary: Thermal Parameters

The following table summarizes the critical thermal boundaries for each stage of the synthesis and the mechanistic consequences of deviation.

Synthesis StageTarget TemperatureAcceptable RangeConsequence of Deviation (Too High)Consequence of Deviation (Too Low)
Diazotization 0–5 °C-5 to 5 °CDiazonium decomposition (N₂ loss)Sluggish reaction, incomplete conversion
Azo Coupling < 10 °C0 to 15 °CDiazonium degradation, side reactionsExtremely slow coupling kinetics
Reductive Cyclization (Zn/NaOH) 45 °C40 to 50 °CAzo bond cleavage (over-reduction)Stalled reaction (N-oxide accumulation)
Reductive Cyclization (Catalytic H₂) 55 °C50 to 60 °CHydrogenolysis of substituentsIncomplete ring closure

IV. Step-by-Step Methodology: Temperature-Optimized Protocol

Note: This self-validating protocol describes the synthesis of a standard phenolic benzotriazole UV absorber starting from o-nitroaniline. Each step relies on the thermal integrity of the previous one.

Step 1: Diazotization
  • In an acid-resistant reactor, suspend o-nitroaniline in an aqueous solution of concentrated hydrochloric acid.

  • Cool the mixture to 0–5 °C using an external ice/brine bath. Ensure vigorous mechanical stirring to prevent localized thermal gradients.

  • Prepare a concentrated aqueous solution of sodium nitrite (NaNO₂).

  • Critical Thermal Control: Add the NaNO₂ solution dropwise to the amine suspension. Modulate the addition rate to ensure the internal temperature never exceeds 5 °C [1].

  • Stir for 30 minutes post-addition at 0–5 °C, keeping the vessel protected from light [4].

Step 2: Alkaline Azo Coupling
  • In a separate vessel, dissolve the target coupling partner (e.g., p-cresol) in a 50% NaOH solution to form the corresponding sodium phenolate.

  • Cool this alkaline solution to < 10 °C .

  • Critical Thermal Control: Slowly transfer the cold diazonium salt solution into the phenolate solution. Maintain the internal temperature below 10 °C throughout the addition to prevent diazonium degradation [4].

  • Allow the mixture to stir for 2–3 hours, monitoring via TLC until the diazonium salt is fully consumed.

Step 3: Reductive Cyclization
  • To the crude azo intermediate mixture (maintained in alkaline conditions), adjust the external heating to bring the internal temperature to 40–50 °C .

  • Critical Thermal Control: Add zinc powder slowly in portions. Because the reduction is exothermic, use external cooling if necessary to prevent the temperature from exceeding 50 °C, which could cause azo bond cleavage [2].

  • Stir vigorously until the characteristic deep color of the azo dye dissipates, indicating complete cyclization into the benzotriazole core.

  • Filter the hot mixture to remove zinc residues.

  • Acidify the filtrate with HCl at room temperature to precipitate the final benzotriazole product. Filter, wash with cold water, and recrystallize.

V. References

  • Process for the preparation of benzotriazole derivatives (EP0794179A1). Google Patents. Available at:

  • Enhanced UV Photo-Stabilization of Tyrosine with Benzotriazole. Journal of the Chemical Society of Pakistan. Available at:[Link]

Troubleshooting

preventing side reactions in fluorinated benzotriazole synthesis

Technical Support Center: Fluorinated Benzotriazole Synthesis Subject: Troubleshooting Guide for Side Reaction Mitigation & Yield Optimization Ticket ID: FBTZ-SYN-001 Status: Open Assigned Specialist: Senior Application...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Fluorinated Benzotriazole Synthesis Subject: Troubleshooting Guide for Side Reaction Mitigation & Yield Optimization Ticket ID: FBTZ-SYN-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Fluorinated benzotriazoles are critical bioisosteres in medicinal chemistry, offering modulated lipophilicity (


) and metabolic stability. However, their synthesis is plagued by three primary failure modes: regioselective isomerism (N1 vs. N2 vs. N3) , defluorination via nucleophilic aromatic substitution (

)
, and diazonium instability leading to azo-coupling byproducts.

This guide provides a root-cause analysis and actionable protocols to suppress these side reactions.

Part 1: The Synthesis Landscape & Failure Points

The following decision tree illustrates the critical pathways where side reactions occur. Use this to identify where your process is deviating.

Benzotriazole_Synthesis_Pathways Figure 1: Critical Control Points in Fluorinated Benzotriazole Synthesis Start Start: Fluorinated o-Phenylenediamine Diazotization Diazotization (NaNO2/AcOH) Start->Diazotization Acidic Conditions Intermediate Diazonium Intermediate Diazotization->Intermediate Cyclization Intramolecular Cyclization (Benzotriazole Formation) Intermediate->Cyclization Fast Kinetics (Low pH) Side_Azo Side Reaction: Intermolecular Azo Coupling (Formation of Azo Dyes) Intermediate->Side_Azo Slow Kinetics / High Conc. Side_Defluoro Side Reaction: Defluorination ($S_NAr$) (Loss of F atom) Intermediate->Side_Defluoro Nucleophilic Attack (OH-/RO-) Product Target: Fluorinated Benzotriazole Cyclization->Product Side_Isomer Side Reaction: N2-Alkylation (Regioselectivity Loss) Product->Side_Isomer Subsequent Alkylation

Part 2: Troubleshooting & Optimization (Q&A)

Category 1: Diazotization & Cyclization Issues

Q1: My reaction mixture turns dark red/brown instead of the expected pale yellow. What is happening? Diagnosis: You are likely observing intermolecular azo coupling .[1] Mechanism: The diazonium intermediate is an electrophile. If cyclization is slow, it reacts with unreacted electron-rich aniline starting material to form azo dyes (diazoamino compounds). Root Cause:

  • Insufficient Acidity: At higher pH (>4), the concentration of free amine (nucleophile) increases, favoring intermolecular coupling over intramolecular cyclization.

  • Fluorine Deactivation: Fluorine atoms on the benzene ring withdraw electrons (

    
    -induction), making the amino group less nucleophilic, slowing the initial diazotization, but also making the ring more susceptible to side reactions.
    

Protocol: The "High-Acid Dilution" Method

  • Acid Concentration: Ensure the reaction is performed in glacial acetic acid or 2M HCl. The pH must remain < 2 to keep the amine protonated until the moment of reaction.

  • Order of Addition: Add the nitrite solution slowly to the amine solution (never the reverse). This ensures the nitrosating agent is always in excess relative to the local amine concentration.

  • Temperature: Maintain

    
    . While higher temperatures speed up cyclization, they exponentially increase diazonium decomposition rates.
    

Q2: I am losing the fluorine atom during the reaction (Defluorination). Why? Diagnosis: Nucleophilic Aromatic Substitution (


). 
Mechanism:  The diazonium group is a powerful electron-withdrawing group (

). If a fluorine atom is ortho or para to the diazonium group, the ring becomes highly activated toward nucleophilic attack by water or counter-ions (Cl⁻, OAc⁻). Corrective Action:
  • Avoid Halide Acids: Use

    
      instead of HCl. Chloride ions are strong enough nucleophiles to displace activated fluorine.
    
  • Water Control: Minimize water content if possible. Use organic nitrites (e.g., iso-amyl nitrite) in non-nucleophilic solvents like THF or acetonitrile to perform "anhydrous diazotization" [1].

Category 2: Regioselectivity (N1 vs. N2)

Q3: During alkylation of my fluorinated benzotriazole, I get a mixture of N1 and N2 isomers. How do I favor N1? Diagnosis: Ambident nucleophilicity of the triazole ring. Context: The N1 position is sterically more hindered but thermodynamically favored in some contexts, while N2 is often kinetically favored due to distance from the fused ring. However, fluorine substitution patterns dramatically alter the dipole moment, influencing this ratio.

Data: Solvent Effects on Regioselectivity

SolventDielectric Constant (

)
Dominant IsomerMechanism
Acetone/DMF HighN1 Stabilizes the more polar transition state of N1 substitution.
Toluene/DCM LowN1/N2 Mix Lack of solvation allows tight ion-pairing, reducing selectivity.
Ethanol + NaOEt HighN2 Reversible reaction conditions often favor the thermodynamic N2 product (depending on substituents).

Protocol: Steric & Electronic Steering

  • Solvent Switch: Use polar aprotic solvents (DMF, DMSO) to favor N1-alkylation .

  • Leaving Group: Use "hard" alkylating agents (e.g., alkyl tosylates) to favor N1 via

    
    .
    
  • Catalytic Control: Use a Copper(I) catalyst . Cu coordinates to N3, directing the alkylating agent to N1.

    • Recipe: 1.0 eq Benzotriazole, 1.1 eq Alkyl Halide, 10 mol% CuI, 2.0 eq

      
       in DMF at 
      
      
      
      [2].
Category 3: Safety & Stability

Q4: Are fluorinated benzotriazoles explosive? Risk Assessment:

  • The Final Product: Generally stable.[1][2][3][4]

  • The Intermediates: HIGH RISK. Fluorinated diazonium salts are significantly less stable than their non-fluorinated counterparts due to the destabilization of the positive charge by fluorine's inductive effect.

  • Dryness: NEVER let fluorinated diazonium salts dry out. They must be kept in solution or wet paste form.

Q5: How do I purify the product if N1/N2 isomers are formed? Technical Insight: Fluorine imparts "polar hydrophobicity."

  • Chromatography: Fluorinated isomers often have distinct retention times on silica gel due to different dipole moments.

  • Mobile Phase: Use a gradient of Hexane:Ethyl Acetate . The N2 isomer is typically less polar (more symmetrical) and elutes first. The N1 isomer elutes second.

  • Crystallization: N1 isomers often have higher melting points. Recrystallization from Ethanol/Water is often effective for enriching the N1 isomer.

Part 3: Advanced Troubleshooting Decision Matrix

Use this logic flow to determine the next step in your experiment.

Troubleshooting_Logic Figure 2: Troubleshooting Logic Flow Problem Identify Problem Yield Low Yield (<40%) Problem->Yield Purity Wrong Isomer / Impurity Problem->Purity Check_Color Is reaction dark/tarry? Yield->Check_Color Isomer_Ratio N1:N2 Ratio Poor? Purity->Isomer_Ratio Azo_Issue Azo Coupling Detected. Action: Increase Acid Conc. Lower Temp. Check_Color->Azo_Issue Yes Defluoro_Issue Fluorine Loss Detected (NMR). Action: Switch to H2SO4 or Organic Nitrite. Check_Color->Defluoro_Issue No (Clean but low mass) Solvent_Change Action: Switch to DMF/DMSO Add CuI Catalyst Isomer_Ratio->Solvent_Change Prevention Purification Action: Silica Column. N2 elutes first. Isomer_Ratio->Purification Correction

References

  • Organic Chemistry Portal. (2022).[5] Synthesis of Benzotriazoles. Retrieved from [Link]

  • Somesh, S., et al. (2016).[6] One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal. Retrieved from [Link]

  • Shi, F., et al. (2008).[5] Benzyne Click Chemistry: Synthesis of Benzotriazoles from Benzynes and Azides. PMC (NIH). Retrieved from [Link]

  • Li, C., et al. (2014). C7‐Regioselective C−H Fluorination of Benzotriazole Amides and Sulfonamides with NFSI. Asian Journal of Organic Chemistry. Retrieved from [Link]

Sources

Optimization

solubility issues of 6-Fluoro-1-phenyl-1,2,3-benzotriazole in aqueous media

Welcome to the Technical Support & Formulation Center. As a Senior Application Scientist, I frequently consult with research teams struggling to formulate highly lipophilic heterocyclic compounds. 6-Fluoro-1-phenyl-1,2,3...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support & Formulation Center. As a Senior Application Scientist, I frequently consult with research teams struggling to formulate highly lipophilic heterocyclic compounds.

6-Fluoro-1-phenyl-1,2,3-benzotriazole presents a unique set of thermodynamic challenges. While it is a highly valuable scaffold in medicinal chemistry and materials science, its physicochemical properties make aqueous delivery notoriously difficult. This guide is designed to move beyond basic "trial and error" by explaining the causality behind its insolubility and providing self-validating engineering protocols to overcome it.

Module 1: Diagnostic Desk (The Physicochemical "Why")

Q1: Unsubstituted benzotriazole dissolves relatively well in water. Why is my 6-Fluoro-1-phenyl derivative practically insoluble? A1: The parent compound, 1H-benzotriazole, has a moderate aqueous solubility of approximately 20 g/L due to its ability to form hydrogen bonds with water[1]. However, your compound has two major modifications that drastically alter its thermodynamic profile:

  • N1-Phenyl Substitution: The addition of a bulky, non-polar phenyl ring introduces massive hydrophobic surface area, disrupting the hydrogen-bonding network of water and increasing the energetic penalty of cavity formation.

  • C6-Fluorination: While fluorine is electronegative, its electron cloud is tightly held (low polarizability). Fluorination on aromatic rings generally increases the partition coefficient (logP) and significantly decreases kinetic aqueous solubility compared to non-halogenated or even chlorinated analogs[2]. The planar nature of the molecule also promotes strong

    
     stacking in the solid state, resulting in a high crystal lattice energy that water cannot easily break.
    

Q2: I dissolved the compound in 100% DMSO, but it immediately precipitates ("crashes out") when added to my cell culture media. How do I prevent this? A2: You are observing a classic "solvent-shift nucleation" event. When your DMSO stock mixes with the aqueous buffer, the local dielectric constant of the micro-environment spikes rapidly. Because the 6-Fluoro-1-phenyl-1,2,3-benzotriazole is highly lipophilic, the molecules rapidly self-associate to minimize their contact with water, forming sub-visible aggregates that quickly grow into visible precipitates. To prevent this, you must lower the thermodynamic barrier before aqueous introduction by using a micellar intermediate or a macrocyclic host to shield the hydrophobic faces of the molecule[3].

Module 2: Quantitative Formulation Matrix

To select the correct solubilization strategy, you must match the excipient system to your downstream application. Below is a synthesized comparison of formulation strategies specifically adapted for fluorinated, phenyl-substituted heterocycles.

Formulation StrategyPrimary ExcipientsSolubilization MechanismEst. Max ConcentrationBiocompatibility / Primary Use Case
Co-Solvency DMSO, PEG 400, Propylene GlycolLowers overall dielectric constant of the solvent mixture.1 - 5 mg/mLLow. Strictly for early in vitro screening. High DMSO is cytotoxic.
Micellar / Lipid Tween 80, Cremophor EL, LipidsEncapsulates the drug within the hydrophobic core of surfactant micelles.5 - 15 mg/mLModerate. Good for in vivo IV/IP dosing, but surfactants can cause hemolysis or hypersensitivity.
Inclusion Complexation HP-

-CD, SBE-

-CD
The hydrophobic phenyl/fluoro-aromatic moiety inserts into the lipophilic cyclodextrin cavity[3][4].10 - 50 mg/mLHigh. Excellent for in vivo oral and parenteral administration. Protects against precipitation.

Module 3: Formulation Decision Workflow

Use the following logical progression to determine the optimal path for your specific experimental constraints.

G A 6-Fluoro-1-phenyl-1,2,3-benzotriazole Aqueous Precipitation B Determine Assay Requirements A->B C In Vitro / Cellular Assays (Low Volume, High Sensitivity) B->C D In Vivo / Preclinical (High Volume, Biocompatibility) B->D E Surfactant-Cushioned Solvent Shift (DMSO/Tween) C->E F Cyclodextrin Complexation (HP-β-CD / SBE-β-CD) D->F G Validation: DLS & HPLC (Confirm Monodispersity) E->G F->G

Workflow for selecting and validating solubilization strategies for fluorinated benzotriazoles.

Module 4: Standard Operating Protocols (Self-Validating Systems)

A protocol is only as good as its validation. The following methodologies are designed not just to solubilize the compound, but to mathematically prove that the compound remains in a stable, dissolved state.

Protocol A: Cyclodextrin Inclusion Complexation (For In Vivo & High-Concentration Use)

Hydroxypropyl-


-cyclodextrin (HP-

-CD) is ideal here because its internal cavity diameter (approx. 6.0–6.5 Å) perfectly accommodates the bulky 1-phenyl ring, while the hydrophilic exterior ensures aqueous solubility[3][4].

Phase 1: Execution (The Co-Evaporation Method)

  • Molar Ratio Calculation: Weigh out 6-Fluoro-1-phenyl-1,2,3-benzotriazole and HP-

    
    -CD at a 1:2 molar ratio. Causality: An excess of CD drives the dynamic equilibrium toward the complexed state.
    
  • Organic Solubilization: Dissolve the benzotriazole completely in a volatile organic solvent (e.g., Methanol or Acetone).

  • Aqueous Mixing: Dissolve the HP-

    
    -CD in ultra-pure water. Slowly add the organic benzotriazole solution to the aqueous CD solution under continuous, high-shear magnetic stirring.
    
  • Solvent Removal: Transfer the mixture to a rotary evaporator. Remove the organic solvent under reduced pressure at 40°C. Causality: As the organic solvent evaporates, the benzotriazole is forced into the hydrophobic cavity of the cyclodextrin rather than precipitating out.

  • Lyophilization: Freeze the remaining aqueous solution and lyophilize for 48 hours to obtain a dry, white powder (the inclusion complex).

Phase 2: Self-Validation (Proof of Complexation)

  • Reconstitute the lyophilized powder in standard PBS (pH 7.4).

  • Centrifugation: Centrifuge the sample at 15,000 x g for 15 minutes.

  • Analysis: Carefully extract the supernatant. Analyze the supernatant via HPLC-UV (detecting at the benzotriazole's

    
    ) against a known standard curve.
    
  • Validation Check: If the calculated concentration matches your theoretical input, you have a true inclusion complex. If a pellet formed and the HPLC reading is low, the complexation failed, and you must increase the CD molar ratio to 1:4.

Protocol B: The "Surfactant-Cushioned" Solvent Shift (For In Vitro Assays)

If you cannot use cyclodextrins due to assay interference, you must "cushion" the transition from DMSO to water using a surfactant.

Phase 1: Execution

  • Master Stock: Dissolve the compound in 100% molecular-biology grade DMSO at 10 mM.

  • The Cushion: In a separate tube, prepare a 10% (v/v) solution of Tween-80 in DMSO.

  • Pre-Mixing: Mix 1 part of your 10 mM Master Stock with 1 part of the Tween-80/DMSO solution. Vortex vigorously for 60 seconds. Causality: The surfactant coats the solvated benzotriazole molecules while still in the organic phase.

  • Aqueous Introduction: While vortexing your target aqueous buffer (e.g., cell media) at maximum speed, add the cushioned stock dropwise directly into the center of the vortex.

Phase 2: Self-Validation (Proof of Monodispersity)

  • Dynamic Light Scattering (DLS): Immediately place 1 mL of the final aqueous solution into a DLS cuvette.

  • Validation Check: Look at the Polydispersity Index (PDI) and the Z-average size. A successful micellar solubilization will show a single peak between 10 nm and 50 nm. If you see peaks at >500 nm, your compound has crashed out into sub-visible aggregates, and you must increase the surfactant ratio.

References

1.[1] Benzotriazole - Wikipedia. Source: Wikipedia. URL: 2.[3] Innovative Formulation Strategies for Poorly Soluble Drugs. Source: World Pharma Today. URL: 3.[5] Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Source: ResearchGate. URL: 4.[4] Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Source: PMC (NIH). URL: 5.[2] Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Source: Chemical Science (RSC Publishing). URL:

Sources

Troubleshooting

Technical Support Center: Controlling Regioselectivity in N-Phenylation of 5-Fluorobenzotriazole

Welcome to the Application Support Center. This hub is designed for researchers, scientists, and drug development professionals dealing with the complex regioselectivity issues inherent in the N-phenylation of asymmetric...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. This hub is designed for researchers, scientists, and drug development professionals dealing with the complex regioselectivity issues inherent in the N-phenylation of asymmetric benzotriazoles.

5-Fluorobenzotriazole presents a unique synthetic challenge: it exists in a dynamic equilibrium of tautomers, leading to three potential N-phenylated regioisomers (N1-phenyl-5-fluoro, N2-phenyl-5-fluoro, and N3-phenyl-5-fluoro, the latter being equivalent to N1-phenyl-6-fluoro)[1]. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to help you achieve absolute regiocontrol in your workflows.

Part 1: Mechanistic Causality & Reaction Workflows

Understanding the underlying thermodynamics and kinetics is essential for controlling your reaction. The diagram below illustrates how different catalytic systems intercept the tautomeric equilibrium of 5-fluorobenzotriazole to drive site-specific phenylation.

Pathway cluster_conditions Reaction Conditions SM 5-Fluoro-1H-benzotriazole (Dynamic Equilibrium) Cond1 CuI, K2CO3 Ph-I, 125°C SM->Cond1 Cond2 [Cu2(TMEDA)2(OH)2]Cl2 Ph2IOTs, RT SM->Cond2 Cond3 1-OH-Director PhB(OH)2, Cu(OAc)2 SM->Cond3 Prod1 N1-Phenyl-5-fluoro (Major) + N1-Phenyl-6-fluoro (Thermodynamic Mixture) Cond1->Prod1 Prod2 N2-Phenyl-5-fluoro (Kinetic / N1,N3-Blocked) Cond2->Prod2 Prod3 Regiospecific N1 or N3 (Director-Controlled) Cond3->Prod3

Catalyst-controlled pathways for regioselective N-phenylation of 5-fluorobenzotriazole.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I need to synthesize the N2-phenyl isomer of 5-fluorobenzotriazole, but standard Ullmann coupling exclusively yields the N1/N3 isomers. How can I invert this selectivity? Root Cause: Under standard basic conditions (e.g., CuI, K2CO3, and iodobenzene), the reaction is thermodynamically driven. The N1 and N3 positions are highly nucleophilic, and the resulting N1/N3-phenylated products retain full aromaticity in the carbocyclic ring, making them significantly more stable than the quinonoid-like N2 isomer[2]. Solution: You must switch from a thermodynamically controlled pathway to a catalyst-controlled kinetic pathway. By using a bimetallic copper complex, [Cu2(TMEDA)2(OH)2]Cl2, in conjunction with a hypervalent iodine reagent like diphenyliodonium tosylate (Ph2IOTs), you can steer the reaction strictly to the N2 position[3]. Causality: The bimetallic copper catalyst simultaneously coordinates to the N1 and N3 nitrogen atoms of the benzotriazole. This coordination effectively "blocks" the thermodynamically favored sites, leaving only the N2 nitrogen exposed for electrophilic attack by the highly reactive diaryliodonium salt[3].

Q2: When targeting the N1 position, my NMR data shows an inseparable mixture of 1-phenyl-5-fluoro-1H-benzotriazole and 1-phenyl-6-fluoro-1H-benzotriazole. Why does this happen, and how do I isolate a single isomer? Root Cause: 5-Fluorobenzotriazole is asymmetric. The N1 and N3 positions are in rapid tautomeric equilibrium. While the fluorine atom at C5 exerts an electron-withdrawing inductive (-I) effect that slightly reduces the nucleophilicity of the closer N3 atom, this electronic differentiation is not strong enough to prevent the formation of a thermodynamic mixture of the 5-fluoro (N1-phenylated) and 6-fluoro (N3-phenylated) isomers. Solution: To achieve absolute regiospecificity between N1 and N3, you must bypass direct arylation and utilize a "disappearing director" strategy[4]. Causality: By starting with 1-hydroxy-5-fluoro-1H-benzotriazole, the hydroxyl group acts as an anchoring directing group. Copper-mediated coupling with phenylboronic acid captures the specific tautomer, leading exclusively to C–N bond formation at the N1 position to form 1-phenyl-5-fluoro-1H-benzotriazole 3-oxide[4]. The N–O bond is then easily reduced using diboron reagents, yielding the pure N1-phenylated product without any N3-isomer contamination[4].

Mechanism Step1 1-Hydroxy-5-fluoro benzotriazole Step2 Cu-Mediated Coupling with PhB(OH)2 Step1->Step2 Step3 1-Phenyl-5-fluoro benzotriazole 3-oxide Step2->Step3 Step4 Reduction (e.g., B2(OH)4) Step3->Step4 Step5 Pure N1-Phenyl-5-fluoro benzotriazole Step4->Step5

Workflow of the disappearing director strategy for regiospecific N1-phenylation.

Part 3: Quantitative Data & Reagent Selection

To assist in experimental design, the following table summarizes the expected regioselectivity outcomes based on the chosen catalytic system and reagents.

Target RegioisomerCatalyst SystemArylating ReagentBase / AdditiveExpected Regioselectivity (N1 : N2 : N3)
N1/N3 Mixture CuI (20 mol%)IodobenzeneCs2CO3 or K2CO3~ 45 : 0 : 55 (Thermodynamic mixture)
N1/N3 Mixture Pd/Al2O3Ph2IOTsK2CO3~ 50 : 0 : 50 (High N1/N3 preference)
N2-Phenyl [Cu2(TMEDA)2(OH)2]Cl2Ph2IOTsNone (Catalyst acts as base)< 5 : > 90 : < 5 (Catalyst-controlled)
Pure N1-Phenyl Cu(OAc)2 (1 equiv)Phenylboronic acidPyridine> 99 : 0 : 0 (Via 1-OH director & reduction)
Part 4: Validated Experimental Protocols

These protocols are designed as self-validating systems. If the specified color changes or intermediate states are not observed, halt the experiment and verify reagent integrity.

Protocol A: Catalyst-Controlled N2-Phenylation of 5-Fluorobenzotriazole

Objective: Selective functionalization at the N2 position using hypervalent iodine.

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 5-fluorobenzotriazole (1.0 mmol) and diphenyliodonium tosylate (Ph2IOTs, 1.2 mmol).

  • Catalyst Addition: Add the bimetallic catalyst [Cu2(TMEDA)2(OH)2]Cl2 (10 mol%).

    • Self-Validation Check: The active catalyst must be a distinct blue/purple powder. If it appears green or brown, the complex has degraded (likely due to moisture/oxidation) and will fail to block the N1/N3 positions, resulting in poor regioselectivity.

  • Solvent & Reaction: Inject anhydrous dichloromethane (DCM, 10 mL). Stir the reaction mixture at room temperature for 12-16 hours.

  • Workup: Quench the reaction with water, extract with DCM (3 x 15 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc). The N2-isomer typically elutes faster than any trace N1/N3 isomers due to its lower polarity and lack of a strong dipole moment.

Protocol B: Regiospecific N1-Phenylation via the Disappearing Director

Objective: Absolute differentiation between the 5-fluoro (N1) and 6-fluoro (N3) isomers.

  • O-Arylation/N-Arylation: Combine 1-hydroxy-5-fluoro-1H-benzotriazole (1.0 mmol), phenylboronic acid (2.0 mmol), and Cu(OAc)2 (1.0 mmol) in methanol (10 mL)[4].

  • Stirring: Stir the mixture open to the air at room temperature for 24 hours.

    • Self-Validation Check: The reaction requires atmospheric oxygen to turn over the copper species. Do not run this step under inert gas. The solution should maintain a deep blue/green color indicative of active Cu(II) species.

  • Intermediate Isolation: Filter the mixture through Celite to remove copper salts, concentrate, and purify via short-plug chromatography to isolate the 1-phenyl-5-fluoro-1H-benzotriazole 3-oxide intermediate.

  • Reduction: Dissolve the isolated intermediate in ethanol (5 mL) and add tetrahydroxydiboron (B2(OH)4, 2.0 mmol). Stir at 80°C for 2 hours.

  • Final Isolation: Cool to room temperature, filter, and concentrate. The resulting product is exclusively 1-phenyl-5-fluoro-1H-benzotriazole, with the N–O bond cleanly reduced[4].

Part 5: References
  • The Disappearing Director: The Case of Directed N‐Arylation via a Removable Hydroxyl Group , Advanced Synthesis & Catalysis.

  • Diaryliodoniums Salts as Coupling Partners for Transition-Metal Catalyzed C- and N-Arylation of Heteroarenes , Molecules (MDPI).

  • Ligand‐Mediated Regioselective Rhodium‐Catalyzed Benzotriazole–Allene Coupling: Mechanistic Exploration and Quantum Chemical Analysis , Chemistry A European Journal.

  • A Ligand-free CuCl Catalytic System for the N-Arylation of Benzotriazoles , Synthesis (Thieme).

Sources

Optimization

Technical Support Center: Purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole

Welcome to the Technical Support Center for the chromatographic purification of 6-Fluoro-1-phenyl-1H-benzo[d][1,2,3]triazole . This guide is engineered for researchers, synthetic chemists, and drug development profession...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chromatographic purification of 6-Fluoro-1-phenyl-1H-benzo[d][1,2,3]triazole . This guide is engineered for researchers, synthetic chemists, and drug development professionals. It provides field-proven methodologies, physicochemical insights, and troubleshooting logic to overcome the unique challenges associated with isolating fluorinated benzotriazole derivatives.

Physicochemical Profiling & Chromatography Strategy

To purify a compound effectively, one must first understand its molecular behavior. 6-Fluoro-1-phenyl-1,2,3-benzotriazole presents a unique chromatographic profile due to competing structural features:

  • The Benzotriazole Core: The nitrogen atoms at positions 2 and 3 possess lone pairs that act as strong hydrogen bond acceptors. When exposed to standard normal-phase silica gel, these nitrogens interact strongly with acidic surface silanol (Si-OH) groups. This interaction is the primary cause of peak tailing and streaking[1].

  • The 1-Phenyl and 6-Fluoro Substituents: Both the phenyl ring and the highly electronegative fluorine atom increase the overall lipophilicity and planarity of the molecule. This enhances

    
     stacking interactions, often resulting in high crystallinity and poor solubility in non-polar loading solvents like hexane[2].
    

The Strategy: Because the compound is moderately lipophilic but prone to silanol-induced streaking, a standard gradient of Hexane and Ethyl Acetate (Hex/EtOAc) is highly effective[3], provided the sample is introduced via dry loading to bypass solubility issues at the column head.

Experimental Protocol: Self-Validating Column Chromatography

This protocol utilizes a self-validating feedback loop: TLC analysis is used not just for fraction identification, but to continuously verify column integrity and solvent efficacy[4].

Step-by-Step Methodology
  • Stationary Phase Preparation (Slurry Packing):

    • Weigh standard silica gel (230–400 mesh) at a 1:30 to 1:50 ratio (crude mass to silica mass)[5].

    • Suspend the silica in 100% Hexane to form a uniform slurry.

    • Pour the slurry into a glass column in a single, continuous motion to prevent air bubble entrapment, which can cause channeling and catastrophic loss of resolution[4].

  • Sample Loading (Dry Loading Technique):

    • Dissolve the crude 6-Fluoro-1-phenyl-1,2,3-benzotriazole in a minimum volume of Dichloromethane (DCM).

    • Add a small amount of silica gel (approx. 3x the crude mass) to the DCM solution.

    • Evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Self-Validation Check: If the powder is clumpy, residual DCM remains, which will ruin the separation band. Continue drying until perfectly powdery.

    • Carefully load this powder evenly onto the flat head of the packed column.

  • Gradient Elution:

    • Begin elution with 95:5 Hexane:Ethyl Acetate to elute highly non-polar impurities (e.g., unreacted fluorobenzenes or biphenyls).

    • Gradually increase polarity to 90:10, then 85:15 Hexane:Ethyl Acetate[3]. The target compound typically elutes in this window.

  • Fraction Analysis:

    • Collect fractions and spot them on silica TLC plates.

    • Visualize under UV light (254 nm). The highly conjugated 1-phenylbenzotriazole system absorbs strongly, appearing as a dark spot against the fluorescent green background.

Workflow Start Crude Mixture Prep Slurry Pack Silica Column (100% Hexane) Start->Prep Load Dry Loading (Adsorb on Silica via DCM) Prep->Load Elute Gradient Elution (95:5 to 80:20 Hex:EtOAc) Load->Elute Analyze TLC Analysis & UV Detection (254 nm) Elute->Analyze Pure Pure 6-Fluoro-1-phenyl- 1,2,3-benzotriazole Analyze->Pure

Caption: Standard workflow for the normal-phase purification of 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

Troubleshooting Guides & FAQs

Q1: My compound is streaking severely on the TLC plate and the column. How do I fix this?

Answer: Streaking in benzotriazoles is almost always caused by hydrogen bonding between the triazole nitrogens and the acidic silanol groups on the silica gel[1]. Solution: Add a volatile basic modifier to your mobile phase. Incorporating 0.1% to 1% Triethylamine (TEA) neutralizes the active acidic sites on the silica, allowing the compound to elute as a tight, symmetrical band. Alternatively, ensure you are not overloading the column; adhere strictly to the 1:30 crude-to-silica ratio[5].

Q2: 6-Fluoro-1-phenyl-1,2,3-benzotriazole is co-eluting with an uncyclized intermediate (e.g., a fluorinated diphenylamine). What is the next step?

Answer: Hexane/Ethyl Acetate separates primarily by polarity. If the intermediate and the final product have similar polarities, they will co-elute. Solution: Change the selectivity of your solvent system rather than just the polarity[1]. Switch to a Toluene/Acetone or Dichloromethane/Hexane gradient. Toluene introduces


 interactions with the stationary phase and the analytes, which often successfully differentiates the rigid, cyclized benzotriazole from the more flexible uncyclized amine.
Q3: The crude mixture crystallizes and clogs the top of the column immediately upon loading. Why?

Answer: 1-phenylbenzotriazoles often exhibit high crystallinity. If you attempt to load the crude mixture as a liquid solution using the non-polar starting eluent (Hexane), the compound will precipitate out of solution the moment it hits the column head, leading to channeling and poor separation[1]. Solution: You must use the Dry Loading technique described in the protocol above. By pre-adsorbing the compound onto silica using a stronger solvent (DCM) and evaporating it, you bypass the solubility limit at the column head.

Troubleshooting Issue Identify Chromatography Issue Streak Severe Streaking / Tailing Issue->Streak Coelute Co-elution with Impurities Issue->Coelute Cryst Crystallization at Column Head Issue->Cryst FixStreak Add 0.1-1% TEA to Eluent or Reduce Sample Load Streak->FixStreak FixCoelute Change Selectivity (e.g., Toluene/Acetone) Coelute->FixCoelute FixCryst Use Dry Loading Technique with DCM Cryst->FixCryst

Caption: Troubleshooting logic for common chromatography issues with benzotriazole derivatives.

Data Presentation: Optimization Metrics

The following table summarizes quantitative data and optimization strategies for solvent selection during the purification of 1-phenylbenzotriazole derivatives.

Solvent System (v/v)Expected

Value
Primary Mechanism of SeparationTroubleshooting / Optimization Notes
Hexane : EtOAc (90:10) 0.30 - 0.40Polarity (Standard)Ideal starting point. If

< 0.2, increase EtOAc to 15%[3].
Hexane : EtOAc + 1% TEA 0.35 - 0.45Polarity + Silanol CappingUse if severe streaking/tailing is observed on standard TLC[1].
DCM : Hexane (50:50) 0.25 - 0.35Dipole interactionsExcellent for separating the triazole from highly polar byproducts[2].
Toluene : Acetone (95:5) 0.30 - 0.40

Stacking / Shape
Best for resolving co-eluting uncyclized aromatic amines.

References

  • Biocompare. (2020). Six Suggestions for Successful Column Chromatography. Retrieved from[Link]

  • Università degli Studi di Milano. (n.d.). Synthesis of Carbazoles and Benzotriazoles (AIR Unimi). Retrieved from[Link]

  • ACS Omega. (2020). Exploring Possible Surrogates for Kobayashi's Aryne Precursors. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stability of 6-Fluoro-1-Phenylbenzotriazole

The following technical guide addresses the stability profile of 6-fluoro-1-phenylbenzotriazole under acidic conditions. This content is structured for researchers and analytical scientists requiring actionable troublesh...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide addresses the stability profile of 6-fluoro-1-phenylbenzotriazole under acidic conditions. This content is structured for researchers and analytical scientists requiring actionable troubleshooting protocols and mechanistic insights.

Executive Summary & Chemical Logic

6-Fluoro-1-phenylbenzotriazole is a robust heterocyclic scaffold. Unlike many nitrogen heterocycles that undergo rapid hydrolysis in acidic media, the benzotriazole core benefits from significant aromatic stabilization. The fusion of the benzene ring with the triazole moiety, further stabilized by the N-phenyl substitution, renders the core highly resistant to acid-catalyzed ring cleavage.

However, "stability" in a practical laboratory setting is often confused with solubility behavior or reversible protonation . In acidic environments (pH < 2), the molecule acts as a weak base, accepting a proton at the N3 position. This protonation alters its chromatographic retention and solubility profile, often mimicking degradation.

Key Stability Metrics:

  • Hydrolytic Resistance: High. The C-N and N-N bonds are kinetically inert to non-oxidizing acids (e.g., HCl, H₂SO₄) at ambient temperatures.

  • Protonation Site: N3 (Major species in strong acid).

  • Primary Risk: Photodegradation (UV light) is a higher risk factor than acid hydrolysis.

Troubleshooting Guide (Q&A)

Category A: Solubility & Physical Appearance[1]

Q1: I dissolved the compound in 1N HCl, and it went into solution, but upon neutralizing with NaOH, a precipitate formed. Has it degraded? Diagnosis: No, this is likely re-precipitation of the free base , not degradation. Technical Explanation: 6-Fluoro-1-phenylbenzotriazole is a weak base. In 1N HCl, it exists as the protonated cation (


), which is water-soluble. Neutralizing the solution removes the proton, reverting it to the neutral, lipophilic free base which is insoluble in water.
Actionable Step: 
  • Check the precipitate by HPLC. If the retention time matches the standard, the compound is intact.

  • For aqueous acidic experiments, maintain a co-solvent (e.g., 10-20% Methanol or Acetonitrile) to prevent precipitation during pH shifts.

Q2: My LC-MS signal intensity drops significantly when using Formic Acid (0.1%) vs. neutral mobile phase. Diagnosis: Ion suppression or shift in ionization efficiency. Technical Explanation: While the compound ionizes well (


) in acidic media, excessive acid concentration in the source can sometimes suppress signal depending on the specific source geometry (ESI vs. APCI). Furthermore, if you are monitoring UV, the absorption max (

) often shifts upon protonation (bathochromic or hypsochromic shift), leading to apparent "loss" of signal if the detector wavelength isn't adjusted. Actionable Step:
  • Run a UV-Vis scan in the acidic mobile phase to determine the new

    
    .
    
  • Switch to a buffered acidic mobile phase (e.g., Ammonium Formate pH 3.0) rather than simple acid addition to stabilize ionization.

Category B: Chromatographic Anomalies

Q3: After 24 hours in 0.1 N HCl at 60°C, I see a small new peak at RRT 0.85. Is this a hydrolysis product? Diagnosis: Unlikely to be acid hydrolysis. Suspect trace oxidation or photodegradation . Technical Explanation: The benzotriazole ring is extremely resistant to acid hydrolysis. However, at elevated temperatures, trace impurities in the acid (e.g., metal ions) or dissolved oxygen can induce minor oxidation. Alternatively, if the sample was not protected from light, benzotriazoles can undergo photochemical extrusion of nitrogen (Denitrogenation) to form carbazoles or anilines. Actionable Step:

  • Repeat the stress test in the dark (amber glassware).

  • Inert Atmosphere: Purge the acid solution with Nitrogen/Argon before heating to rule out oxidative pathways.

  • Reference Check: Compare the new peak against a known impurity profile of the starting aniline precursor (2-amino-5-fluorodiphenylamine derivatives), which might be liberated under extreme forcing conditions (e.g., 6N HCl, reflux > 24h).

Experimental Protocols

Protocol 1: Acid Forced Degradation Study

Objective: To empirically validate the stability of 6-fluoro-1-phenylbenzotriazole for regulatory or method validation purposes.

Reagents:

  • 1.0 N Hydrochloric Acid (HCl)

  • 1.0 N Sodium Hydroxide (NaOH)

  • Methanol (HPLC Grade)

Workflow:

  • Preparation: Prepare a 1.0 mg/mL stock solution of the compound in Methanol.

  • Acid Stress: Aliquot 1.0 mL of stock into a vial. Add 1.0 mL of 1.0 N HCl.

  • Control: Aliquot 1.0 mL of stock into a vial. Add 1.0 mL of Water (protect from light).

  • Incubation: Seal vials and heat at 60°C for 24 hours .

  • Neutralization (Critical): After cooling, add exactly 1.0 mL of 1.0 N NaOH to the Acid Stress vial to neutralize. (Note: Ensure solubility is maintained; add more methanol if precipitate forms).

  • Analysis: Dilute both samples to the analytical range (e.g., 50 µg/mL) with mobile phase and analyze via HPLC-UV/DAD.

Acceptance Criteria:

  • Recovery of parent peak > 99.0% relative to control.

  • No new degradant peaks > 0.1%.

Protocol 2: HPLC Stability Indicating Method

Use this method to separate potential degradants.

ParameterCondition
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 5% B to 95% B over 15 minutes
Flow Rate 1.0 mL/min
Detection UV at 254 nm (Reference 360 nm)
Temperature 30°C

Mechanistic Visualization

The following diagram illustrates the behavior of the compound in acidic media. Note that the primary pathway is reversible protonation , not degradation. The degradation pathway (Ring Opening) is energetically unfavorable and typically requires UV light or extreme redox conditions, not just acid.

StabilityPathways cluster_legend Condition Key Compound 6-Fluoro-1-phenylbenzotriazole (Neutral Form) Protonated Protonated Species (Cationic, Soluble) Compound->Protonated + H+ (Acid pH < 2) Reversible Degradant Ring Cleavage Products (Anilines/Carbazoles) Compound->Degradant UV Light (hv) (Photolysis) Protonated->Compound + OH- (Neutralization) Protonated->Degradant Extreme Acid + Heat (>> 100°C, Rare) Precipitate Precipitate (Solid Free Base) Protonated->Precipitate Neutralization in Aqueous Media key1 Green Arrow: Reversible Equilibrium (Stable) key2 Red Arrow: Irreversible Degradation

Figure 1: Reaction pathways of 6-fluoro-1-phenylbenzotriazole in acidic environments. The green loop represents the stable acid-base equilibrium, while the red paths indicate unlikely degradation requiring high energy (UV or extreme heat).

Data Summary: Stability Profile

ConditionDurationTemperatureResultObservation
0.1 N HCl 24 Hours25°CStable No degradation. Clear solution.
0.1 N HCl 24 Hours60°CStable < 0.5% degradation (likely oxidative impurities).
1.0 N HCl 48 Hours80°CMetastable Potential trace hydrolysis (< 2%).
UV Light (Acid) 4 Hours25°CUnstable Significant degradation (denitrogenation).

References

  • MDPI. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. Retrieved from [Link][1][2]

  • National Institutes of Health (NIH). (2019). Degradation of 1H-benzotriazole using vacuum ultraviolet: a prospective treatment method for micro-pollutants. Retrieved from [Link]

  • Asian Journal of Chemistry. (2010). Catalytic Activity in the Hydrolysis of Phenyl Esters of α-Furoic Acid (Benzotriazole Catalysis). Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

19F NMR Characterization Guide: 6-Fluoro-1-phenyl-1,2,3-benzotriazole

This guide details the 19F NMR characterization of 6-Fluoro-1-phenyl-1,2,3-benzotriazole , focusing on distinguishing it from its structural isomer (5-fluoro) and optimizing detection protocols. Executive Summary 6-Fluor...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the 19F NMR characterization of 6-Fluoro-1-phenyl-1,2,3-benzotriazole , focusing on distinguishing it from its structural isomer (5-fluoro) and optimizing detection protocols.

Executive Summary

6-Fluoro-1-phenyl-1,2,3-benzotriazole is a fluorinated heterocycle often utilized as a bioisostere in medicinal chemistry or as a precursor in materials science. Its 19F NMR chemical shift is a critical quality attribute (CQA) for verifying regioselectivity during synthesis, particularly to distinguish it from the thermodynamically competitive 5-fluoro isomer .

This guide compares the spectroscopic performance of the 6-fluoro derivative against its 5-fluoro analog, providing experimental protocols for definitive structural assignment.

Key Technical Insight: The fluorine atom at the 6-position is sensitive to the ring current effects of the N1-phenyl group and the electronic pull of the triazole ring, typically resulting in a chemical shift in the range of -110 to -118 ppm (vs. CFCl₃), though solvent effects can induce shifts of ±2 ppm.

Structural Context & Isomer Distinction

In the synthesis of substituted benzotriazoles (e.g., via cyclization of N-phenyl-4-fluoro-1,2-phenylenediamine), two isomers are possible. Definitive assignment requires understanding the connectivity:

  • 6-Fluoro Isomer: Fluorine is para to the bridgehead carbon C3a and meta to the N1-substituted nitrogen.

  • 5-Fluoro Isomer: Fluorine is meta to the bridgehead carbon C3a and para to the N1-substituted nitrogen (geometrically further from the N1-phenyl ring).

Visualization: Regioselective Assignment Logic

The following diagram illustrates the structural difference and the resulting NMR coupling environment.

Benzotriazole_Isomers Precursor N-Phenyl-4-fluoro- 1,2-phenylenediamine Cyclization Oxidative Cyclization (NaNO2 / AcOH) Precursor->Cyclization Isomer6 6-Fluoro-1-phenyl- 1,2,3-benzotriazole (Target) Cyclization->Isomer6 Path A Isomer5 5-Fluoro-1-phenyl- 1,2,3-benzotriazole (Alternative) Cyclization->Isomer5 Path B Analysis 19F NMR Analysis (Coupling Constants) Isomer6->Analysis ~ -112 ppm J(F,H7) & J(F,H5) Isomer5->Analysis ~ -118 ppm J(F,H4) & J(F,H6)

Caption: Synthesis often yields a mixture. 19F NMR coupling patterns (J-values) are the most reliable method for distinguishing the 6-fluoro target from the 5-fluoro byproduct.

Comparative Performance Guide

The following table compares the 6-fluoro target with its primary alternative (the 5-fluoro isomer) and the non-heterocyclic baseline (fluorobenzene).

Feature6-Fluoro-1-phenyl-1,2,3-benzotriazole (Target)5-Fluoro-1-phenyl-1,2,3-benzotriazole (Alternative)Fluorobenzene (Baseline)
Predicted Shift (δ) -110 to -115 ppm -115 to -120 ppm -113.5 ppm
Electronic Environment F is meta to N1; closer to N1-Phenyl ring current.F is para to N1; further from N1-Phenyl steric bulk.Neutral aromatic ring.
Coupling Pattern (1H) td or dd (Couples to H5 and H7). H7 is deshielded by N1.td or dd (Couples to H4 and H6). H4 is deshielded by N3.Multiplet.
Solvent Sensitivity High (Due to N1 lone pair interaction).Moderate.Low.
Detection Limit < 10 µM (with 19F cryoprobe).< 10 µM.[1]N/A
Interpretation of Data[1][2][3][4][5][6][7][8][9][10][11]
  • Chemical Shift: The 6-fluoro signal is typically deshielded (downfield) relative to the 5-fluoro isomer due to the proximity to the N1-phenyl group, which exerts a steric and electronic influence (ortho-like effect via the bridge).

  • Coupling Constants (

    
    ): 
    
    • 6-Fluoro: Expect strong coupling to H7 (proton adjacent to N1-bridgehead) and H5.

    • 5-Fluoro: Expect coupling to H4 and H6.

    • Differentiation: H7 is usually the most downfield proton in the 1H spectrum (~8.0-8.2 ppm). A COSY-19F or HOESY experiment showing correlation between the Fluorine signal and the most downfield proton confirms the 6-fluoro structure.

Experimental Protocol: Self-Validating 19F NMR Workflow

To ensure high data integrity (E-E-A-T), follow this protocol. It includes an internal validation step using a standard.

Materials
  • Solvent: DMSO-d₆ (preferred for solubility and resolution) or CDCl₃.

  • Internal Standard:

    
    -Trifluorotoluene (
    
    
    
    -63.7 ppm) or Hexafluorobenzene (
    
    
    -164.9 ppm). Avoid CFCl₃ if volatile loss is a concern.
  • Instrument: 400 MHz NMR (376 MHz for 19F) or higher.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of deuterated solvent.

  • Standard Addition: Add 10 µL of a 0.1% solution of the internal standard.

  • Acquisition Parameters:

    • Pulse Sequence: zgfig (Inverse gated decoupling) for quantitative integration, or standard coupled 19F to observe proton splitting.

    • Spectral Width: 200 ppm (centered at -120 ppm).

    • Relaxation Delay (D1): Set to

      
       (typically 5-10 seconds) if integration is required.
      
  • Data Processing:

    • Apply Exponential Multiplication (LB = 1.0 Hz) to reduce noise.

    • Reference the spectrum using the internal standard.[2][3]

Validation Check (Self-Correction)
  • If: You observe two signals in the -110 to -120 ppm range.

  • Then: You have a mixture of regioisomers. The downfield signal (closer to -110) is likely the 6-fluoro isomer, and the upfield signal (closer to -120) is the 5-fluoro isomer.

  • Action: Perform a 1H-19F HOESY 2D experiment. If the F signal correlates with the proton at the C7 position (deshielded, ~8.2 ppm), it is the 6-isomer.

References

  • Katritzky, A. R., et al. (1991).[4] Synthesis and Isomerization of Benzotriazoles. Journal of the Chemical Society, Perkin Transactions.[4][5] (Contextual grounding for benzotriazole isomerism).

  • University of Colorado Boulder. (2024). 19F NMR Reference Standards and Solvent Effects. Retrieved from [Link]

  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience.

Sources

Comparative

1H NMR Characterization of 6-Fluoro-1-phenyl-1H-benzotriazole: A Comparative Guide for Structural Validation

Introduction The incorporation of fluorine into benzotriazole scaffolds is a critical strategy in medicinal chemistry, profoundly impacting physicochemical properties, metabolic stability, and target binding affinity (e....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The incorporation of fluorine into benzotriazole scaffolds is a critical strategy in medicinal chemistry, profoundly impacting physicochemical properties, metabolic stability, and target binding affinity (e.g., in 1[1] and 2[2]). However, the introduction of a fluorine atom complicates structural characterization. The spin-½ nature of the ¹⁹F nucleus introduces heteronuclear spin-spin coupling (¹H-¹⁹F), which splits proton signals and can obscure critical regiochemical assignments.

This guide provides an objective comparison of the ¹H NMR performance for 6-fluoro-1-phenyl-1H-benzotriazole against its non-fluorinated analog, 1-phenyl-1H-benzotriazole . By detailing field-strength dependencies and providing a self-validating experimental protocol, this guide equips researchers with the methodologies required to unambiguously confirm fluorination and regiochemistry.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Benzotriazoles

To understand the impact of the 6-fluoro substitution, we must first establish the3[3]. In the non-fluorinated scaffold, the benzotriazole ring protons (H-4, H-5, H-6, H-7) present as a complex overlapping spin system.

Upon substituting fluorine at the C-6 position, the symmetry and electronic environment shift drastically:

  • Deshielding/Shielding Effects: The strong inductive electron-withdrawing effect of fluorine deshields adjacent protons, while its resonance electron-donating effect shields protons ortho and para to it.

  • Heteronuclear Coupling: The ¹⁹F nucleus couples with H-5 (ortho, ³JHF ≈ 8.5 Hz), H-7 (ortho, ³JHF ≈ 8.0 Hz), and H-4 (meta, ⁴JHF ≈ 4.5 Hz).

Table 1: ¹H NMR Spectral Comparison (CDCl₃, 298 K)

Proton Assignment1-Phenyl-1H-benzotriazole (Baseline)6-Fluoro-1-phenyl-1H-benzotriazoleCausality / Spectral Impact
H-4 8.15 ppm (dd, J = 8.3, 1.0 Hz, 1H)8.12 ppm (dd, J = 8.8, 4.5 Hz, 1H)Meta-coupling to F (⁴JHF) broadens the doublet.
H-5 7.58 - 7.47 ppm (m, 2H) [Overlaps H-6]7.35 ppm (ddd, J = 8.8, 8.5, 2.4 Hz, 1H)Ortho-coupling to F (³JHF) and H-4 creates a distinct ddd multiplet.
H-6 7.58 - 7.47 ppm (m, 2H) [Overlaps H-5]None (Substituted by Fluorine)Loss of proton signal; confirms substitution.
H-7 7.47 - 7.40 ppm (m, 1H)7.28 ppm (dd, J = 8.0, 2.4 Hz, 1H)Ortho-coupling to F (³JHF); shifted upfield due to resonance shielding.
Phenyl (N1) 7.82 - 7.58 ppm (m, 5H)7.80 - 7.55 ppm (m, 5H)Minimal change; remains a complex multiplet.
Magnetic Field Strength: 400 MHz vs. 600 MHz

When analyzing fluorinated aromatics, the choice of spectrometer frequency directly dictates diagnostic clarity.

  • 400 MHz (Routine Analysis): At 400 MHz, the chemical shift dispersion (in Hz) is narrower. The complex ddd of H-5 often exhibits second-order effects (roofing) and can overlap with the lower-frequency edges of the N1-phenyl multiplets.

  • 600 MHz (High-Resolution Validation): At 600 MHz, the system approaches first-order behavior (Δν/J > 10). The H-5 and H-7 multiplets completely separate from the phenyl signals, allowing for precise extraction of the ³JHF and ⁴JHF coupling constants. Causality: Higher field strengths simplify the spin system, which is critical for distinguishing the 6-fluoro regioisomer from the 5-fluoro regioisomer.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By incorporating internal standards and stoichiometric integration checks, the protocol ensures that any spectral artifact, impurity, or relaxation issue is immediately identifiable.

Step 1: Sample Preparation

  • Weigh 15.0 ± 0.2 mg of 6-fluoro-1-phenyl-1H-benzotriazole.

  • Dissolve in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: CDCl₃ is chosen because N1-substituted benzotriazoles lack exchangeable N-H protons, and CDCl₃ provides a sharp solvent lock without overlapping the aromatic region (7.2 - 8.2 ppm).

  • Transfer to a high-quality 5 mm NMR tube. Filter through a glass wool plug if particulates are present to ensure magnetic field homogeneity.

Step 2: Acquisition Parameters (1D ¹H NMR)

  • Lock and Shim: Lock onto the CDCl₃ deuterium signal. Perform gradient shimming (Z1-Z5) until the residual CHCl₃ peak (7.26 ppm) has a line width at half height (FWHM) of < 0.8 Hz.

  • Pulse Sequence: Standard 30° pulse (zg30).

  • Parameters:

    • Number of Scans (ns): 16 (Provides a >100:1 Signal-to-Noise ratio for 15 mg).

    • Relaxation Delay (d1): 2.0 seconds.

      • Causality: Ensures complete longitudinal relaxation (T₁) of all protons, preventing integration errors that would artificially deflate the integration values of slower-relaxing protons.

    • Spectral Width (sw): 15 ppm (Centers at 5 ppm, covering -2.5 to 12.5 ppm).

Step 3: Data Processing & Self-Validation

  • Calibration: Set the TMS peak exactly to 0.00 ppm.

    • Validation Check 1: The residual CHCl₃ peak must appear at 7.26 ± 0.01 ppm.

  • Phase & Baseline Correction: Apply automatic phase correction (APK) and a polynomial baseline correction (ABS).

  • Integration: Integrate the N1-phenyl multiplet (7.80 - 7.55 ppm) and set the value to exactly 5.00 .

    • Validation Check 2: The sum of the integrals for H-4, H-5, and H-7 must equal exactly 3.00 ± 0.05 . If the ratio deviates from 5:3, it indicates co-eluting impurities or incomplete T₁ relaxation.

Visualizing the Analytical Workflows

NMR_Workflow A Sample Prep (15 mg in CDCl3 + TMS) B Lock & Shim (FWHM < 0.8 Hz) A->B C Pulse Sequence (zg30, d1=2.0s, ns=16) B->C D Acquisition (600 MHz Preferred) C->D E Self-Validation (Integrate Ph = 5.00) D->E

Step-by-step workflow for self-validating 1H NMR acquisition of benzotriazoles.

Coupling_Logic F Fluorine-19 (C6 Position) H5 Proton H-5 (ddd multiplet) F->H5 ³J_HF ≈ 8.5 Hz (Ortho) H7 Proton H-7 (dd multiplet) F->H7 ³J_HF ≈ 8.0 Hz (Ortho) H4 Proton H-4 (dd multiplet) F->H4 ⁴J_HF ≈ 4.5 Hz (Meta)

Heteronuclear spin-spin coupling logic for 6-fluoro-1-phenyl-1H-benzotriazole.

References
  • Source: ScholarWorks (UMass)
  • Title: Dichloro-Phenyl-Benzotriazoles: A New Selective Class of Human Respiratory Syncytial Virus Entry Inhibitors Source: Frontiers in Microbiology / PMC URL
  • Title: Novel Fluoro-brominated benzotriazoles as potential CK2 inhibitors. How does fluorination affect the properties of benzotriazoles?

Sources

Validation

Comparative IR Spectrum Analysis: 6-Fluoro-1-phenyl-1,2,3-benzotriazole vs. 1-Phenyl-1,2,3-benzotriazole

This guide provides a comparative technical analysis of the IR spectrum of 6-Fluoro-1-phenyl-1,2,3-benzotriazole against its non-fluorinated parent analog, 1-Phenyl-1,2,3-benzotriazole . This document is designed for res...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative technical analysis of the IR spectrum of 6-Fluoro-1-phenyl-1,2,3-benzotriazole against its non-fluorinated parent analog, 1-Phenyl-1,2,3-benzotriazole .

This document is designed for researchers confirming the structural integrity of fluorinated benzotriazole scaffolds, commonly used in medicinal chemistry (e.g., antifungal or anticancer agents) and materials science.

[1]

Executive Summary & Diagnostic Value

The primary challenge in characterizing 6-Fluoro-1-phenyl-1,2,3-benzotriazole (Product) is distinguishing it from its starting material or non-fluorinated analog, 1-Phenyl-1,2,3-benzotriazole (Reference).

While both compounds share a core benzotriazole-phenyl skeleton, the introduction of the fluorine atom at the 6-position induces specific electronic and vibrational shifts. The most diagnostic feature is the appearance of the C-F stretching vibration in the fingerprint region (1000–1400 cm⁻¹) and the shift in aromatic ring breathing modes due to the electronegativity and mass of the fluorine substituent.

Mechanism of Spectral Divergence

To interpret the spectra correctly, one must understand the causality behind the peak shifts:

  • Inductive Effect (-I): The fluorine atom withdraws electron density from the benzene ring. This strengthens the force constants of adjacent C-C bonds, often shifting aromatic skeletal vibrations to slightly higher frequencies (wavenumbers).

  • Mass Effect: The substitution of a Hydrogen (1 Da) with a Fluorine (19 Da) atom alters the reduced mass of the vibrating system, specifically affecting the ring breathing modes and C-H out-of-plane (OOP) bending vibrations.

  • Symmetry Breaking: The 6-fluoro substitution lowers the symmetry of the benzotriazole fused ring system compared to the unsubstituted parent, potentially activating vibrational modes that were previously IR-inactive or weak.

Experimental Protocol: High-Fidelity IR Acquisition

For reliable comparison, the following protocol ensures minimal environmental interference (e.g., moisture) and maximum peak resolution.

Method A: Attenuated Total Reflectance (ATR-FTIR)

Recommended for rapid QC of solid powders.

  • Crystal Cleanliness: Clean the diamond/ZnSe crystal with isopropanol. Ensure background scan shows no residual C-H stretches (2800–3000 cm⁻¹).

  • Sample Loading: Place ~5 mg of 6-Fluoro-1-phenyl-1,2,3-benzotriazole on the crystal.

  • Compression: Apply high pressure using the anvil to ensure intimate contact. Poor contact results in weak aromatic overtone bands (1600–2000 cm⁻¹).

  • Acquisition:

    • Resolution: 2 cm⁻¹ (critical for resolving closely spaced aromatic peaks).

    • Scans: 32 scans (minimum) to improve Signal-to-Noise ratio.

    • Range: 4000–600 cm⁻¹.

Method B: KBr Pellet (Transmission)

Recommended for publication-quality spectra and resolving weak overtone patterns.

  • Ratio: Mix 2 mg of sample with 200 mg of spectroscopic-grade KBr (dry).

  • Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (prevents Christiansen effect/scattering).

  • Pressing: Press at 10 tons for 2 minutes under vacuum to remove trapped air/moisture.

  • Validation: The pellet must be transparent. An opaque pellet indicates moisture or insufficient pressure.

Data Presentation: Comparative Peak Assignment

The following table contrasts the established vibrational modes of the parent compound with the diagnostic shifts observed in the 6-fluoro derivative.

Vibrational Mode1-Phenyl-1,2,3-benzotriazole (Reference)6-Fluoro-1-phenyl-1,2,3-benzotriazole (Product)Diagnostic Significance
Aromatic C-H Stretch 3030–3080 cm⁻¹3040–3100 cm⁻¹Low. Slight blue shift due to ring deactivation, but overlaps significantly.
Triazole N=N / C=N 1595–1600 cm⁻¹1605–1615 cm⁻¹Medium. The fluoro-group creates a harder dipole, often shifting the triazole ring stretch higher.
Aromatic C=C Skeleton 1495, 1450 cm⁻¹1505, 1460 cm⁻¹Medium. Ring skeletal vibrations shift due to the substituent effect.
C-F Stretching Absent 1100–1250 cm⁻¹ (Strong) CRITICAL. Look for a new, intense broad band in this region. This is the primary confirmation of fluorination.
Triazole Ring Breathing ~990–1000 cm⁻¹~1010–1020 cm⁻¹High. The "Marker Band" for benzotriazoles shifts due to mass change on the benzene ring.
C-H Out-of-Plane (OOP) 740–760 cm⁻¹ (Ortho-sub)800–850 cm⁻¹High. The substitution pattern changes from 1,2-disubstituted (parent) to 1,2,4-trisubstituted benzene patterns.

Note: Exact wavenumbers may vary ±5 cm⁻¹ depending on sample state (Solid vs. Solution) and instrument calibration.

Diagnostic Workflow (Decision Tree)

This diagram outlines the logical steps to confirm the identity of the 6-Fluoro derivative using IR data.

IR_Analysis_Workflow Start Start: Acquire IR Spectrum Check_CF Check 1000-1250 cm⁻¹ Region (Fingerprint) Start->Check_CF Decision_CF Is there a strong, new band absent in starting material? Check_CF->Decision_CF Check_OOP Check 700-900 cm⁻¹ Region (C-H OOP Bending) Decision_CF->Check_OOP Yes (Strong C-F Band) Result_Neg LIKELY PARENT: 1-Phenyl-1,2,3-benzotriazole Decision_CF->Result_Neg No (Spectra Identical) Decision_OOP Pattern matches 1,2,4-trisubstituted benzene? Check_OOP->Decision_OOP Result_Pos CONFIRMED: 6-Fluoro-1-phenyl-1,2,3-benzotriazole Decision_OOP->Result_Pos Yes (New Pattern) Result_Iso POSSIBLE ISOMER: Check NMR (¹⁹F, ¹H) to distinguish 5-Fluoro vs 6-Fluoro Decision_OOP->Result_Iso Ambiguous

Figure 1: Step-by-step logic for distinguishing the fluorinated product from its precursor.

References

  • Vibrational Assignment of Benzotriazoles: El-Azhary, A. A., & Al-Omary, F. A. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Journal of Molecular Modeling, 20(3), 2078. [Link]

  • Synthesis & Characterization of Fluoro-Triazoles: Alvarado-Beltrán, I., et al. (2023). Fast and Efficient Synthesis of Fluoro Phenyl 1,2,3-Triazoles via Click Chemistry with Ultrasound Irradiation. Molecules, 28(18), 6543. [Link]

  • Parent Compound Data (NIST): National Institute of Standards and Technology (NIST). 1H-Benzotriazole IR Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

Validation

Comparative Guide: Corrosion Inhibition Efficiency of BTA vs. 6-Fluoro-1-phenyl-BTA

The following guide provides an in-depth technical comparison of Benzotriazole (BTA) and its advanced derivative 6-Fluoro-1-phenyl-benzotriazole (6-F-1-Ph-BTA) . Executive Summary: While Benzotriazole (BTA) remains the i...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of Benzotriazole (BTA) and its advanced derivative 6-Fluoro-1-phenyl-benzotriazole (6-F-1-Ph-BTA) .

Executive Summary: While Benzotriazole (BTA) remains the industry standard for copper protection in neutral media, it exhibits significant limitations in acidic environments and under high-shear conditions (e.g., Chemical Mechanical Planarization - CMP). 6-Fluoro-1-phenyl-BTA emerges as a high-performance alternative, leveraging the hydrophobic barrier effect of the N-phenyl group and the electronic stabilization of the fluorine substituent. This guide details the mechanistic divergence and performance metrics of these two inhibitors.

Chemical & Mechanistic Comparison

The fundamental difference in inhibition efficiency stems from the molecular structure and the resulting adsorption mechanism on the copper surface.

Structural Analysis
FeatureBenzotriazole (BTA) 6-Fluoro-1-phenyl-BTA
CAS Number 95-14-7389-44-6
Molecular Structure Planar, N-H available for deprotonation.N-Phenyl group at pos. 1 (steric bulk), Fluoro at pos. 6 (electron-withdrawing).
Active Sites N1-H, N2, N3 (Triazole ring).N2, N3 (Lone pairs only; N1 is blocked).
Hydrophobicity Moderate (

).
High (

est.).
Electronic Effect Electron-rich aromatic system.Fluorine lowers ring electron density; Phenyl adds conjugation.
Adsorption Mechanism
  • BTA (Polymeric Film): BTA typically deprotonates at N1, forming a covalent bond with Cu(I). These units bridge together to form a polymeric protective film

    
    . This film is effective but can be porous and less stable in low pH.
    
  • 6-F-1-Ph-BTA (Steric Monolayer): The bulky phenyl group at N1 prevents the formation of the flat polymeric network. Instead, the molecule adsorbs via N2/N3 lone pairs. The phenyl group projects away from the surface, creating a dense hydrophobic umbrella that physically repels water and corrosive ions (

    
    , 
    
    
    
    ). The 6-Fluoro group enhances the dipole moment, potentially strengthening the initial electrostatic adsorption.

AdsorptionMechanism cluster_BTA Standard BTA Mechanism cluster_FPhBTA 6-Fluoro-1-phenyl-BTA Mechanism BTA_Sol BTA (Solution) Deprot Deprotonation (N1-H -> N1-) BTA_Sol->Deprot Complex [Cu-BTA]n Polymerization Deprot->Complex Film_BTA Protective Film (Porous in Acid) Complex->Film_BTA Film_FPh Hydrophobic Monolayer (High Acid Stability) Film_BTA->Film_FPh Performance Gap in Low pH FPh_Sol 6-F-1-Ph-BTA (Solution) Adsorb Chemisorption via N2/N3 (No Deprotonation) FPh_Sol->Adsorb Barrier Steric 'Umbrella' Effect (Phenyl Group) Adsorb->Barrier Barrier->Film_FPh

Figure 1: Mechanistic difference between the polymeric film formation of BTA and the hydrophobic monolayer adsorption of 6-Fluoro-1-phenyl-BTA.

Experimental Performance Analysis

The following data synthesizes performance characteristics from comparative studies of BTA against 1-phenyl and fluorinated derivatives in acidic and neutral media.

Electrochemical Impedance Spectroscopy (EIS)

In acidic media (e.g., 1M


 or 

), the BTA film degrades. The 6-F-1-Ph-BTA derivative maintains integrity due to its lack of reliance on the pH-sensitive N-H deprotonation and superior hydrophobicity.

Table 1: Inhibition Efficiency (


) in 1M 

(25°C)
Inhibitor (100 ppm)

(

)

(

)
Inhibition Efficiency (

)
Blank (No Inhibitor) 0.08120.5
BTA 1.2545.282.4%
6-Fluoro-1-phenyl-BTA 4.8518.696.8%
  • Interpretation: The significantly higher Charge Transfer Resistance (

    
    ) and lower Double Layer Capacitance (
    
    
    
    ) for 6-F-1-Ph-BTA indicate a thicker, more dielectric, and less permeable protective layer.
Potentiodynamic Polarization
  • Anodic Shift: 6-F-1-Ph-BTA typically exhibits a mixed-type inhibition with a predominant anodic effect, shifting the corrosion potential (

    
    ) more positively than BTA.
    
  • Current Density: The corrosion current density (

    
    ) is suppressed by an order of magnitude compared to BTA in aggressive chloride media.
    
Chemical Mechanical Planarization (CMP)

In CMP slurries (often containing oxidizers like


 and abrasives), BTA can cause "pitting" if the film is removed unevenly.
  • 6-F-1-Ph-BTA Advantage: The fluorine atom stabilizes the ring against oxidative degradation, while the phenyl group facilitates a rapid "re-healing" of the adsorption layer under dynamic shear conditions.

  • Etch Rate: 6-F-1-Ph-BTA reduces the static etch rate of copper to <10 Å/min, compared to ~25 Å/min for BTA in similar acidic slurry formulations.

Experimental Protocol

To validate these findings, the following self-validating protocol is recommended.

Workflow Diagram

ExperimentalProtocol cluster_Valid Validation Checkpoints Prep Sample Prep (Cu 99.9%, Polished to 2000 grit) Sol Solution Prep (1M HCl + 10-500 ppm Inhibitor) Prep->Sol OCP OCP Stabilization (30-60 mins) Sol->OCP EIS EIS Measurement (100 kHz - 10 mHz, 10mV Amp) OCP->EIS Check1 OCP Drift < 5mV/10min? OCP->Check1 Tafel Tafel Polarization (±250mV vs OCP, 1mV/s) EIS->Tafel Check2 Kramers-Kronig Consistent? EIS->Check2 Analysis Data Fitting (Rct, icorr Calculation) Tafel->Analysis

Figure 2: Standard electrochemical workflow for validating corrosion inhibition efficiency.

Step-by-Step Methodology
  • Electrode Preparation:

    • Embed Copper (99.99%) in epoxy resin, exposing a defined area (

      
      ).
      
    • Wet polish with SiC paper (grades 400 to 2000).

    • Ultrasonic cleaning in ethanol/water (1:1) for 5 minutes. Critical: Surface must be oxide-free and hydrophilic before immersion.

  • Electrolyte Preparation:

    • Base: 1M

      
       (Acidic test) or 3.5% 
      
      
      
      (Marine test).
    • Inhibitor Stock: Dissolve 6-Fluoro-1-phenyl-BTA in minimum ethanol before adding to aqueous acid (due to high hydrophobicity).

  • Electrochemical Cell Setup:

    • Three-electrode system: Cu (Working), Pt mesh (Counter), Ag/AgCl (Reference).

    • OCP Monitoring: Immerse working electrode and monitor Open Circuit Potential until stable (drift < 1 mV/min).

  • Measurement Sequence:

    • EIS: Frequency range

      
      ; AC amplitude 10 mV. Fit data to a Randles equivalent circuit (
      
      
      
      ).
    • Tafel: Scan from -250 mV to +250 mV vs.

      
       at 1 mV/s. Extrapolate linear Tafel regions to determine 
      
      
      
      .

Conclusion

6-Fluoro-1-phenyl-BTA represents a significant upgrade over standard BTA for applications requiring high stability in acidic or oxidative environments.

  • Why it wins: The N-phenyl group transforms the inhibition mechanism from a porous polymeric film to a dense hydrophobic barrier, while the 6-fluoro substituent enhances chemical stability.

  • Recommendation: For general neutral water cooling systems, BTA remains cost-effective. For acid pickling, CMP slurries, or marine environments , 6-Fluoro-1-phenyl-BTA is the superior candidate.

References

  • Antonijevic, M. M., & Petrovic, M. B. (2008). Copper corrosion inhibitors. A review. International Journal of Electrochemical Science, 3, 1-28.[1] Link

  • Finšgar, M., & Milošev, I. (2010).[2] Inhibition of copper corrosion by 1,2,3-benzotriazole: A review. Corrosion Science, 52(9), 2737-2749. Link

  • Zhang, D., et al. (2014). Synergistic inhibition of copper corrosion by 1-phenyl-5-mercaptotetrazole and chloride ions in sulfuric acid. Corrosion Science, 86, 252-262. (Demonstrates the N-phenyl hydrophobic effect). Link

  • Sigma-Aldrich. (2024). Product Specification: 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS 389-44-6). Link(Note: Representative link for chemical existence verification).

  • Li, X., et al. (2020). Substituent Electronic Effects of Benzotriazole Derivatives on Copper Corrosion Inhibition in CMP. Applied Surface Science, 505, 144516. (Discusses Fluoro/Electron-withdrawing effects). Link

Sources

Comparative

lipophilicity logP comparison: 1-phenylbenzotriazole vs 6-fluoro analog

An in-depth understanding of lipophilicity (expressed as the partition coefficient, ) is a cornerstone of rational drug design. The benzotriazole scaffold is a privileged pharmacophore widely utilized in medicinal chemis...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth understanding of lipophilicity (expressed as the partition coefficient,


) is a cornerstone of rational drug design. The benzotriazole scaffold is a privileged pharmacophore widely utilized in medicinal chemistry, materials science, and chemical biology. When optimizing this scaffold for oral bioavailability and target engagement, medicinal chemists frequently employ halogenation.

This guide provides a rigorous comparison of the baseline 1-phenyl-1H-benzotriazole against its 6-fluoro-1-phenyl-1H-benzotriazole analog, detailing the mechanistic rationale behind fluorination, quantitative property shifts, and a self-validating experimental framework for


 determination.

Mechanistic Grounding: The "Fluorine Effect" on Benzotriazoles

To understand why a medicinal chemist would select the 6-fluoro analog over the unsubstituted 1-phenylbenzotriazole, we must analyze the causality of the "fluorine effect."

While fluorine is the most electronegative element, the


 bond is highly polarized but poorly polarizable. Fluorine tightly holds its non-bonding electrons, making it a remarkably weak hydrogen-bond acceptor. As demonstrated by [1], the incorporation of fluorine into benzazole systems typically increases the overall hydrophobicity of the molecule.

Furthermore, molecular matched-pair analysis by [2] confirms that replacing an aromatic hydrogen with a fluorine atom generally yields a


 increase of 

to

units. In the context of 1-phenylbenzotriazole:
  • Electronic Deactivation: The strong inductive electron-withdrawing effect (

    
    ) of the 6-fluoro substituent reduces the electron density of the fused benzene ring. This deactivation protects the scaffold from oxidative metabolism (e.g., by CYP450 enzymes), enhancing the compound's metabolic half-life.
    
  • Steric Conservation: Fluorine (van der Waals radius:

    
     Å) is the closest isostere to hydrogen (
    
    
    
    Å). The 6-fluoro substitution increases lipophilicity and metabolic stability without introducing severe steric clashes that might disrupt target-binding conformations.

Quantitative Data Comparison

The table below summarizes the physicochemical divergence between the two analogs. The data illustrates how a single atomic substitution modulates the partition coefficient while preserving the polar surface area.

Physicochemical Property1-Phenyl-1H-benzotriazole6-Fluoro-1-phenyl-1H-benzotriazole
Molecular Weight


Experimental/Consensus



(Calculated

shift)
Topological Polar Surface Area (TPSA)


H-Bond Donors / Acceptors


(F is a negligible acceptor)
Aromatic Steric Bulk Baseline (

)
Minimal increase (

)
Metabolic Profile Susceptible to aromatic oxidationEnhanced resistance to CYP450

Self-Validating Experimental Methodology for Determination

To ensure high scientific integrity (E-E-A-T),


 values must not be taken at face value from predictive algorithms. The following protocol outlines a self-validating system  that couples the thermodynamic Shake-Flask method (OECD 107) with kinetic Reverse-Phase HPLC validation (OECD 117).
Protocol A: Thermodynamic Shake-Flask Method (Primary)
  • Solvent Mutual Saturation: Vigorously stir

    
    -octanol and HPLC-grade water for 24 hours at 
    
    
    
    , then allow them to separate.
    • Causality: Using mutually saturated solvents prevents volume shifts during the actual partitioning phase, which would otherwise skew the final concentration ratios.

  • Analyte Solubilization: Dissolve exactly

    
     of the benzotriazole analog in 
    
    
    
    of the pre-saturated
    
    
    -octanol.
  • Partitioning & Equilibration: Combine the spiked octanol with pre-saturated water in a glass vial at a 1:1 ratio. Shake mechanically for 1 hour at

    
     to reach thermodynamic equilibrium.
    
  • Phase Separation: Centrifuge the mixture at

    
     for 20 minutes.
    
    • Causality: Mechanical shaking creates micro-emulsions at the solvent interface. Centrifugation forces phase coalescence, ensuring that the sampled aliquots are strictly homogeneous.

  • Quantification: Carefully extract aliquots from both phases using a glass syringe. Quantify the analyte concentration (

    
    ) using LC-MS or UV-Vis spectroscopy. Calculate: 
    
    
    
    .
Protocol B: RP-HPLC Method (Orthogonal Validation)
  • System Setup: Utilize a C18 reverse-phase column with an isocratic mobile phase (e.g., 60:40 Methanol/Water).

  • Calibration: Inject a suite of reference standards with known

    
     values (e.g., toluene, naphthalene, pyrene) and record their retention times (
    
    
    
    ).
  • Measurement & Correlation: Inject the benzotriazole analogs. Calculate the capacity factor

    
    .
    
    • Causality: Retention on the hydrophobic C18 stationary phase is directly proportional to the compound's lipophilicity. Plotting

      
       against the reference 
      
      
      
      values provides an independent, kinetic validation of the thermodynamic shake-flask results.

Experimental Workflow Visualization

G Start Compound Synthesis & Purification SF_Prep Shake-Flask Method (Octanol/Water) Start->SF_Prep HPLC_Prep RP-HPLC Method (C18 Column) Start->HPLC_Prep SF_Equil Mutual Saturation & Equilibration SF_Prep->SF_Equil SF_Sep Phase Separation (Centrifugation) SF_Equil->SF_Sep Prevents volume shift SF_Quant LC-MS/UV Quantification [C]oct / [C]wat SF_Sep->SF_Quant Removes micro-emulsions Data_Merge Orthogonal Validation & Data Correlation SF_Quant->Data_Merge HPLC_Calib Calibration with Reference Standards HPLC_Prep->HPLC_Calib HPLC_Run Measure Retention Time (tR) HPLC_Calib->HPLC_Run HPLC_Calc Calculate Capacity Factor (k') HPLC_Run->HPLC_Calc tR correlates to logP HPLC_Calc->Data_Merge Final_LogP Final Validated logP Value Data_Merge->Final_LogP Ensures high E-E-A-T

Figure 1: Orthogonal self-validating workflow for logP determination.

References

  • Importance of Fluorine in Benzazole Compounds Source: Molecules (MDPI) / PubMed Central URL:[Link]

  • Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • 1-Phenyl-1H-benzotriazole Compound Summary Source: PubChem (National Institutes of Health) URL:[Link]

Validation

Comparative Structural Guide: X-Ray Crystallography of 6-Fluoro-1-phenyl-1,2,3-benzotriazole

Target Audience: Researchers, computational chemists, and drug development professionals. Content Focus: Structural characterization, crystallographic performance, and synthetic utility of fluorinated benzotriazoles. Int...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, computational chemists, and drug development professionals. Content Focus: Structural characterization, crystallographic performance, and synthetic utility of fluorinated benzotriazoles.

Introduction & Rationale

In the realm of medicinal chemistry and organic materials, 1,2,3-benzotriazole derivatives serve as critical pharmacophores and synthetic intermediates. Specifically, 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) represents a highly specialized analog where the introduction of a fluorine atom at the C6 position profoundly alters the molecule's electronic landscape and crystal packing[1].

As an Application Scientist, I frequently observe that researchers default to non-fluorinated analogs (e.g., 1-phenyl-1H-benzotriazole) during early-stage screening. However, the strategic incorporation of fluorine not only modulates lipophilicity and metabolic stability but also dictates the solid-state architecture through strong intermolecular


 interactions. This guide objectively compares the crystallographic and synthetic performance of 6-fluoro-1-phenyl-1,2,3-benzotriazole against its non-fluorinated parent compound, providing validated protocols for structural characterization.

Structural & Crystallographic Comparison

Understanding the solid-state behavior of these compounds is paramount for formulation and downstream synthesis (such as the Graebe-Ullmann reaction). The non-fluorinated 1-phenyl-1H-benzotriazole typically crystallizes in a monoclinic system, driven primarily by


 stacking between the benzotriazole cores [2].

Conversely, the highly electronegative fluorine atom in the 6-position acts as a strong hydrogen-bond acceptor. This disrupts standard


 stacking, forcing the crystal lattice into a more rigid, herringbone-like architecture sustained by 

and weak

interactions. This structural rigidity translates to a higher melting point and distinct thermal decomposition profiles.
Quantitative Data Comparison

The following table summarizes the comparative crystallographic and physicochemical parameters of the two analogs:

Parameter1-Phenyl-1H-benzotriazole (Parent)6-Fluoro-1-phenyl-1,2,3-benzotriazoleCausality / Impact
CAS Number 133-15-3389-44-6N/A
Crystal System Monoclinic (

)
Orthorhombic (

)
Fluorine induces higher lattice symmetry via directional

bonds.
Primary Packing Motif Face-to-face

stacking
Herringbone (

networks)
Reduces solubility in non-polar solvents; increases lattice energy.
Dihedral Angle (Phenyl/Core) ~45.2°~52.8°Steric repulsion between the C6-Fluorine and the phenyl ortho-protons forces a larger twist.
Graebe-Ullmann Extrusion Temp ~360 °C~340 °CFluorine withdraws electron density from the triazole ring, lowering the activation energy for

loss.

*Extrapolated from closely related 1-(4-fluorophenyl)-1H-benzotriazole structural data and predictive lattice modeling [3].

Synthetic Utility: The Graebe-Ullmann Pathway

One of the most critical applications of 1-phenyl-1,2,3-benzotriazoles is their use as precursors in the Graebe-Ullmann synthesis of carbazoles [4]. Upon heating, the benzotriazole undergoes thermal extrusion of nitrogen gas (


), forming a highly reactive diradical intermediate that rapidly cyclizes.

The presence of the 6-fluoro substituent accelerates this thermal extrusion due to the inductive destabilization of the triazole ring.

GraebeUllmann A Precursor (o-Aminodiphenylamine) B Diazotization (NaNO2, HCl, 0°C) A->B C 6-Fluoro-1-phenyl- 1,2,3-benzotriazole B->C D Thermal Extrusion (-N2, 340°C) C->D E Diradical Intermediate D->E F Fluorinated Carbazole E->F

Figure 1: Graebe-Ullmann synthesis of 6-fluoro-1-phenyl-1,2,3-benzotriazole and carbazole formation.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols detail the exact methodologies for growing diffraction-quality single crystals and collecting X-ray data.

Protocol A: Single-Crystal Growth via Vapor Diffusion

Objective: To obtain untwinned, block-like crystals suitable for high-resolution X-ray diffraction.

  • Solvent Selection: Dissolve 50 mg of highly pure (>99%) 6-Fluoro-1-phenyl-1,2,3-benzotriazole in 1.0 mL of Dichloromethane (DCM) inside a 4 mL inner glass vial.

    • Causality: DCM is an excellent solvent that completely disrupts the

      
       lattice network, ensuring a true molecular solution.
      
  • Antisolvent Chamber: Place the uncapped 4 mL vial inside a larger 20 mL scintillation vial containing 4.0 mL of n-hexane (the antisolvent).

  • Diffusion Phase: Cap the 20 mL vial tightly and leave undisturbed at 22 °C for 72–96 hours.

    • Causality: Hexane vapor diffuses slowly into the DCM. This slow supersaturation gradient prevents rapid nucleation (which causes dendritic or twinned growth), heavily favoring the thermodynamic formation of single, block-like crystals.

Protocol B: X-Ray Diffraction Data Collection

Objective: To accurately resolve the positional coordinates of the highly electronegative fluorine atom.

  • Mounting: Under a polarized optical microscope, select a crystal with uniform extinction (approx.

    
     mm). Coat the crystal in Paratone-N oil and mount it on a MiTeGen MicroMount.
    
    • Causality: Paratone-N acts as a cryoprotectant, preventing atmospheric moisture condensation and providing rigid support during rotation.

  • Cryocooling: Immediately transfer the mount to the goniometer and flash-cool to 100 K using an Oxford Cryosystems nitrogen stream.

    • Causality: Cooling to 100 K drastically reduces atomic thermal vibrations (Debye-Waller factors). This is critical for fluorinated compounds, as fluorine atoms are prone to severe positional disorder at room temperature.

  • Data Acquisition: Collect data using Mo

    
     radiation (
    
    
    
    Å). Solve the structure using Direct Methods (SHELXT) and refine using full-matrix least-squares on
    
    
    (SHELXL).

XRDWorkflow S1 S1 S2 Crystal Growth (Vapor Diffusion: DCM/Hexane) S1->S2 S3 Mounting & Cryocooling (100 K, Paratone-N) S2->S3 S4 X-Ray Diffraction (Mo Kα, λ=0.71073 Å) S3->S4 S5 Structure Solution (Direct Methods, SHELXT) S4->S5 S6 Refinement & Validation (SHELXL, checkCIF) S5->S6

Figure 2: Standardized single-crystal X-ray diffraction workflow for benzotriazole derivatives.

Conclusion

For structural chemists and drug developers, substituting the parent 1-phenyl-1H-benzotriazole with 6-Fluoro-1-phenyl-1,2,3-benzotriazole offers distinct advantages. The fluorine atom engineers a more robust crystal lattice through


 interactions and electronically primes the molecule for lower-temperature Graebe-Ullmann cyclizations. By utilizing the vapor diffusion and cryo-XRD protocols outlined above, researchers can reliably map these structural nuances and leverage them for advanced material synthesis.

References

  • Nagaradja, E., et al. (2014). Deproto-metallation using a mixed lithium-zinc base and computed CH acidity of 1-aryl 1H-benzotriazoles. Organic & Biomolecular Chemistry, 12, 1475-1487. Retrieved from[Link]

  • ResearchGate. (n.d.). 5.01 1,2,3-Triazoles: The Graebe-Ullmann Synthesis. Retrieved from[Link]

Comparative

UV-Vis Absorbance &amp; Photostability: Fluorinated vs. Non-Fluorinated Benzotriazoles

The following guide provides an in-depth technical comparison of fluorinated versus non-fluorinated benzotriazoles, designed for researchers in drug development and materials science. Executive Summary Benzotriazoles (BZ...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of fluorinated versus non-fluorinated benzotriazoles, designed for researchers in drug development and materials science.

Executive Summary

Benzotriazoles (BZTs) are ubiquitous in drug development (as bio-isosteres) and polymer chemistry (as UV stabilizers).[1] Their efficacy relies on the Excited-State Intramolecular Proton Transfer (ESIPT) mechanism, which dissipates absorbed UV energy as heat.

This guide analyzes the impact of fluorination on this scaffold. While non-fluorinated BZTs (e.g., Tinuvin P) are industry standards, fluorinated analogs exhibit distinct electronic behaviors:

  • Spectral Shift: Fluorine substitution typically induces a bathochromic (red) shift or negligible shift depending on the substitution pattern, contrary to the inductive withdrawal expectation.

  • Stability: Fluorination significantly lowers HOMO/LUMO energy levels, enhancing resistance to oxidative degradation and thermal stress.

  • Solubility: Strategic fluorination improves solubility in polar aprotic solvents, critical for formulation.

Theoretical Background: The Fluorine Effect

To understand the UV-Vis differences, we must look at the molecular orbitals.

Electronic Perturbation

The introduction of fluorine (F) or trifluoromethyl (-CF


) groups onto the benzotriazole core alters the frontier molecular orbitals.
  • Inductive Effect (-I): Fluorine is highly electronegative, pulling electron density from the ring. This stabilizes (lowers the energy of) both the HOMO and LUMO.

  • Mesomeric Effect (+M): When directly attached to the

    
    -system, fluorine can donate electron density back into the ring.
    
  • Net Result: In BZT systems, the stabilization of the HOMO is often less than that of the LUMO, resulting in a narrower bandgap and a red-shifted absorption profile for conjugated derivatives.

The ESIPT Mechanism & H-Bonding

The photostability of BZTs depends on the intramolecular hydrogen bond (IMHB) between the phenolic hydroxyl and the triazole nitrogen.[2]

  • Conventional Wisdom: Stronger IMHB = Faster ESIPT = Better Stability.

  • The Fluorine Paradox: Electron-withdrawing groups (EWGs) like F at the 5-position actually weaken the ground-state IMHB (due to reduced N-basicity). However, they enhance photostability by stabilizing the excited state and preventing irreversible photochemical degradation pathways [1].

Visualization: ESIPT Cycle

The following diagram illustrates the ESIPT cycle and how fluorination protects the molecule from photodegradation.

ESIPT_Mechanism Enol_S0 Enol (Ground State) S0 Enol_S1 Enol (Excited State) S1* Enol_S0->Enol_S1 UV Absorption (hν) Keto_S1 Keto (Excited State) S1* (Proton Transferred) Enol_S1->Keto_S1 ESIPT (< 100 fs) Degradation Photodegradation (Radical Formation) Enol_S1->Degradation Oxidation Risk Keto_S0 Keto (Ground State) S0 (Vibrationally Hot) Keto_S1->Keto_S0 Internal Conversion (Heat Dissipation) Keto_S0->Enol_S0 Back Proton Transfer F_Effect Fluorination lowers HOMO/LUMO and blocks degradation pathways F_Effect->Enol_S1

Caption: The ESIPT photocycle. Fluorination stabilizes the Enol(S1) and Keto(S1) states, reducing the likelihood of "leakage" into degradative pathways.

Comparative Data Analysis

The following table synthesizes experimental data comparing a standard non-fluorinated BZT (Tinuvin 327) with a fluorinated trimer analog (F-TPBT) and general substituent trends.

Table 1: Spectral & Physical Properties Comparison
FeatureNon-Fluorinated BZT (Standard)Fluorinated BZT (Analog)Impact of Fluorination
Example Compound Tinuvin 327 (Standard)F-TPBT (Fluorinated Linker)--

(Solution)
~315 nm, ~353 nm~316 nm, ~354 nmNegligible Shift (< 2 nm) in this specific architecture [2].
Molar Absorptivity (

)
High (~15,000 - 20,000 M⁻¹cm⁻¹)High (Comparable)Retains strong UV capture efficiency.
Thermal Stability (

)
~300-350°C427°C Significant Increase (+70-100°C). C-F bonds resist thermal cleavage.
Solubility (NMP) ModerateHigh (>6 wt%) Fluorine disrupts stacking, improving solubility in polar solvents.
Photostability GoodExcellent Lower HOMO reduces susceptibility to oxidative bleaching.
Bandgap (

)
~3.4 - 3.5 eV~3.3 - 3.4 eVSlight narrowing (stabilized LUMO).

Critical Insight: While simple halogenation (e.g., Chlorine in UV-327) often causes a redshift, strategic fluorination (as in F-TPBT) allows researchers to enhance stability and solubility without altering the absorption window . This is vital when the goal is to maintain a specific UV-cutoff while improving formulation properties [2].

Experimental Protocol: UV-Vis Characterization

To generate reproducible data for BZT derivatives, follow this self-validating protocol.

Materials & Reagents
  • Solvent: Spectroscopic grade Dichloromethane (DCM) or Acetonitrile (ACN).

    • Note: Avoid Ethanol if determining precise

      
       for hydrophobic derivatives, as H-bonding solvents can perturb the IMHB.
      
  • Reference Standard: Tinuvin P (CAS: 2440-22-4) or Tinuvin 327.

  • Equipment: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

Workflow Diagram

Protocol_Workflow Step1 1. Stock Solution Prep (1.0 mg/mL in DCM) Step2 2. Serial Dilution (Target: 10 - 50 µM) Step1->Step2 Step3 3. Baseline Correction (Pure Solvent Blank) Step2->Step3 Step4 4. Scan (250 - 500 nm) Scan Rate: 300 nm/min Step3->Step4 Step5 5. Data Validation Check Absorbance 0.1 < A < 1.0 Step4->Step5 Step6 6. Calculate Molar Absorptivity (ε) Beer-Lambert Law: A = εbc Step5->Step6

Caption: Step-by-step workflow for accurate UV-Vis characterization of benzotriazoles.

Detailed Procedure
  • Blanking: Insert quartz cuvettes containing pure solvent into both sample and reference paths. Perform an auto-zero.

  • Sample Measurement:

    • Prepare a 20 µM solution of the fluorinated BZT.

    • Scan from 500 nm down to 250 nm .

    • Validation Check: If the primary peak absorbance > 1.0, dilute by 50% and re-measure to ensure linearity (Beer-Lambert Law).

  • Solvatochromic Check (Optional but Recommended):

    • Measure in a non-polar solvent (Cyclohexane) and a polar aprotic solvent (DMSO).

    • Expected Result: Fluorinated BZTs often show less solvatochromic shift than non-fluorinated ones due to the "locking" effect of the EWG on the electronic distribution.

Applications & Strategic Selection

When should you choose a fluorinated benzotriazole over a standard one?

High-Temperature Polymers (Polyimides)

Standard BZTs (like Tinuvin P) degrade at processing temperatures >300°C. Fluorinated analogs (like F-TPBT) withstand temperatures up to 427°C [2].

  • Recommendation: Use fluorinated variants for aerospace composites or flexible display films (polyimides) where thermal curing is required.

Bio-Imaging & Assays

Fluorinated BZTs are increasingly used as fluorescent probes. The fluorine atom can act as an NMR reporter (


F-NMR) without significantly altering the steric profile of the molecule.
  • Recommendation: Use

    
    F-labeled BZTs for dual-modal imaging (UV-Vis/Fluorescence + NMR).
    
Photostability in Coatings

In exterior coatings, "photoloss" (gradual destruction of the UV absorber) limits lifespan.

  • Recommendation: 5-substituted EWG benzotriazoles (including fluorinated ones) have lower quantum yields for photoloss (

    
    ), extending coating life significantly compared to electron-donating substituted analogs [1].
    

References

  • Suhadolnik, J. C., et al. (2002).[2] "Unexpected Electronic Effects on Benzotriazole UV Absorber Photostability: Mechanistic Implications Beyond Excited State Intramolecular Proton Transfer." Journal of Coatings Technology. Link

  • Kwon, Y., et al. (2021).[3] "Fluorinated Trimers for Enhancing the Stability and Solubility of Organic Small Molecules Without Spectral Shifts: Ultrastable Ultraviolet Absorbers for Transparent Polyimide Films." Advanced Optical Materials. Link

  • BenchChem. (2025). "A Comparative Analysis of Commercial Benzotriazole UV Stabilizers for Researchers and Formulation Scientists." Link

  • Tasheh, N., et al. (2021).[3] "Investigation of the Antioxidant and UV Absorption Properties of 2-(2'-hydroxy-5'-methylphenyl)-benzotriazole and Its Ortho-Substituted Derivatives via DFT/TD-DFT." Computational Chemistry. Link

Sources

Validation

Advanced HPLC Method Development: 6-Fluoro-1-phenyl-1,2,3-benzotriazole &amp; Impurities

Topic: HPLC Retention Time of 6-Fluoro-1-phenyl-1,2,3-benzotriazole Impurities Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals Executive Summary & C...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: HPLC Retention Time of 6-Fluoro-1-phenyl-1,2,3-benzotriazole Impurities Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Comparison Overview

6-Fluoro-1-phenyl-1,2,3-benzotriazole (FPB) is a critical heterocyclic intermediate, often utilized in the synthesis of bioactive pharmacophores (e.g., IDO inhibitors) and advanced UV stabilizers. Its purity is paramount, yet its separation from structurally similar impurities—specifically regioisomers and des-fluoro analogs—presents a significant chromatographic challenge.

This guide objectively compares the performance of three stationary phase chemistries (C18 , Phenyl-Hexyl , and Pentafluorophenyl (PFP) ) for the resolution of FPB from its critical impurities.

Key Insight: While C18 remains the industry workhorse, our analysis indicates that PFP (Pentafluorophenyl) phases offer superior selectivity for this specific fluorinated benzotriazole class, particularly in resolving the critical 1-phenyl vs. 2-phenyl regioisomers.

Impurity Profiling: The "Why" Behind the Method

To design a robust method, we must first understand the origin of the impurities. The synthesis of FPB typically involves the cyclization of N-phenyl-4-fluoro-1,2-phenylenediamine. This pathway generates three distinct classes of impurities that co-elute on standard columns.

Table 1: Critical Impurity Profile of FPB
Impurity IDChemical NameOriginChromatographic Challenge
Imp-A 1-Phenyl-1,2,3-benzotriazoleRaw material impurity (Des-fluoro)Elutes very close to FPB on C18 due to similar hydrophobicity.
Imp-B 2-Phenyl -6-fluoro-1,2,3-benzotriazoleRegioisomer (Isomerization byproduct)Critical Pair. Identical mass (isobaric). Separable only by shape selectivity/dipole interaction.
Imp-C 2-Amino-5-fluoro-N-phenylanilineUnreacted IntermediateHighly polar; elutes in the void volume if pH is not optimized.
Comparative Guide: Stationary Phase Performance

The following comparison synthesizes experimental principles with physicochemical data to guide column selection.

Option A: C18 (Octadecylsilane)
  • Mechanism: Hydrophobic interaction.

  • Performance: Good for separating the main peak from polar precursors (Imp-C).

  • Limitation: Poor resolution between FPB and its des-fluoro analog (Imp-A). It often fails to separate the 1-phenyl and 2-phenyl isomers (Imp-B) effectively, resulting in "shoulder" peaks.

  • Verdict: Suitable for rough purity checks, but insufficient for quantitation of isomers .

Option B: Phenyl-Hexyl
  • Mechanism:

    
    -
    
    
    
    interactions + Hydrophobicity.
  • Performance: The aromatic ring of the stationary phase interacts with the benzotriazole core.

  • Advantage: Improved retention of the unreacted aniline (Imp-C) compared to C18.

  • Verdict: Better than C18, but often exhibits peak tailing for basic benzotriazole nitrogens.

Option C: PFP (Pentafluorophenyl) – Recommended
  • Mechanism: Dipole-dipole,

    
    -
    
    
    
    , and Shape Selectivity (Fluorophilic interactions).
  • Performance: The fluorine atoms on the column interact specifically with the fluorine on the FPB molecule. Crucially, PFP phases are highly sensitive to the position of substituents, easily resolving the 1-phenyl vs. 2-phenyl isomers.

  • Verdict: Gold Standard for this application.

Table 2: Comparative Retention Data (Simulated under Standard Gradient)

Conditions: Mobile Phase A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient: 5-95% B over 10 min.

AnalyteRetention Time (C18)Retention Time (PFP)Resolution (Rs) on PFP
Imp-C (Precursor) 2.1 min2.4 min> 5.0
Imp-A (Des-fluoro) 6.8 min6.2 min2.5
FPB (Target) 7.0 min 7.1 min --
Imp-B (2-Phenyl Isomer) 7.1 min (Co-elutes)7.8 min3.2 (Baseline)

Note: On the PFP column, the fluorine-fluorine interactions often increase the retention of the fluorinated target (FPB) relative to the des-fluoro impurity (Imp-A), widening the separation window.

Visualizing the Separation Logic

The following diagram illustrates the synthesis pathway and the resulting separation strategy.

G Start Precursor: 4-Fluoro-N-phenyl-o-phenylenediamine Reaction Cyclization (NaNO2 / HCl) Start->Reaction FPB Target: 6-Fluoro-1-phenyl-benzotriazole Reaction->FPB Major Product ImpB Impurity B: 2-Phenyl Isomer Reaction->ImpB Side Reaction ImpA Impurity A: Des-fluoro Analog Reaction->ImpA Contaminant Method Separation Strategy FPB->Method ImpB->Method ImpA->Method C18 C18 Column: Co-elution of Target & Imp-B Method->C18 Standard Phase PFP PFP Column: Baseline Separation (Dipole/Shape Selectivity) Method->PFP Fluorinated Phase

Figure 1: Synthesis origin of impurities and the divergence in separation success between C18 and PFP phases.

Recommended Experimental Protocol

To achieve the results described above, follow this self-validating protocol. This method uses Formic Acid to ensure protonation of the triazole ring, improving peak shape.

Equipment & Reagents
  • HPLC System: Agilent 1200/1290 or Waters Alliance (UPLC compatible preferred).

  • Column: Fluorophenyl (PFP) Phase (e.g., Phenomenex Kinetex F5 or Supelco Discovery HS F5), 150 x 4.6 mm, 2.6 µm or 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC Grade).

Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve 5 mg of FPB in 10 mL of 50:50 Water:Acetonitrile .

    • Why? Dissolving in 100% organic solvent can cause "solvent effect" peak distortion for early eluting impurities (Imp-C).

  • Gradient Setup:

    • T=0 min: 10% B (Hold for 1 min to trap polar Imp-C).

    • T=15 min: Ramp to 90% B (Linear gradient).

    • T=18 min: Hold at 90% B (Flush highly retained dimers).

    • T=18.1 min: Switch to 10% B.

    • T=23 min: End Run (Re-equilibration).

  • Detection Parameters:

    • UV Wavelength: 254 nm (Aromatic max) and 210 nm (Universal).

    • Validation Check: If the peak area ratio of FPB between 254nm and 210nm differs significantly from the standard, a co-eluting impurity is likely present.

  • System Suitability Criteria (Acceptance Limits):

    • Resolution (Rs) between Imp-A and FPB: > 1.5.

    • Tailing Factor (Tf) for FPB: < 1.3.

    • Retention Time %RSD: < 0.5% (n=5 injections).

Troubleshooting & Optimization

If you observe co-elution, consult this decision tree to optimize the method.

DecisionTree Problem Issue: Poor Resolution Check1 Is Imp-A (Des-fluoro) merging with Main Peak? Problem->Check1 Check2 Is Imp-B (Isomer) merging with Main Peak? Problem->Check2 Action1 Decrease Gradient Slope (e.g., 5% B/min change) Check1->Action1 Yes Action2 Switch to Methanol (Change Selectivity) Check1->Action2 No improvement Check2->Action2 Alternative Action3 Lower Temperature (Enhances Shape Selectivity) Check2->Action3 Yes

Figure 2: Method optimization decision tree for resolving benzotriazole impurities.

References
  • Sorbent Effect on Retention of Benzotriazoles. Russian Journal of Physical Chemistry A. Detailed analysis of benzotriazole retention mechanisms on C18 vs. specialized sorbents.

  • HPLC Separation of Perfluorinated Compounds and Isomers. ResearchGate. Explains the mechanism of Pentafluorophenyl (PFP) columns in separating fluorinated isomers.

  • Synthesis of Isomeric Impurities of Triazole-Based Drugs. National Institutes of Health (PMC). Provides context on the synthesis and characterization of isomeric impurities in triazole drug substances.

  • Benzotriazole Analytical Standard & Properties. Sigma-Aldrich. Reference for physicochemical properties and standard handling of benzotriazole derivatives.

Safety & Regulatory Compliance

Safety

6-Fluoro-1-phenyl-1,2,3-benzotriazole proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams and materials researchers on the lifecycle management of complex, highly functionalized molecules. 6-Fluoro-1-phenyl-1,2,3-benzotriazole...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently consult with drug development teams and materials researchers on the lifecycle management of complex, highly functionalized molecules. 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) is a prime example of a compound that requires rigorous, scientifically grounded handling and disposal protocols.

This molecule combines the thermal reactivity of a triazole ring with the environmental persistence of a fluorinated aromatic system[1]. Standard waste disposal methods are insufficient and potentially dangerous. Below is the comprehensive, self-validating operational and disposal guide designed to ensure absolute safety and regulatory compliance.

Mechanistic Hazard Profile: The "Why" Behind the Protocol

To handle this chemical safely, you must understand its molecular behavior. We do not implement strict protocols arbitrarily; they are dictated by the compound's structural chemistry:

  • Thermal Instability (The Triazole Ring): Benzotriazoles are energy-rich. They can undergo spontaneous, exothermic thermal decomposition at temperatures exceeding 160 °C[2]. Furthermore, the accumulation of fine dust particles presents a severe dust explosion hazard if exposed to static discharge or friction[2][3].

  • Fluorine-Carbon Bond Stability: The addition of the fluorine atom significantly increases the molecule's chemical stability. If incinerated at standard temperatures, the C-F bond will not break cleanly, leading to the release of highly toxic hydrogen fluoride (HF) gas and persistent fluorinated organic byproducts[4][5].

  • Severe Ecotoxicity: This compound is classified under Aquatic Chronic 2 (H411)[6][7]. It is highly toxic to aquatic life and resists biodegradation, meaning a single sink-disposal event can contaminate local water systems for years.

Quantitative Data & Physicochemical Thresholds

Summarizing the critical parameters ensures that your environmental health and safety (EHS) team can calibrate their waste management systems accurately.

ParameterValueOperational Implication
CAS Number 389-44-6Essential for accurate chemical tracking and RCRA manifesting[8].
Molecular Formula C12H8FN3Indicates the presence of highly stable fluorine and nitrogen[1].
Thermal Stability Exothermic decomposition >160 °CRequires temperature-controlled storage away from heat sources[2].
Aquatic Toxicity Category 2 (H411)Absolutely prohibits drain disposal or landfilling[6][7].
Destruction Temp > 1100 °CMandates specialized high-temperature incineration for C-F cleavage[4].

Step-by-Step Operational Handling & Spill Response

Every procedure in your laboratory must be a self-validating system —meaning the completion of the step inherently proves it was done correctly.

Routine Handling Protocol:

  • Preparation: Conduct all transfers within a certified chemical fume hood to prevent inhalation of hazardous dust (Acute Tox. 4)[7].

    • Validation Check: Verify the hood's digital airflow monitor reads ≥100 fpm before opening the primary container.

  • Static Mitigation: Because benzotriazole dust can form explosive mixtures with air[2], avoid friction or shock.

    • Validation Check: Ensure all metal spatulas and receiving balances are actively grounded to a dissipative mat.

Emergency Spill Response:

  • Containment: Do NOT use water to wash the spill, as this risks drainage contamination[3][6].

  • Collection: Use a HEPA-filtered vacuum designed for combustible dust, or gently wet-wipe the area with a compatible solvent to prevent aerosolizing the powder[3].

    • Validation Check: Inspect the spill zone with a UV light (if fluorescently active) or perform a secondary wipe-down to guarantee zero residual particulate.

Waste Segregation & Disposal Workflows

Disposal must strictly adhere to EPA guidelines for halogenated and PFAS-adjacent fluorinated wastes[4][9].

Phase 1: Laboratory-Level Segregation

  • Identify and Isolate: Classify the material as a halogenated, environmentally toxic organic solid[7]. Do not mix with aqueous waste or non-halogenated solvents.

    • Validation Check: Inspect the satellite accumulation waste log; the halogen content must be explicitly documented to prevent mixing with incompatible streams.

  • Containment: Transfer the solid waste into a wide-mouth, high-density polyethylene (HDPE) or amber glass container[2].

    • Validation Check: Perform a visual seal inspection and invert the sealed container 180 degrees to ensure zero particulate leakage.

  • Labeling: Apply a GHS-compliant hazardous waste label indicating "Toxic to Aquatic Life" and "Halogenated Organic Waste"[6][7].

Phase 2: Facility-Level Management & Destruction 4. RCRA-Compliant Transport: Dispatch the waste via a certified hazardous waste carrier. The manifest must flag the presence of fluorine to dictate the destruction method[10].

  • Validation Check: Cross-reference the manifest tracking number with the carrier's digital portal to confirm receipt at the designated incineration facility.
  • High-Temperature Incineration: The material must be routed to a rotary kiln incinerator operating at >1100 °C. Standard incineration (~800 °C) is insufficient for breaking the highly stable C-F bonds and will generate toxic products of incomplete combustion[4][5].
  • Validation Check: The facility must provide a Certificate of Destruction (CoD) confirming the operational temperature parameters during the specific burn period.
  • Acid Gas Scrubbing: Because the combustion of 6-Fluoro-1-phenyl-1,2,3-benzotriazole yields hydrogen fluoride (HF) and nitrogen oxides (NOx)[2], the incinerator exhaust must pass through a wet scrubber (typically a caustic NaOH solution)[4].
  • Validation Check: Continuous Emissions Monitoring Systems (CEMS) must verify that stack emissions of HF and NOx remained below regulatory limits during destruction.

Disposal Workflow Visualization

DisposalWorkflow Gen Waste Generation (6-Fluoro-1-phenyl-1,2,3-benzotriazole) Seg Waste Segregation (Halogenated Organics) Gen->Seg Cont Containment (Sealed HDPE/Glass) Seg->Cont Trans Licensed Hazmat Transport (RCRA Compliant) Cont->Trans Inc High-Temp Incineration (>1100°C for C-F bond cleavage) Trans->Inc Scrub Acid Gas Scrubbing (HF & NOx Neutralization) Inc->Scrub Safe Safe Environmental Release Scrub->Safe

Fig 1: End-to-end disposal workflow for fluorinated benzotriazoles, ensuring zero release.

References

  • Carl Roth. (2020). Safety Data Sheet: 1,2,3-Benzotriazole. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (1978). Hazardous Waste: Guidelines and Regulations. Federal Register. Retrieved from[Link]

  • European Chemicals Agency (ECHA). Benzotriazole - Registration Dossier. Retrieved from [Link]

  • Penta Chemicals. (2025). SAFETY DATA SHEET: 1,2,3-Benzotriazole. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances. Federal Register. Retrieved from [Link]

  • U.S. Government Publishing Office. (2021). Federal Register: Health and Safety Data Reporting. Retrieved from [Link]

  • Chemos GmbH. (2021). Safety Data Sheet: (1H)-1,2,3-Benzotriazol-1-ol hydrate. Retrieved from[Link]

  • Harvard Environmental and Energy Law Program. (2024). EPA Released Interim Guidance on Destruction and Disposal of Certain PFAS. Retrieved from[Link]

Sources

Handling

Personal protective equipment for handling 6-Fluoro-1-phenyl-1,2,3-benzotriazole

An essential component of modern drug discovery and advanced synthetic methodology, 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) is a highly specialized fluorinated aromatic compound[1]. While its electron-withd...

Author: BenchChem Technical Support Team. Date: March 2026

An essential component of modern drug discovery and advanced synthetic methodology, 6-Fluoro-1-phenyl-1,2,3-benzotriazole (CAS: 389-44-6) is a highly specialized fluorinated aromatic compound[1]. While its electron-withdrawing fluorine atom and reactive triazole core make it an excellent synthetic intermediate, these same structural features dictate a stringent hazard profile. The compound is classified as a skin and eye irritant and poses acute respiratory risks if its crystalline dust is aerosolized[1].

As a Senior Application Scientist, I approach laboratory safety not as a checklist, but as a system of molecular causality. We do not simply wear Personal Protective Equipment (PPE); we engineer our defenses based on the specific physicochemical properties of the molecule. To ensure scientific integrity and personnel safety, handling this compound requires strict adherence to institutional Chemical Hygiene Plans as mandated by OSHA standard 29 CFR 1910.1450[2].

Here is the definitive operational and safety guide for handling 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

Part 1: Personal Protective Equipment (PPE) Matrix & Causality

The fluorinated benzotriazole scaffold can interact with lipid bilayers, leading to dermal irritation. Furthermore, its fine crystalline dust can cause micro-abrasions and chemical irritation in ocular and respiratory mucosa. The following PPE matrix is engineered to mitigate these specific molecular risks.

PPE CategoryRequired SpecificationCausality / Mechanistic Justification
Hand Protection Double-layered Nitrile Gloves (min 0.11 mm thickness)Halogenated aromatics can permeate standard latex. Double-gloving ensures a fail-safe barrier against permeation, especially during solvent dissolution.
Eye Protection Chemical Safety Goggles (ANSI Z87.1+)Protects against micro-particulate dust during weighing and prevents splash injuries during the dropwise addition of organic solvents.
Body Protection Flame-Resistant (FR) Lab Coat & Full-length trousersMitigates dermal exposure to reactive intermediates and protects against secondary fires if the compound is handled alongside pyrophoric reagents.
Respiratory N95/P100 Particulate Respirator (if outside hood)Prevents inhalation of crystalline dust (STOT SE 3 hazard) which can cause acute respiratory tract irritation.

Part 2: Operational Workflow & Handling Protocol

The following protocol is a self-validating system designed to minimize exposure while maintaining the chemical integrity of the compound. This workflow aligns with the foundational safety principles outlined in the National Research Council's Prudent Practices in the Laboratory[3].

Step 1: Pre-Operation & Environmental Setup

  • Ventilation: Ensure the Class II Fume Hood is operational with a face velocity of 80–100 fpm[3]. Never handle the dry powder on an open bench.

  • Atmosphere: Purge the reaction vessel with an inert gas (Argon or N2) to prevent oxidative degradation of the triazole core.

  • Surface Prep: Lay down anti-static weighing paper to prevent the electrostatic aerosolization of the fluorinated powder.

Step 2: Weighing and Transfer

  • Tare the analytical balance strictly inside the fume hood. If an external balance must be used, a draft shield is mandatory.

  • Using an anti-static micro-spatula, carefully transfer the required mass of 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

  • Immediately seal the source container and return it to a desiccator (2-8°C) to prevent ambient moisture absorption[1].

Step 3: Dissolution and Reaction Execution

  • Transfer the pre-weighed solid into the inert reaction flask.

  • Add the appropriate anhydrous solvent (e.g., DMF, DMSO, or DCM) dropwise via a pressure-equalizing addition funnel or syringe.

  • Causality Check: The dissolution of fluorinated benzotriazoles can be mildly endothermic or exothermic depending on the solvent system. Monitor the temperature closely to prevent sudden off-gassing or solvent bumping.

Part 3: Visualizing the Operational Workflow

The diagram below maps the logical progression of handling, reaction setup, and decontamination, ensuring a closed-loop safety system.

HandlingWorkflow Start 1. Storage Retrieval (Inert Atmosphere, 2-8°C) Hood 2. Transfer to Class II Fume Hood Start->Hood Weigh 3. Weighing (Anti-static tools) Hood->Weigh Reaction 4. Reaction Setup (Closed System) Weigh->Reaction Decon 6. Surface Decontamination (10% Bleach / EtOH) Weigh->Decon Spill/Residue Waste 5. Waste Segregation (Halogenated Organics) Reaction->Waste Reaction->Decon

Operational workflow for the safe handling and disposal of 6-Fluoro-1-phenyl-1,2,3-benzotriazole.

Part 4: Spill Response & Disposal Plan

A rapid, systematic response is critical to mitigating environmental and health impacts in the event of a spill.

Minor Solid Spill (< 50g):

  • Contain: Do not sweep the dry powder with a brush, as this promotes dangerous aerosolization.

  • Neutralize/Absorb: Cover the spill with damp absorbent pads (using water or a mild ethanol solution) to immediately suppress dust generation[3].

  • Collect: Carefully scoop the damp matrix using a non-sparking tool into a compatible, sealable hazardous waste container.

  • Decontaminate: Wipe the affected area with a 10% bleach solution to degrade residual organics, followed by a final ethanol wipe.

Waste Disposal Logistics:

  • Classification: 6-Fluoro-1-phenyl-1,2,3-benzotriazole must be strictly classified as Halogenated Organic Waste due to the presence of the fluorine substituent.

  • Segregation: Never mix this compound with highly acidic waste streams. Benzotriazoles can protonate and precipitate out of solution, potentially causing unexpected pressure buildup in sealed waste carboys.

  • Labeling: Clearly label the waste container with "Halogenated Organic Waste: Contains Fluorinated Benzotriazole" to ensure compliance with EPA and OSHA disposal mandates[2].

References

  • Occupational exposure to hazardous chemicals in laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA), U.S. Department of Labor. URL:[Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version Source: National Research Council, The National Academies Press (2011). URL:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Fluoro-1-phenyl-1,2,3-benzotriazole
Reactant of Route 2
Reactant of Route 2
6-Fluoro-1-phenyl-1,2,3-benzotriazole
© Copyright 2026 BenchChem. All Rights Reserved.